N-t-Boc-valacyclovir-d4

Core Science & Biosynthesis

N-t-Boc-valacyclovir-d4: A Technical Guide for Researchers

An In-depth Examination of a Key Stable Isotope-Labeled Internal Standard for Pharmacokinetic and Bioequivalence Studies of Valacyclovir (B1662844)

N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester-d4, commonly known as N-t-Boc-valacyclovir-d4, is a deuterated analog of N-t-Boc-valacyclovir and a crucial tool in the field of drug development and clinical pharmacology. As a stable isotope-labeled internal standard, it plays a pivotal role in the accurate quantification of valacyclovir and its active metabolite, acyclovir (B1169), in biological matrices. This technical guide provides a comprehensive overview of its chemical properties, synthesis, analytical methodologies, and applications for researchers, scientists, and drug development professionals.

Core Compound Information

N-t-Boc-valacyclovir-d4 is a synthetic derivative of valacyclovir, a prodrug of the antiviral agent acyclovir. The incorporation of four deuterium (B1214612) atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based bioanalytical assays. The tert-butyloxycarbonyl (Boc) protecting group on the L-valine moiety enhances its stability during analytical procedures.

Quantitative Data Summary

The key quantitative data for N-t-Boc-valacyclovir-d4 are summarized in the tables below, based on typical specifications found in a Certificate of Analysis.[1]

Parameter	Specification
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester-d4
Synonyms	N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir D4
CAS Number	1346617-11-5
Molecular Formula	C₁₈H₂₄D₄N₆O₆
Molecular Weight	428.48 g/mol
Product Format	Neat Solid

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium Incorporation
Appearance	Visual Inspection	White to Off-White Solid
Solubility	Visual Inspection	Soluble in DMSO, Methanol

Valacyclovir Signaling and Metabolic Activation

Valacyclovir is a prodrug that is rapidly absorbed after oral administration and then converted to the active antiviral drug, acyclovir, and the amino acid L-valine.[2] This conversion is primarily mediated by the enzyme valacyclovirase in the intestine and liver.[2] Acyclovir is then phosphorylated by viral thymidine (B127349) kinase to acyclovir monophosphate, which is further converted to acyclovir triphosphate by cellular kinases. Acyclovir triphosphate inhibits viral DNA synthesis by competing with deoxyguanosine triphosphate for viral DNA polymerase and by being incorporated into the viral DNA chain, causing termination.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aciclovir - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to N-t-Boc-valacyclovir-d4

This technical guide provides a comprehensive overview of the chemical properties, analytical methodologies, and relevant biochemical pathways associated with N-t-Boc-valacyclovir-d4. The content is tailored for researchers, scientists, and professionals engaged in drug development and analytical chemistry who utilize stable isotope-labeled internal standards.

Core Chemical Properties

N-t-Boc-valacyclovir-d4, a deuterated and Boc-protected form of Valacyclovir, is primarily utilized as an internal standard in quantitative analytical assays.[1] Its chemical identity and physicochemical properties are summarized below.

Quantitative Data Summary

The following tables provide a consolidated view of the key chemical and physical data for N-t-Boc-valacyclovir-d4.

Identifier	Value
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4
Synonyms	N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir D4
CAS Number	1346617-11-5[1][2]
Molecular Formula	C₁₈H₂₄D₄N₆O₆[1]
Molecular Weight	428.48 g/mol [1][2]
Exact Mass	428.23213962[2]

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Purity (by NMR)	Nuclear Magnetic Resonance	Conforms to Structure
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium (B1214612) Incorporation
Appearance	Visual Inspection	White to Off-White Solid
Solubility	Visual Inspection	Soluble in DMSO, Methanol

Experimental Protocols

Detailed methodologies for the characterization and handling of N-t-Boc-valacyclovir-d4 are crucial for its effective application in research.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is employed to determine the purity of N-t-Boc-valacyclovir-d4 by separating it from potential impurities.[1]

• Instrumentation : A standard HPLC system equipped with a UV detector.[1]

• Column : C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

• Mobile Phase : A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent such as acetonitrile (B52724) or methanol.[1]

• Flow Rate : Typically 1.0 mL/min.[1]

• Detection : UV detection at a wavelength of 254 nm.[1]

• Sample Preparation : A stock solution is prepared in a suitable diluent, and serial dilutions are made to achieve a working concentration.[1]

• Analysis : The sample solution is injected into the HPLC system. The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.[1]

Mass Spectrometry (MS) for Identity and Isotopic Purity

MS is used to confirm the chemical structure and determine the isotopic enrichment of the compound.[1]

• Instrumentation : A high-resolution mass spectrometer (e.g., TOF or Orbitrap) with an electrospray ionization (ESI) source.[1]

• Ionization Mode : Positive ion mode is typically used.[1]

• Analysis : The mass-to-charge ratio (m/z) of the molecular ions is measured. The observed m/z of the protonated molecule [M+H]⁺ should align with the calculated theoretical mass.[1]

• Isotopic Purity Determination : The relative intensities of the molecular ion peaks for the deuterated (d4) and non-deuterated (d0) forms are measured to calculate the percentage of deuterium incorporation.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure.[1]

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

• Solvent : A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-d₄.[1]

• Analysis : ¹H and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and integration of the peaks are compared with the expected structure to confirm its identity.[1]

Determination of Aqueous Solubility (Shake-Flask Method)

This protocol determines the thermodynamic solubility of the compound in an aqueous buffer.[3]

• Materials : N-t-Boc-valacyclovir-d4, aqueous buffer (e.g., PBS, pH 7.4), microcentrifuge tubes, orbital shaker, and an analytical instrument (spectrophotometer or HPLC).[3]

• Procedure :

  • Add an excess amount of the compound to a microcentrifuge tube containing a known volume of the aqueous buffer.[3]

  • Incubate on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to reach equilibrium.[3]

  • Centrifuge the sample at high speed to pellet the undissolved compound.[3]

  • Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method.[3]

Preparation of Stock Solutions and Working Dilutions

Proper preparation of solutions is critical for in vitro assays.[3]

• Materials : N-t-Boc-valacyclovir-d4, anhydrous DMSO, sterile microcentrifuge tubes, and aqueous assay medium.[3]

• Procedure :

  • Stock Solution : Prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) by dissolving a precisely weighed amount of the compound in 100% DMSO. Vortex to ensure complete dissolution. Gentle warming may be applied if necessary. Store the stock solution at -20°C or -80°C.[3]

  • Working Dilution : Perform serial dilutions of the stock solution in 100% DMSO to create intermediate stocks. The final working concentration is prepared by adding a small volume of the appropriate DMSO stock to the pre-warmed aqueous assay medium.[3]

Biochemical Pathway and Mechanism of Action

N-t-Boc-valacyclovir-d4 is a protected prodrug. Its parent compound, valacyclovir, is converted in the body to the active antiviral agent, acyclovir (B1169).[4][5] The mechanism of action involves the inhibition of viral DNA synthesis.[4]

Valacyclovir is rapidly absorbed after oral administration and is converted to acyclovir and L-valine by intestinal and/or hepatic first-pass metabolism.[6] Acyclovir is then selectively phosphorylated by viral thymidine (B127349) kinase in infected cells to acyclovir monophosphate.[4] Cellular kinases further phosphorylate it to the active acyclovir triphosphate.[4] Acyclovir triphosphate competitively inhibits viral DNA polymerase and gets incorporated into the growing viral DNA chain, leading to chain termination and halting viral replication.[4][7]

Metabolic activation of Valacyclovir to Acyclovir Triphosphate.

Experimental and Analytical Workflow

The generation of a Certificate of Analysis (CoA) for a chemical standard like N-t-Boc-valacyclovir-d4 involves a systematic workflow to ensure product quality and integrity.

Workflow for generating a Certificate of Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. benchchem.com [benchchem.com]
• 4. What is the mechanism of Valacyclovir Hydrochloride? [synapse.patsnap.com]
• 5. Valacyclovir - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. newdrugapprovals.org [newdrugapprovals.org]

An In-depth Technical Guide to the Structure Elucidation of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of N-tert-butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester-d4 (N-t-Boc-valacyclovir-d4), a stable isotope-labeled internal standard crucial for pharmacokinetic and bioanalytical studies of the antiviral drug valacyclovir (B1662844). This document details the key analytical techniques and methodologies used to confirm its chemical structure, purity, and isotopic enrichment.

Compound Identity and Physicochemical Properties

N-t-Boc-valacyclovir-d4 is the N-protected and deuterated form of valacyclovir, a prodrug of acyclovir (B1169). The introduction of the tert-butoxycarbonyl (Boc) group masks the primary amine of the L-valine residue, while the four deuterium (B1214612) atoms provide a distinct mass shift for use in mass spectrometry-based quantification.

Table 1: Compound Information

Parameter	Specification
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester-d4
Synonyms	N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir D4
CAS Number	1346617-11-5[1]
Molecular Formula	C₁₈H₂₄D₄N₆O₆[1]
Molecular Weight	428.48 g/mol [1]
Appearance	White to Off-White Solid[1]
Solubility	Soluble in DMSO, Methanol[1]

Structural Confirmation

The definitive structure of N-t-Boc-valacyclovir-d4 is elucidated through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Chemical Structure

The structure consists of the acyclovir core, modified with an L-valine ester and an N-terminal Boc protecting group. Crucially, the four deuterium atoms are located on the ethylene (B1197577) glycol moiety of the acyclovir backbone.

Figure 1. Chemical structure of N-t-Boc-valacyclovir-d4.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) is used to confirm the molecular weight and isotopic purity.

Table 2: Representative Mass Spectrometry Data

Test	Method	Specification	Expected Result
Identity (m/z)	ESI-MS	Conforms to Structure	[M+H]⁺ = 429.28
Isotopic Purity	MS	≥ 99% Deuterium Incorporation	Conforms

In tandem mass spectrometry (LC-MS/MS), a characteristic fragmentation pattern is observed. For quantitative analysis, a specific precursor-to-product ion transition is monitored. A common transition for valacyclovir involves the loss of the valine group to yield the protonated acyclovir moiety. For the deuterated standard, a likely transition would be from the protonated molecule to the protonated acyclovir-d4 (B602433) fragment.

Table 3: LC-MS/MS Precursor-Product Ion Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Valacyclovir	325.2	152.1
N-t-Boc-valacyclovir-d4	429.3 (M+H)⁺	329.2 ([M-Boc+H]⁺) or 152.1 (Acyclovir fragment)

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the structural integrity of the molecule. The absence of signals in the ¹H NMR spectrum at the positions corresponding to the ethylene glycol protons of acyclovir, coupled with the presence of all other expected signals, confirms the location of the deuterium labels.

Table 4: Representative ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
10.63	s	1H	Guanine-NH
7.79	s	1H	Guanine-H8
7.11	d	1H	Valine-NH (Boc)
6.49	s	2H	Guanine-NH₂
5.33	s	2H	N-CH₂-O
4.00-4.30	m	1H	Valine-α-CH
1.80-2.00	m	1H	Valine-β-CH
1.35	s	9H	Boc-(CH₃)₃
0.79	d	6H	Valine-γ-(CH₃)₂

Note: The signals for the -O-CH₂-CH₂-O- protons (typically around 3.5-3.7 ppm) are absent due to deuterium substitution.

Experimental Protocols

The following are representative protocols for the synthesis and analysis of N-t-Boc-valacyclovir-d4.

Synthesis of N-t-Boc-valacyclovir-d4

The synthesis is a two-step process involving the preparation of the deuterated acyclovir intermediate followed by coupling with N-t-Boc-L-valine.

Figure 2. Synthetic pathway for N-t-Boc-valacyclovir-d4.

Protocol: Coupling of Acyclovir-d4 with N-t-Boc-L-valine

• Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve acyclovir-d4 (1.0 equiv.), N-t-Boc-L-valine (1.5 equiv.), and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.1 equiv.) in anhydrous dimethylformamide (DMF).

• Reaction: Cool the mixture to 0°C in an ice bath. Add a solution of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv.), in anhydrous DMF dropwise.

• Stirring: Allow the reaction to stir at 0°C for 2 hours and then warm to room temperature, stirring for an additional 12-16 hours.

• Work-up: Monitor the reaction by thin-layer chromatography (TLC). Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of methanol (B129727) in dichloromethane) to yield pure N-t-Boc-valacyclovir-d4.

HPLC Analysis for Purity Determination

High-Performance Liquid Chromatography (HPLC) is used to assess the chemical purity of the final compound.

Table 5: Typical HPLC Parameters

Parameter	Specification
Instrumentation	HPLC system with a UV detector
Column	C18 reverse-phase (e.g., 4.6 mm x 250 mm, 5 µm)
Mobile Phase	Gradient of aqueous buffer (e.g., 0.1% formic acid in water) and organic solvent (e.g., acetonitrile)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Sample Preparation	Dissolve sample in a suitable diluent (e.g., mobile phase)

Structure Elucidation Workflow

The logical flow for confirming the structure of a synthesized batch of N-t-Boc-valacyclovir-d4 is outlined below.

Figure 3. Workflow for structure elucidation and quality control.

References

• 1. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Synthesis of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of N-t-Boc-valacyclovir-d4, a deuterated analogue of a key intermediate in the production of valacyclovir (B1662844). Valacyclovir is an antiviral prodrug of acyclovir (B1169) with enhanced oral bioavailability, widely used in the treatment of herpes simplex virus (HSV) and varicella-zoster virus (VZV) infections.[1][2] The incorporation of deuterium (B1214612) atoms in drug molecules can offer advantages in pharmacokinetic studies and metabolic profiling.

This document outlines the synthetic pathway, provides detailed experimental protocols, summarizes key quantitative data, and illustrates the relevant biological mechanism of action.

Synthetic Pathway Overview

The synthesis of N-t-Boc-valacyclovir-d4 is a two-step process commencing with the protection of commercially available L-valine-d8, followed by the coupling of the protected amino acid with the antiviral agent, acyclovir.

Step 1: Boc Protection of L-valine-d8

The initial step involves the protection of the amino group of L-valine-d8 with a tert-butyloxycarbonyl (Boc) group. This is typically achieved by reacting L-valine-d8 with di-tert-butyl dicarbonate (B1257347) ((Boc)₂O) under basic conditions.[3][4]

Step 2: Coupling of N-t-Boc-L-valine-d8 with Acyclovir

The second step is the esterification of acyclovir with N-t-Boc-L-valine-d8. This coupling reaction is commonly facilitated by a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), in the presence of a catalyst like 4-(dimethylamino)pyridine (DMAP).[5][6]

Quantitative Data

The following table summarizes typical quantitative data for the synthesis of the non-deuterated N-t-Boc-valacyclovir. While specific data for the deuterated analogue is not widely published, similar yields and purity are anticipated.

Parameter	Value	Reference
Yield (Coupling Step)	75%	[7]
Purity (by HPLC)	>99%	[8]
Purity (by TLC)	~97%	[9]
Melting Point	157-159 °C	[8]

Experimental Protocols

Synthesis of N-t-Boc-L-valine-d8

This protocol is adapted from standard procedures for the Boc protection of L-valine.[3][10]

Materials:

• L-valine-d8

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium hydroxide (B78521) (NaOH)

• Tetrahydrofuran (THF)

• Water

• Diethyl ether

• Citric acid (0.5 M aqueous solution)

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Petroleum ether

Procedure:

• Dissolve L-valine-d8 in a 1N aqueous solution of NaOH.

• Add THF to the solution and cool the mixture to 10°C with vigorous stirring.

• Add di-tert-butyl dicarbonate portion-wise while maintaining the pH at approximately 8-9 by the addition of 2N NaOH.

• After two hours, extract the reaction mixture with diethyl ether to remove unreacted (Boc)₂O.

• Acidify the aqueous layer with a 0.5 M citric acid solution, which will precipitate an oily product.

• Extract the product with ethyl acetate.

• Wash the organic layer with water, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Add petroleum ether to the concentrated residue and store in a refrigerator to induce crystallization.

• Filter the crystals and dry to obtain N-t-Boc-L-valine-d8.

Synthesis of N-t-Boc-valacyclovir-d4

This protocol details the coupling of N-t-Boc-L-valine-d8 with acyclovir.[5][11]

Materials:

• N-t-Boc-L-valine-d8

• Acyclovir

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dimethylformamide (DMF)

Procedure:

• Dissolve N-t-Boc-L-valine-d8 (e.g., 870 g) in DMF (e.g., 5874 mL) under a nitrogen atmosphere and stir at 20-25°C until fully dissolved.[11]

• Cool the mixture to -5°C.[11]

• Add a solution of DCC (e.g., 330 g) in DMF (e.g., 600 g) to the reaction mixture over 20 minutes, maintaining the temperature at -5°C.[11]

• Stir the resulting mixture at -5°C for 20 minutes.[5]

• Add acyclovir (e.g., 600 g) to the mixture, followed by the addition of DMAP (e.g., 98 g) after 5 minutes of stirring.[11]

• Continue stirring the mixture at -5°C for 3 hours.[11]

• Add a second portion of DCC solution (e.g., 330 g in 600 g DMF) over 20 minutes and continue stirring at -5°C for another 3 hours.[11]

• Filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Concentrate the filtrate under reduced pressure.

• The crude N-t-Boc-valacyclovir-d4 can be purified by crystallization from a suitable solvent system (e.g., isopropyl alcohol/water).

Visualizations

Synthetic Pathway of N-t-Boc-valacyclovir-d4

Caption: Synthetic route to N-t-Boc-valacyclovir-d4 from L-valine-d8.

Mechanism of Action of Valacyclovir

Caption: Bioactivation and mechanism of action of valacyclovir.

References

• 1. Valaciclovir - Wikipedia [en.wikipedia.org]
• 2. Valacyclovir | C13H20N6O4 | CID 135398742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 8. asianpubs.org [asianpubs.org]
• 9. biosynth.com [biosynth.com]
• 10. prepchem.com [prepchem.com]
• 11. US20050192296A1 - Process for the preparation of valacyclovir hydrochloride - Google Patents [patents.google.com]

An In-depth Technical Guide on the Core Mechanism of Action of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-t-Boc-valacyclovir-d4 is a deuterated and protected derivative of valacyclovir (B1662844), an antiviral prodrug widely used in the treatment of herpes simplex virus (HSV) and varicella-zoster virus (VZV) infections.[1] This technical guide elucidates the core mechanism of action, which is predicated on the well-established pharmacology of its active metabolite, acyclovir (B1169). The N-t-Boc (tert-butoxycarbonyl) group serves as a protecting group, likely utilized during chemical synthesis, and must be removed for activation. The deuterium (B1214612) (d4) modification is intended to favorably alter the pharmacokinetic profile of the parent compound. The antiviral activity is ultimately mediated by the selective inhibition of viral DNA synthesis.

Introduction to N-t-Boc-valacyclovir-d4

N-t-Boc-valacyclovir-d4 is a chemically modified version of valacyclovir. Understanding its mechanism requires a multi-step deconstruction of its molecular components and their respective roles:

• Valacyclovir: The L-valyl ester of acyclovir, designed to enhance the oral bioavailability of acyclovir.[2]

• Acyclovir: The active antiviral agent, a guanosine (B1672433) nucleoside analog.[3]

• N-t-Boc Group: A temporary protecting group attached to the valine moiety, rendering the molecule inactive until its removal.

• Deuterium (d4): The substitution of four hydrogen atoms with deuterium, a stable isotope of hydrogen. This modification is employed to influence the drug's metabolic stability.[4]

The therapeutic action of N-t-Boc-valacyclovir-d4 is therefore not direct but relies on its in vivo conversion to the active antiviral agent, acyclovir.

The Metabolic Activation Pathway

The journey from the administered N-t-Boc-valacyclovir-d4 to the active acyclovir triphosphate is a critical cascade of events.

Step 1: Deprotection (Hypothetical) The initial, prerequisite step for bioactivation is the removal of the N-t-Boc protecting group to yield valacyclovir-d4. This deprotection is a standard procedure in synthetic organic chemistry and would need to occur in vivo for the compound to have any therapeutic effect.

Step 2: Conversion to Acyclovir-d4 (B602433) Following deprotection, valacyclovir-d4 undergoes rapid and near-complete conversion to acyclovir-d4 and the amino acid L-valine. This hydrolysis is mediated by the enzyme valacyclovir hydrolase, primarily in the intestine and liver, during first-pass metabolism.[5][6]

Step 3: Selective Phosphorylation in Infected Cells The resulting acyclovir-d4 is preferentially taken up by virus-infected cells. The key to its selective antiviral activity lies in the first phosphorylation step, which is catalyzed by viral thymidine (B127349) kinase (TK).[7] This enzyme is encoded by herpesviruses and has a much higher affinity for acyclovir than the host cell's thymidine kinase.[8] This crucial step converts acyclovir-d4 into acyclovir-d4 monophosphate.[9]

Step 4: Formation of the Active Triphosphate Host cell kinases subsequently phosphorylate acyclovir-d4 monophosphate to the diphosphate (B83284) and finally to the active form, acyclovir-d4 triphosphate.[5] The concentration of acyclovir triphosphate can be 40 to 100 times higher in HSV-infected cells compared to uninfected cells.[7]

Metabolic activation pathway of N-t-Boc-valacyclovir-d4.

Molecular Mechanism of Antiviral Action

The active metabolite, acyclovir triphosphate, inhibits viral DNA replication through a dual mechanism:

• Competitive Inhibition of Viral DNA Polymerase: Acyclovir triphosphate acts as a competitive inhibitor of the natural substrate, deoxyguanosine triphosphate (dGTP), for the viral DNA polymerase.[5] It has a significantly higher affinity for the viral DNA polymerase than for the host cell's DNA polymerase, further contributing to its selective toxicity.[3]

• DNA Chain Termination: Upon incorporation into the growing viral DNA strand, acyclovir acts as a chain terminator.[9] This is because it lacks the 3'-hydroxyl group necessary for the formation of a phosphodiester bond with the next incoming nucleotide, thus halting DNA elongation and viral replication.[5] The viral DNA polymerase becomes irreversibly bound to the acyclovir-terminated DNA template, leading to its inactivation.[7][8]

Inhibition of viral DNA synthesis by acyclovir triphosphate.

The Role of Deuteration (d4)

The inclusion of four deuterium atoms in the valacyclovir molecule is a pharmacokinetic strategy. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, which can lead to a kinetic isotope effect. This effect can slow down metabolic processes that involve the cleavage of these bonds. While specific data for N-t-Boc-valacyclovir-d4 is not publicly available, the general goals of deuteration in drug development include:

• Increased Half-Life: Reduced rate of metabolism can lead to a longer plasma half-life.

• Enhanced Bioavailability: Slower first-pass metabolism can increase the amount of drug that reaches systemic circulation.

• Altered Metabolite Profile: Deuteration can shift metabolism away from certain pathways, potentially reducing the formation of toxic metabolites.

Acyclovir-d4 is often used as an internal standard in quantitative analyses.[4]

Quantitative Data

While specific quantitative data for N-t-Boc-valacyclovir-d4 is not available in the public domain, the following table summarizes key parameters for acyclovir and valacyclovir, which are the ultimate determinants of the compound's efficacy.

Parameter	Value	Virus/System	Reference
Acyclovir IC₅₀	0.85 µM	HSV-1	[4]
0.86 µM	HSV-2	[4]
0.12 - 10.8 µg/mL	VZV	[8]
Acyclovir Triphosphate Ki	0.03 µM	HSV-1 DNA Polymerase	[10]
0.15 µM	Human DNA Polymerase α	[10]
Valacyclovir Bioavailability	~55% (as acyclovir)	Humans	[11]
Acyclovir Bioavailability	15-20%	Humans	[12]

Experimental Protocols

Protocol 1: Plaque Reduction Assay for Antiviral Activity (EC₅₀ Determination)

This assay is the standard method for quantifying the ability of a compound to inhibit viral replication.[13]

• Cell Seeding: Plate susceptible host cells (e.g., Vero cells for HSV) in 6-well plates and grow to a confluent monolayer.[13]

• Drug Preparation: Prepare serial dilutions of the test compound (e.g., acyclovir) in cell culture medium.

• Viral Infection: Remove the growth medium from the cells and infect the monolayers with a standard amount of virus (e.g., 100 plaque-forming units per well) for 1-2 hours to allow for viral adsorption.[13]

• Drug Treatment: Remove the viral inoculum and overlay the cells with a medium containing the various drug dilutions and a semi-solid substance like methylcellulose.[13] The overlay restricts viral spread to adjacent cells.

• Incubation: Incubate the plates at 37°C in a CO₂ incubator for 2-5 days, until plaques are visible in the virus control wells.[13]

• Visualization: Fix the cells (e.g., with methanol) and stain with a dye like crystal violet to visualize the plaques (areas of dead or destroyed cells).[13]

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus control for each drug concentration and determine the EC₅₀ value (the concentration that inhibits plaque formation by 50%).[13]

Workflow for a Plaque Reduction Assay.

Protocol 2: DNA Polymerase Inhibition Assay

This assay measures the direct inhibitory effect of the active triphosphate form of the drug on the viral enzyme.[14][15]

• Reaction Mixture Preparation: Prepare a reaction mixture containing a suitable buffer, magnesium chloride, a DNA template-primer (e.g., activated calf thymus DNA), and four deoxyribonucleoside triphosphates (dATP, dCTP, dTTP, and radiolabeled dGTP).[15]

• Enzyme and Inhibitor Addition: Add purified viral DNA polymerase to the reaction mixtures. For the test samples, add varying concentrations of the inhibitor (acyclovir triphosphate). Include control reactions with no inhibitor.

• Reaction Incubation: Initiate the DNA synthesis reaction by incubating the mixtures at 37°C for a defined period (e.g., 30-60 minutes).

• Reaction Termination: Stop the reaction by adding a quenching agent like cold trichloroacetic acid (TCA).

• Quantification of DNA Synthesis: Precipitate the newly synthesized, radiolabeled DNA onto glass fiber filters. Wash the filters to remove unincorporated radiolabeled dGTP.

• Data Analysis: Measure the radioactivity retained on the filters using a scintillation counter. The amount of radioactivity is proportional to the DNA polymerase activity. Calculate the percentage of inhibition for each concentration of acyclovir triphosphate and determine the IC₅₀ or Ki value.[10]

Conclusion

The mechanism of action of N-t-Boc-valacyclovir-d4 is a sophisticated, multi-stage process that leverages viral-specific enzymes for targeted activation. While the N-t-Boc and d4 modifications are critical for synthesis and potential pharmacokinetic enhancement, the core antiviral activity is identical to that of acyclovir. It relies on the conversion to acyclovir triphosphate, which selectively inhibits viral DNA polymerase and terminates viral DNA chain elongation. This detailed understanding is fundamental for the rational design and development of next-generation antiviral agents.

References

• 1. How valacyclovir works: Mechanism of action explained [medicalnewstoday.com]
• 2. Pharmacokinetics of the acyclovir pro-drug valaciclovir after escalating single- and multiple-dose administration to normal volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Acyclovir? [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. What is the mechanism of Valacyclovir Hydrochloride? [synapse.patsnap.com]
• 6. Pharmacokinetics of Acyclovir and Its Metabolites in Cerebrospinal Fluid and Systemic Circulation after Administration of High-Dose Valacyclovir in Subjects with Normal and Impaired Renal Function - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of action and selectivity of acyclovir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. Aciclovir - Wikipedia [en.wikipedia.org]
• 10. Mode of action of acyclovir triphosphate on herpesviral and cellular DNA polymerases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. newdrugapprovals.org [newdrugapprovals.org]
• 12. dermnetnz.org [dermnetnz.org]
• 13. benchchem.com [benchchem.com]
• 14. The polymerase inhibition assay: A methodology for the identification of DNA-damaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A method to assay inhibitors of DNA polymerase IIIC activity - PubMed [pubmed.ncbi.nlm.nih.gov]

N-t-Boc-valacyclovir-d4 certificate of analysis

An in-depth analysis of N-t-Boc-valacyclovir-d4, a deuterated derivative of N-t-Boc-valacyclovir, is crucial for researchers in drug metabolism studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based assays. This technical guide provides a comprehensive overview of the data typically presented in a Certificate of Analysis (CoA) for this compound, aimed at researchers, scientists, and drug development professionals.

Compound Information

N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester-d4, commonly known as N-t-Boc-valacyclovir-d4, is a stable isotope-labeled internal standard.[1]

Molecular Formula: C₁₈H₂₄D₄N₆O₆[1]

Molecular Weight: 428.48 g/mol [1]

CAS Number: 1346617-11-5[1][2][3][4]

Quantitative Data Summary

The following tables summarize the typical quantitative data found on a Certificate of Analysis for N-t-Boc-valacyclovir-d4.

Table 1: Identity and Purity

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Purity (by NMR)	Nuclear Magnetic Resonance	Conforms to Structure
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium (B1214612) Incorporation

Table 2: Physicochemical Properties

Test	Method	Specification
Appearance	Visual Inspection	White to Off-White Solid
Solubility	Visual Inspection	Soluble in DMSO, Methanol

Experimental Protocols

This section details the methodologies for the key experiments cited in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is employed to determine the purity of N-t-Boc-valacyclovir-d4 by separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.[1]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[1]

• Flow Rate: Typically 1.0 mL/min.[1]

• Detection: UV detection at a wavelength of 254 nm.[1]

• Sample Preparation: A stock solution of the sample is prepared in a suitable diluent, such as a mixture of the mobile phase components. Serial dilutions are then made to obtain a working concentration.[1]

• Analysis: The sample solution is injected into the HPLC system. The retention time of the main peak corresponding to N-t-Boc-valacyclovir-d4 is recorded. The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.[1]

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is utilized to confirm the molecular weight and isotopic enrichment of N-t-Boc-valacyclovir-d4.

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.[1]

• Ionization Mode: Positive ion mode is typically used.[1]

• Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ions is measured.

• Identity Confirmation: The observed m/z of the protonated molecule [M+H]⁺ should correspond to the calculated theoretical mass of N-t-Boc-valacyclovir-d4.[1]

• Isotopic Purity: The relative intensities of the molecular ion peaks corresponding to the deuterated (d4) and non-deuterated (d0) forms are measured to determine the percentage of deuterium incorporation.[1]

• Precursor-Product Ion Transitions for LC-MS/MS: For quantitative applications using tandem mass spectrometry, a likely precursor-to-product ion transition for the deuterated standard is m/z 329.2 → 152.1.[1][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is used to confirm the chemical structure of the compound.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

• Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-d₄.[1]

• Analysis: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and integration of the peaks in the spectra are compared with the expected structure of N-t-Boc-valacyclovir-d4 to confirm its identity.[1]

Visualizations

Certificate of Analysis Workflow

The following diagram illustrates the typical workflow for generating a Certificate of Analysis for a chemical standard.

Caption: General workflow for generating a Certificate of Analysis.

Analytical Workflow for N-t-Boc-valacyclovir-d4

This diagram outlines the logical flow of the analytical procedures used to characterize N-t-Boc-valacyclovir-d4.

Caption: Analytical workflow for N-t-Boc-valacyclovir-d4 characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. N-T-BOC-VALACYCLOVIR-D4 CAS#: 1346617-11-5 [m.chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. CAS # 1346617-11-5, N-t-Boc-valacyclovir-d4: more information. [ww.chemblink.com]
• 5. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]

N-t-Boc-valacyclovir-d4: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-t-Boc-valacyclovir-d4, a crucial deuterated internal standard for the accurate quantification of valacyclovir (B1662844) and its active metabolite, acyclovir. This document details its commercial availability, typical chemical and physical properties, and extensive experimental protocols for its quality control and application in bioanalytical assays.

Commercial Availability and Physicochemical Properties

N-t-Boc-valacyclovir-d4 is commercially available from various chemical suppliers as a neat solid. It serves as a stable isotope-labeled internal standard in quantitative analytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS/MS) assays.

Table 1: Summary of Quantitative Data for N-t-Boc-valacyclovir-d4

Parameter	Typical Specification	Method
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4	-
Synonyms	N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir D4	-
CAS Number	1346617-11-5	-
Molecular Formula	C₁₈H₂₄D₄N₆O₆[1]	-
Molecular Weight	428.48 g/mol [1]	-
Appearance	White to Off-White Solid[1]	Visual Inspection
Purity (by HPLC)	≥ 98%[1]	High-Performance Liquid Chromatography
Identity (by NMR)	Conforms to Structure[1]	Nuclear Magnetic Resonance Spectroscopy
Identity (by MS)	Conforms to Structure[1]	Mass Spectrometry
Isotopic Purity	≥ 99% Deuterium (B1214612) Incorporation[1]	Mass Spectrometry
Solubility	Soluble in DMSO, Methanol[1]	Visual Inspection

Experimental Protocols

This section provides detailed methodologies for the quality control analysis of N-t-Boc-valacyclovir-d4 and its application as an internal standard in bioanalytical methods.

Quality Control Experimental Protocols

The following protocols are typically employed to generate the Certificate of Analysis for N-t-Boc-valacyclovir-d4.

2.1.1 Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is used to assess the chemical purity of the compound.

• Instrumentation: A standard HPLC system equipped with a UV detector.[1]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[1]

• Flow Rate: Typically 1.0 mL/min.[1]

• Detection: UV detection at a wavelength of 254 nm.[1]

• Sample Preparation: A stock solution is prepared in a suitable diluent, and serial dilutions are made to obtain a working concentration.[1]

• Analysis: The sample is injected into the HPLC system. The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.[1]

2.1.2 Identity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is utilized to confirm the chemical structure of the compound.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

• Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-d₄.[1]

• Analysis: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and integration of the peaks are compared with the expected structure to confirm its identity.[1]

2.1.3 Identity and Isotopic Purity by Mass Spectrometry (MS)

MS is employed to confirm the molecular weight and determine the isotopic enrichment of the deuterated compound.

• Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) with an electrospray ionization (ESI) source.[1]

• Ionization Mode: Positive ion mode.[1]

• Analysis:

  • Identity Confirmation: The observed mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ is compared to the calculated theoretical mass.[1]

  • Isotopic Purity: The relative intensities of the molecular ion peaks corresponding to the deuterated (d4) and non-deuterated (d0) forms are measured to calculate the percentage of deuterium incorporation.[1]

Application Protocol: Bioanalysis of Valacyclovir in Human Plasma by LC-MS/MS

This protocol outlines a typical method for the quantification of valacyclovir (by measuring its active metabolite, acyclovir) in human plasma using N-t-Boc-valacyclovir-d4 as an internal standard.[2]

2.2.1 Sample Preparation (Solid Phase Extraction - SPE)

• To 200 µL of human plasma, add 25 µL of the internal standard working solution (N-t-Boc-valacyclovir-d4 in methanol).

• Vortex the sample for 30 seconds.

• Add 200 µL of 1% formic acid in water and vortex again.

• Load the entire sample onto a pre-conditioned C18 SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol (B129727) in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.[2]

2.2.2 LC-MS/MS Conditions

• LC System: Agilent 1200 series or equivalent.[2]

• Column: C18, 50 x 2.1 mm, 3.5 µm.[2]

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[2]

• Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to 5% B and re-equilibrate for 3 minutes.[2]

• Flow Rate: 0.4 mL/min.[2]

• Injection Volume: 10 µL.[2]

• MS System: Sciex API 4000 or equivalent with a TurboIonSpray source.[2]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• MRM Transitions:

  • Acyclovir: [Specific parent ion] -> [Specific daughter ion]

  • Deuterated Acyclovir (from N-t-Boc-valacyclovir-d4): [Specific parent ion + 4 Da] -> [Specific daughter ion][2]

  • A common transition for valacyclovir is m/z 325.2 → 152.1, and for the d4 standard, a likely transition would be m/z 329.2 → 152.1.[1]

• Temperature: 500°C.[2]

• IonSpray Voltage: 5500 V.[2]

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for the quality control of N-t-Boc-valacyclovir-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

N-t-Boc-valacyclovir-d4 CAS number

An In-depth Technical Guide to N-t-Boc-valacyclovir-d4

This technical guide provides comprehensive information on N-t-Boc-valacyclovir-d4, a deuterated and protected derivative of the antiviral drug valacyclovir (B1662844). Designed for researchers, scientists, and drug development professionals, this document details the compound's properties, analytical methodologies, and relevant biochemical pathways. N-t-Boc-valacyclovir-d4 serves as a critical internal standard for the quantitative analysis of valacyclovir in various biological matrices.

Compound Identification

N-t-Boc-valacyclovir-d4 is chemically known as N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4.[1][2] The incorporation of four deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based assays.

Parameter	Value
CAS Number	1346617-11-5[1][3][4][5][6]
Molecular Formula	C₁₈H₂₄D₄N₆O₆[1][6]
Molecular Weight	428.48 g/mol [1]
Synonyms	N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir D4[1]
Product Format	Neat Solid

Quantitative Data Summary

The following tables summarize typical quantitative data for N-t-Boc-valacyclovir-d4, often found in a Certificate of Analysis.

Table 1: Identity and Purity [1]

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Purity (by NMR)	Nuclear Magnetic Resonance	Conforms to Structure
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium Incorporation

Table 2: Physicochemical Properties [1][4]

Test	Method	Result
Appearance	Visual Inspection	White to Off-White Solid
Solubility	Visual Inspection	Soluble in DMSO, Methanol

Mechanism of Action: The Valacyclovir Pathway

N-t-Boc-valacyclovir-d4 is a protected precursor to valacyclovir. Valacyclovir itself is a prodrug of acyclovir (B1169), which exerts its antiviral effect by inhibiting viral DNA replication.[7][8][9] The process begins with the in-vivo conversion of valacyclovir to acyclovir and the amino acid L-valine by esterases during first-pass metabolism.[7][8] Acyclovir is then selectively phosphorylated by a viral thymidine (B127349) kinase, an enzyme present only in virus-infected cells.[8] Cellular kinases subsequently convert the resulting monophosphate into the active triphosphate form, aciclo-GTP.[7][8] Aciclo-GTP competitively inhibits viral DNA polymerase and is incorporated into the growing viral DNA strand, leading to chain termination and halting viral replication.[7][8]

Caption: Mechanism of action for valacyclovir.

Experimental Protocols

Detailed methodologies for the analysis of N-t-Boc-valacyclovir-d4 are provided below.

High-Performance Liquid Chromatography (HPLC) for Purity[1]

This method determines the chemical purity of the compound by separating it from potential impurities.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm.

• Sample Preparation: A stock solution is prepared in a suitable diluent.

• Analysis: The sample is injected, and purity is calculated based on the relative peak area of the main component.

Nuclear Magnetic Resonance (NMR) for Structural Confirmation[1]

NMR spectroscopy is used to verify the chemical structure of the compound.

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz).

• Solvent: Deuterated solvent such as DMSO-d₆ or Methanol-d₄.

• Analysis: ¹H and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and integrations are compared against the expected structure. For the non-deuterated analog, N-t-Boc-valacyclovir, characteristic ¹H NMR peaks in DMSO-d6 include signals for the Boc group at ~1.35 ppm (singlet, 9H) and the guanine (B1146940) protons.[10][11]

Mass Spectrometry (MS) for Identity and Isotopic Purity[1]

MS confirms the molecular weight and the degree of deuterium incorporation.

• Instrumentation: High-resolution mass spectrometer (e.g., TOF or Orbitrap) with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Identity Confirmation: The observed mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ is matched to the calculated theoretical mass.

• Isotopic Purity: The relative intensities of the molecular ion peaks for the deuterated (d4) and non-deuterated (d0) forms are measured to calculate the percentage of deuterium incorporation.

• LC-MS/MS Transition: For quantitative analysis of the non-deuterated valacyclovir, a common precursor-product ion transition is m/z 325.2 → 152.1. For the N-t-Boc-valacyclovir-d4 internal standard, a corresponding transition would be expected around m/z 329.2 → 152.1 after in-source loss of the Boc group and cleavage.[1]

Synthetic and Analytical Workflows

The synthesis of valacyclovir often involves a protected intermediate like N-t-Boc-valacyclovir.[10][12] This ensures selective reaction at the desired functional group.

Caption: General synthesis workflow for valacyclovir.

The quality control and certification of a chemical standard like N-t-Boc-valacyclovir-d4 involves a rigorous analytical workflow to ensure its identity, purity, and stability.

Caption: Workflow for generating a Certificate of Analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. mybiosource.com [mybiosource.com]
• 3. echemi.com [echemi.com]
• 4. N-T-BOC-VALACYCLOVIR-D4 CAS#: 1346617-11-5 [m.chemicalbook.com]
• 5. N-t-Boc-valacyclovir-d4 - CAS:1346617-11-5 - KKL Med Inc. [m.kklmed.com]
• 6. CAS # 1346617-11-5, N-t-Boc-valacyclovir-d4: more information. [ww.chemblink.com]
• 7. Valaciclovir - Wikipedia [en.wikipedia.org]
• 8. What is the mechanism of Valacyclovir Hydrochloride? [synapse.patsnap.com]
• 9. Valacyclovir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 10. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 11. CN1896077A - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 12. thepharmajournal.com [thepharmajournal.com]

molecular weight of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-t-Boc-valacyclovir-d4, a deuterated, protected form of the antiviral prodrug valacyclovir (B1662844). This stable isotope-labeled compound is an essential internal standard for pharmacokinetic and bioanalytical studies involving valacyclovir.

Core Compound Data

N-t-Boc-valacyclovir-d4 is the N-tert-butoxycarbonyl (Boc) protected form of valacyclovir, where four hydrogen atoms on the ethoxy side chain have been replaced with deuterium (B1214612). This isotopic labeling provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantification of valacyclovir in biological matrices.

Parameter	Value	Reference
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl-d4 Ester	[1][2]
Synonyms	N-t-Boc-valacyclovir-d4, N-T-Boc-Valacyclovir D4	[2]
CAS Number	1346617-11-5	[2]
Molecular Formula	C₁₈H₂₄D₄N₆O₆	[2]
Molecular Weight	428.48 g/mol	[2]
Appearance	White to Off-White Solid	[2]
Solubility	Soluble in DMSO, Methanol	[2]

Experimental Protocols

Synthesis of N-t-Boc-valacyclovir-d4

The synthesis of N-t-Boc-valacyclovir-d4 is a multi-step process that involves the preparation of a deuterated acyclovir (B1169) analog followed by coupling with N-t-Boc-L-valine.

Step 1: Synthesis of Ethylene (B1197577) glycol-d4

A common method for preparing the deuterated side-chain precursor is the reduction of diethyl oxalate (B1200264) with a deuterium source like lithium aluminum deuteride (B1239839) (LiAlD₄).[1]

Step 2: Synthesis of Acyclovir-d4 (B602433)

The synthesis of acyclovir typically involves the alkylation of guanine (B1146940) with a suitable side chain.[3] In this case, a deuterated and protected ethylene glycol derivative is used. The guanine base is often protected before alkylation to ensure regioselectivity.[3]

Step 3: Coupling of Acyclovir-d4 with N-t-Boc-L-valine

The final step is the esterification of the hydroxyl group of acyclovir-d4 with N-t-Boc-L-valine. This is typically achieved using a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (B28879) (DMAP).[4]

Analytical Characterization

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is employed to determine the purity of the synthesized N-t-Boc-valacyclovir-d4.

• Instrumentation : A standard HPLC system equipped with a UV detector.[2]

• Column : C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[2]

• Mobile Phase : A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[2]

• Flow Rate : Typically 1.0 mL/min.[2]

• Detection : UV detection at a wavelength of 254 nm.[2]

Mass Spectrometry (MS) for Identity and Isotopic Purity Confirmation

MS is used to confirm the molecular weight and assess the isotopic enrichment of the final product.

• Instrumentation : A high-resolution mass spectrometer (e.g., TOF or Orbitrap) with an electrospray ionization (ESI) source.[2]

• Ionization Mode : Positive ion mode.[2]

• Analysis : The mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ is measured to confirm the molecular weight. The isotopic purity is determined by comparing the relative intensities of the deuterated (d4) and non-deuterated (d0) molecular ion peaks.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

¹H and ¹³C NMR are used to confirm the chemical structure.

• Instrumentation : A high-field NMR spectrometer (e.g., 400 MHz or higher).[2]

• Solvent : A deuterated solvent such as DMSO-d₆ or Methanol-d₄.[2]

• Expected ¹H NMR Data (based on non-deuterated analog in DMSO-d₆) : Signals corresponding to the valine, Boc, and guanine moieties are expected. The characteristic signals for the ethylene glycol protons will be absent due to deuteration. Expected shifts for the non-deuterated analog are approximately: 0.79 (d, 6H), 1.35 (s, 9H), 1.80-2.00 (m, 1H), 3.60-3.80 (m, 2H), 4.00-4.30 (m, 2H), 5.33 (s, 2H), 6.49 (s, 2H), 7.11 (d, 1H), 7.79 (s, 1H), 10.63 (s, 1H).[5]

Signaling Pathway and Experimental Workflow

Mechanism of Action of Valacyclovir/Acyclovir

Valacyclovir is a prodrug that is converted in the body to the active antiviral agent, acyclovir. Acyclovir is effective against herpes simplex virus (HSV) by targeting the viral DNA replication process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Acyclovir synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]

Technical Guide: Isotopic Purity of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of N-t-Boc-valacyclovir-d4, a critical internal standard for bioanalytical studies. The document details the analytical methodologies used to assess isotopic enrichment and confirms the compound's structural integrity.

Compound Information

Parameter	Specification
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4
Synonyms	N-t-Boc-valacyclovir-d4
CAS Number	1346617-11-5
Molecular Formula	C₁₈H₂₄D₄N₆O₆[1]
Molecular Weight	428.48 g/mol [1]

Quantitative Data on Isotopic Purity

The isotopic purity of N-t-Boc-valacyclovir-d4 is a crucial parameter, ensuring its suitability as an internal standard. The primary analytical technique for this determination is high-resolution mass spectrometry (HRMS).[2][3] This method allows for the separation and quantification of the different isotopologues (molecules that differ only in their isotopic composition).

While specific batch data may vary, a typical specification for the isotopic purity of N-t-Boc-valacyclovir-d4 is a deuterium (B1214612) incorporation of ≥ 99%.[1] The distribution of the deuterated species is a key indicator of the synthesis quality. The following table illustrates a representative isotopic distribution profile for a batch meeting this specification.

Isotopologue	Description	Theoretical Species Abundance
d4	The desired, fully deuterated molecule	> 99%
d3	Molecule with 3 deuterium atoms and 1 hydrogen	< 1%
d2	Molecule with 4 deuterium atoms and 2 hydrogens	< 0.1%
d1	Molecule with 1 deuterium atom and 3 hydrogens	< 0.01%
d0	Non-deuterated molecule	< 0.01%

It is important to distinguish between isotopic enrichment and species abundance. Isotopic enrichment refers to the percentage of deuterium at a specific labeled position, while species abundance is the percentage of the total population of molecules that have a specific, complete isotopic composition.[4]

Experimental Protocols

The determination of isotopic and chemical purity involves a multi-step process encompassing synthesis, purification, and rigorous analytical testing.

Synthesis and Purification of N-t-Boc-valacyclovir-d4

The synthesis of N-t-Boc-valacyclovir-d4 involves the coupling of a deuterated valine precursor with acyclovir. A general synthetic approach is outlined below:

• Coupling Reaction: N-t-butoxycarbonyl-L-valine-d4 is coupled with acyclovir. This is typically achieved using a coupling agent such as dicyclohexylcarbodiimide (B1669883) (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC).[5][6][7]

• Purification: The crude product is purified using techniques such as column chromatography or recrystallization to remove unreacted starting materials and side products.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity, purity, and isotopic enrichment of the final product.

HPLC is utilized to determine the chemical purity of N-t-Boc-valacyclovir-d4 by separating it from any potential non-isotopic impurities.[1]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent like acetonitrile (B52724) or methanol.[1]

• Flow Rate: Typically 1.0 mL/min.[1]

• Detection: UV detection at 254 nm.[1][5]

• Sample Preparation: A stock solution is prepared in a suitable solvent such as DMSO or methanol.[1][8]

Mass spectrometry is the cornerstone for confirming the molecular weight and determining the isotopic purity of N-t-Boc-valacyclovir-d4.[1][4]

• Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF) or Orbitrap) with an electrospray ionization (ESI) source.[1][2]

• Ionization Mode: Positive ion mode is typically used.[1]

• Analysis: The mass-to-charge ratio (m/z) of the molecular ions is measured. The identity is confirmed by matching the observed m/z of the protonated molecule [M+H]⁺ to the calculated theoretical mass.[1] The relative intensities of the ion peaks corresponding to the d4, d3, d2, d1, and d0 species are used to calculate the percentage of deuterium incorporation.[1]

NMR spectroscopy is employed to confirm the chemical structure of the compound and can also provide information about the location of the deuterium labels.[1][9]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

• Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-d₄.[1]

• Analysis: ¹H NMR and ¹³C NMR spectra are acquired. The chemical shifts, splitting patterns, and integration of the peaks are compared with the expected structure to confirm its identity.[1]

Visualized Workflows

The following diagrams illustrate the key processes involved in the synthesis and analysis of N-t-Boc-valacyclovir-d4.

Synthesis and Purification Workflow

Analytical Characterization Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 5. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 6. US6849737B2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 7. CN1896077A - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Stability and Storage of N-t-Boc-valacyclovir-d4

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for N-t-Boc-valacyclovir-d4. The information is intended for researchers, scientists, and drug development professionals who utilize this stable isotope-labeled compound as an internal standard in analytical studies.

N-t-Boc-valacyclovir-d4, a deuterated and Boc-protected form of the antiviral prodrug valacyclovir (B1662844), is a critical reagent in pharmacokinetic and bioequivalence studies. Ensuring its stability is paramount for accurate and reproducible analytical results.

Compound Information

Parameter	Specification
Compound Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4
Synonyms	N-t-Boc-valacyclovir-d4
CAS Number	1346617-11-5
Molecular Formula	C₁₈H₂₄D₄N₆O₆
Molecular Weight	428.48 g/mol
Product Format	Neat Solid

Stability and Storage

While specific, long-term stability studies on N-t-Boc-valacyclovir-d4 are not extensively published, recommendations can be derived from data on analogous compounds and general principles of chemical stability. The primary factors influencing the stability of N-t-Boc-valacyclovir-d4 are temperature, pH, and light.

Storage Conditions

To ensure the integrity of N-t-Boc-valacyclovir-d4, proper storage is crucial. The following conditions are recommended based on data for structurally related compounds.

Compound	Recommended Storage Temperature
N-t-Boc-valacyclovir	2°C - 8°C
Valacyclovir-d4, Hydrochloride	-20°C (long-term), 4°C (short-term), 2-8°C

Recommended Storage for N-t-Boc-valacyclovir-d4:

• Long-term: For extended storage, it is recommended to store N-t-Boc-valacyclovir-d4 as a neat solid at -20°C .

• Short-term: For routine use, storage at 2°C to 8°C is acceptable.

The compound should be stored in a well-sealed container, protected from moisture and light.

Degradation Pathways

The degradation of N-t-Boc-valacyclovir-d4 is expected to proceed through two primary pathways: hydrolysis of the L-valine ester and cleavage of the N-tert-butoxycarbonyl (Boc) protecting group.

• Ester Hydrolysis: Similar to its parent compound, valacyclovir, the ester linkage in N-t-Boc-valacyclovir-d4 is susceptible to hydrolysis. This reaction is catalyzed by both acidic and basic conditions, yielding N-t-Boc-L-valine-d4 and acyclovir (B1169). Studies on valacyclovir show it degrades extensively in acidic (0.1 N HCl) and alkaline (0.01 N NaOH) conditions, with acyclovir being the major degradation product. The prodrug is most stable at acidic pH values below 4.

• Deprotection (Loss of Boc Group): The Boc group is known to be labile under strong acidic conditions. Exposure to strong acids can lead to the removal of the Boc group, forming valacyclovir-d4.

The following diagram illustrates the potential degradation pathways.

Caption: Potential degradation pathways for N-t-Boc-valacyclovir-d4.

Experimental Protocols

The following are detailed methodologies for key experiments used in the analysis and purity determination of N-t-Boc-valacyclovir-d4.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is used to determine the purity of N-t-Boc-valacyclovir-d4 by separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm.

• Sample Preparation: A stock solution of the sample is prepared in a suitable diluent (e.

An In-depth Technical Guide on the Solubility of N-t-Boc-valacyclovir-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of N-t-Boc-valacyclovir-d4, a deuterated and Boc-protected form of the antiviral prodrug valacyclovir (B1662844). Understanding the solubility of this compound is critical for its effective use in various research and development applications, including in vitro assays, formulation development, and pharmacokinetic studies. This document outlines known solubility information, presents a generalized protocol for quantitative solubility determination, and provides a visual representation of the experimental workflow.

Introduction to N-t-Boc-valacyclovir-d4

N-t-Boc-valacyclovir-d4 is a stable isotope-labeled internal standard of N-t-Boc-valacyclovir. The incorporation of four deuterium (B1214612) atoms (d4) provides a distinct mass signature, making it an invaluable tool in mass spectrometry-based quantitative analyses of valacyclovir and its metabolites. The N-tert-butoxycarbonyl (N-t-Boc) protecting group enhances the lipophilicity of the molecule, which can influence its solubility profile in organic solvents compared to the parent drug, valacyclovir.

Quantitative Solubility Data

While specific quantitative solubility data for N-t-Boc-valacyclovir-d4 in a wide range of organic solvents is not extensively available in public literature, qualitative information and data for related compounds can provide valuable guidance. The following table summarizes the known and inferred solubility of N-t-Boc-valacyclovir-d4 and its parent compounds.

Solvent	N-t-Boc-valacyclovir-d4	Valacyclovir Hydrochloride	Boc-L-Valine
Dimethyl Sulfoxide (DMSO)	Soluble[1][2][3]	14 mg/mL[4], 25 mg/mL (with sonication)[5]	Freely Soluble[6]
Methanol	Soluble[1][2][3]	Slightly Soluble (<1 mg/mL)[4], Freely Soluble[7]	Freely Soluble[6]
Ethanol	Data not available	Slightly Soluble (<1 mg/mL)[4]	Freely Soluble[6][8]
Chloroform	Data not available	Data not available	Freely Soluble[6][8]
Ether	Data not available	Data not available	Freely Soluble[6][8]
Water	Data not available	170 mg/mL[4], 174 mg/mL[9][10]	Slightly Soluble[6][8]
0.1N HCl	Data not available	Soluble[7]	Data not available

It is important to note that the solubility of valacyclovir can vary between its free base and hydrochloride salt forms.

Experimental Protocol for Quantitative Solubility Determination

To obtain precise quantitative solubility data for N-t-Boc-valacyclovir-d4 in specific organic solvents, a standardized experimental protocol is recommended. The following outlines a general method for determining the equilibrium solubility of the compound.

Objective: To determine the saturation solubility of N-t-Boc-valacyclovir-d4 in a selected organic solvent at a specified temperature.

Materials:

• N-t-Boc-valacyclovir-d4 (neat solid)

• High-purity organic solvents of interest (e.g., DMSO, methanol, ethanol, acetonitrile, etc.)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or incubator

• Microcentrifuge

• Calibrated pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or Mass Spectrometer)

• Volumetric flasks and appropriate glassware

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of N-t-Boc-valacyclovir-d4 to a series of vials, each containing a known volume of the selected organic solvent.

  • Ensure that there is undissolved solid material at the bottom of each vial to confirm saturation.

• Equilibration:

  • Securely cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25°C).

  • Agitate the samples for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Sample Clarification:

  • After equilibration, remove the vials and allow them to stand undisturbed for a short period to let the excess solid settle.

  • Centrifuge the vials at a high speed to pellet any remaining suspended solid.

• Sample Preparation for Analysis:

  • Carefully withdraw an aliquot of the clear supernatant from each vial.

  • Dilute the supernatant with a suitable solvent to a concentration that falls within the linear range of the analytical method (e.g., HPLC).

• Quantitative Analysis:

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of N-t-Boc-valacyclovir-d4.

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the compound in the samples.

• Calculation of Solubility:

  • Calculate the solubility of N-t-Boc-valacyclovir-d4 in the organic solvent by multiplying the measured concentration by the dilution factor. The result is typically expressed in mg/mL or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the quantitative determination of the solubility of N-t-Boc-valacyclovir-d4.

Caption: Workflow for quantitative solubility determination.

Practical Recommendations for Handling N-t-Boc-valacyclovir-d4

• Stock Solutions: For most in vitro applications, it is recommended to prepare a high-concentration stock solution of N-t-Boc-valacyclovir-d4 in 100% DMSO.[1] This allows for minimal addition of the organic solvent to the aqueous assay medium, thereby reducing potential solvent-induced toxicity or artifacts.

• Aqueous Media: When diluting a DMSO stock solution into an aqueous buffer, it is crucial to add the stock solution to the buffer and mix vigorously to prevent precipitation.

• Storage: Stock solutions should be stored at -20°C or -80°C to maintain stability. The neat solid can be stored at room temperature for short periods but long-term storage at -20°C is recommended.[2]

This technical guide serves as a foundational resource for researchers working with N-t-Boc-valacyclovir-d4. While publicly available quantitative solubility data is limited, the provided experimental protocol offers a robust framework for its determination in any organic solvent of interest.

References

• 1. benchchem.com [benchchem.com]
• 2. mybiosource.com [mybiosource.com]
• 3. benchchem.com [benchchem.com]
• 4. Valacyclovir Hydrochloride - LKT Labs [lktlabs.com]
• 5. Valacyclovir hydrochloride | CAS:124832-27-5 | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. benchchem.com [benchchem.com]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. BOC-L-Valine (BOC-L-VAL-OH) BP EP USP CAS 13734-41-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 9. arasto.com [arasto.com]
• 10. Valacyclovir | C13H20N6O4 | CID 135398742 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Pivotal Role of the Boc Protecting Group in Valacyclovir Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical function of the tert-butyloxycarbonyl (Boc) protecting group in the chemical synthesis of valacyclovir (B1662844), the L-valyl ester prodrug of the antiviral agent acyclovir (B1169). The strategic use of Boc protection is fundamental to achieving high yields and purity in the final active pharmaceutical ingredient (API). This document provides a comprehensive overview of the synthetic pathway, detailed experimental protocols, and quantitative data to support process development and optimization.

Introduction: The Necessity of Amine Protection in Valacyclovir Synthesis

Valacyclovir's enhanced oral bioavailability compared to its parent drug, acyclovir, is attributed to the L-valine ester linkage, which facilitates active transport in the intestine. The synthesis of this ester bond, however, presents a significant chemical challenge. The L-valine molecule possesses two reactive functional groups: a carboxylic acid and a primary amine. For the desired esterification to occur between the carboxyl group of L-valine and the hydroxyl group of acyclovir, the highly nucleophilic amino group of valine must be temporarily blocked or "protected."[1][2][3]

The tert-butyloxycarbonyl (Boc) group serves as an ideal protecting group for the amino function of L-valine for several key reasons:

• Selectivity: It selectively reacts with the amino group, leaving the carboxylic acid group free to participate in the subsequent coupling reaction.[2]

• Stability: The Boc group is stable under the conditions required for the esterification reaction.[1][3]

• Facile Cleavage: It can be readily removed under acidic conditions without affecting the newly formed ester bond or other functional groups within the valacyclovir molecule.[2][3][4]

The overall synthetic strategy, therefore, involves two main stages: the coupling of N-Boc-L-valine with acyclovir to form a protected intermediate, followed by the deprotection of the amino group to yield the final valacyclovir product, typically as a hydrochloride salt.[5][6]

The Synthetic Pathway: A Step-by-Step Overview

The synthesis of valacyclovir employing the Boc protecting group can be visualized as a logical workflow. The following diagram illustrates the key transformations and chemical intermediates.

Caption: Synthetic workflow for valacyclovir using Boc protection.

Experimental Protocols

The following sections provide detailed methodologies for the key experimental steps in the synthesis of valacyclovir using Boc-L-valine.

Synthesis of N-Boc-Valacyclovir (Coupling Step)

This protocol details the esterification of acyclovir with N-Boc-L-valine.[1][7]

Materials:

• N-Boc-L-valine

• Acyclovir

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dimethylformamide (DMF)

Procedure:

• Under a nitrogen atmosphere, dissolve N-Boc-L-valine (1.0 equivalent) in anhydrous DMF in a clean, dry reaction vessel. Stir at 20-25°C until complete dissolution.

• Cool the resulting solution to -5°C using a suitable cooling bath.

• Prepare a solution of DCC (1.0-1.5 equivalents) in DMF and add it to the reaction mixture over a period of 20 minutes, ensuring the temperature is maintained at -5°C.

• Stir the mixture at -5°C for an additional 20 minutes.

• Add acyclovir (0.7-1.0 equivalent) to the reaction mixture, followed by the addition of DMAP (catalytic amount, e.g., 0.15 equivalents) after 5 minutes of stirring.

• Continue to stir the reaction mixture at -5°C to 0°C for approximately 3 to 6 hours. The progress of the reaction should be monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, the precipitated dicyclohexylurea (DCU) byproduct is removed by filtration.

• The filtrate is then concentrated under reduced pressure to remove the majority of the DMF.

• The crude N-Boc-valacyclovir can be precipitated by the addition of water or purified by recrystallization from a suitable solvent system such as methanol.[5]

Synthesis of Valacyclovir Hydrochloride (Deprotection Step)

This protocol describes the removal of the Boc protecting group to yield the final product.[5][6]

Materials:

• N-Boc-valacyclovir

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Isopropanol (B130326)

Procedure:

• Charge N-Boc-valacyclovir into deionized water at 20-25°C to form a suspension.

• Slowly add concentrated hydrochloric acid over a period of 15-20 minutes while maintaining the temperature at 20-25°C.

• Stir the reaction mixture for approximately 2.5 hours at the same temperature. Monitor the reaction for completion by TLC or HPLC.

• After the reaction is complete, add isopropanol (as an anti-solvent) over a period of 2 hours to precipitate the valacyclovir hydrochloride.

• Cool the mixture to 0-5°C and stir for 1 hour to maximize precipitation.

• Filter the solid product under a nitrogen atmosphere and wash with cold isopropanol.

• Dry the obtained solid under vacuum at 40-45°C to a constant weight.

Quantitative Data Summary

The efficiency of the synthetic process is critically evaluated by the yield and purity at each stage. The following tables summarize quantitative data reported in the literature.

Table 1: Coupling Reaction of N-Boc-L-Valine and Acyclovir

Parameter	Value	Reference
Yield of N-Boc-valacyclovir	75%	[5]
Purity of N-Boc-valacyclovir (by HPLC)	99.7%	[5]

Table 2: Deprotection of N-Boc-Valacyclovir

Parameter	Value	Reference
Yield of Valacyclovir Hydrochloride	92%	[5]
Purity of Valacyclovir Hydrochloride (by HPLC)	97.93%	[5]
Purity after Recrystallization (by HPLC)	99.27%	[5]

Conclusion

The use of the Boc protecting group is a cornerstone of an efficient and scalable synthesis of valacyclovir.[1] It allows for the selective formation of the crucial ester linkage between L-valine and acyclovir by temporarily masking the reactive amino group. The straightforward, acid-catalyzed deprotection step provides the final valacyclovir hydrochloride in high yield and purity.[6] The detailed protocols and quantitative data presented in this guide serve as a valuable resource for researchers and professionals in the field of pharmaceutical development and manufacturing, enabling a deeper understanding and optimization of this critical synthetic process.

References

• 1. benchchem.com [benchchem.com]
• 2. BOC-L-Valine (BOC-L-VAL-OH) BP EP USP CAS 13734-41-3 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 6. WO2017149420A1 - Process for the preparation of valacyclovir - Google Patents [patents.google.com]
• 7. US20050192296A1 - Process for the preparation of valacyclovir hydrochloride - Google Patents [patents.google.com]

significance of deuterium labeling in valacyclovir-d4

An In-depth Technical Guide on the Significance of Deuterium (B1214612) Labeling in Valacyclovir-d4

Executive Summary

Valacyclovir (B1662844), a prodrug of the antiviral agent acyclovir (B1169), demonstrates significantly enhanced bioavailability, making it a cornerstone in the treatment of herpes virus infections.[1][2][3] The strategic incorporation of deuterium atoms to create valacyclovir-d4 primarily serves a critical role in the field of bioanalysis. This technical guide elucidates the paramount significance of valacyclovir-d4 as a stable isotope-labeled internal standard (SIL-IS) for quantitative mass spectrometry. Its near-identical physicochemical properties to the unlabeled analyte ensure the highest degree of accuracy and precision in pharmacokinetic and bioequivalence studies. While deuterium labeling is a well-established strategy for favorably altering drug metabolism—the "deuterated drug" approach—the placement of deuterium on the L-valine ester portion of valacyclovir-d4 means its primary utility is realized before the molecule is metabolized, solidifying its status as the gold standard for bioanalytical quantification of the parent prodrug.

Introduction to Deuterium Labeling in Drug Development

Deuterium (²H or D), a stable, non-radioactive isotope of hydrogen, contains an extra neutron, making it approximately twice as heavy as protium (B1232500) (¹H).[4] When hydrogen atoms in a drug molecule are replaced with deuterium, the mass of the molecule increases, but its fundamental chemical structure, size, and shape remain virtually unchanged.[5]

The key impact of this substitution lies in the strength of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. The C-D bond is stronger and requires more energy to break.[4] This phenomenon gives rise to the Deuterium Kinetic Isotope Effect (KIE) , where metabolic reactions involving the cleavage of a C-H bond can be slowed down if that hydrogen is replaced by deuterium.[4]

This principle is leveraged in two significant ways in pharmaceutical science:

• Altering Drug Metabolism: By strategically placing deuterium at sites of metabolic oxidation, drug developers can slow down the rate of metabolism, potentially leading to an improved pharmacokinetic (PK) profile, reduced formation of toxic metabolites, and a more consistent drug exposure.[6][7] The first FDA-approved deuterated drug, deutetrabenazine, exemplifies this approach, offering a better dosing regimen compared to its non-deuterated counterpart.[4][8][9]

• Internal Standards for Bioanalysis: In quantitative analysis, particularly liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are considered the ideal internal standards.[10][11] They behave almost identically to the unlabeled analyte during sample extraction, chromatography, and ionization, but are distinguishable by their mass, allowing for precise correction of experimental variability.[5][10]

Valacyclovir and its Metabolic Fate

Valacyclovir is the L-valyl ester prodrug of acyclovir, an antiviral agent effective against herpes simplex virus (HSV) and varicella-zoster virus (VZV).[1][12] The esterification of acyclovir significantly improves its oral bioavailability. After oral administration, valacyclovir is rapidly and almost completely absorbed and converted to the active drug, acyclovir, and the amino acid L-valine via first-pass intestinal and/or hepatic metabolism.[12][13][14][15] This conversion is so efficient that plasma concentrations of valacyclovir itself are typically low and transient, becoming undetectable within 3 hours post-administration.[1][12][13]

The bioavailability of acyclovir from valacyclovir is approximately 54%, a three- to five-fold increase compared to oral acyclovir (15-30%).[1][2][13] Acyclovir itself is not significantly metabolized by cytochrome P450 enzymes.[12][14] It is primarily eliminated unchanged by the kidneys, with minor inactive metabolites formed by other enzymes like aldehyde oxidase.[14][16]

The Significance of Valacyclovir-d4 as an Internal Standard

The commercially available Valacyclovir-d4 is specifically designed for its role as an internal standard.[17] The deuterium atoms are typically located on the L-valine portion of the molecule. This placement is critical to its function.

In quantitative bioanalysis using LC-MS/MS, an internal standard (IS) is added at a known concentration to all samples, including calibration standards, quality controls, and unknown study samples.[10] The IS is used to correct for variability during the analytical process. An ideal IS should:

• Be chemically and physically similar to the analyte.[10]

• Exhibit similar extraction recovery and chromatographic retention time.

• Experience the same degree of matrix effects (ionization suppression or enhancement).[18]

• Be clearly distinguishable from the analyte by the detector.

Valacyclovir-d4 meets these criteria perfectly. Because it is chemically identical to valacyclovir, it co-elutes chromatographically and experiences the same behavior during sample preparation and ionization.[10] However, its increased mass allows the mass spectrometer to detect it on a different channel from the unlabeled valacyclovir. By calculating the ratio of the analyte peak area to the internal standard peak area, any variations in sample handling or instrument performance are normalized, leading to highly accurate and precise quantification.[11]

The use of a stable isotope-labeled standard like valacyclovir-d4 is vastly superior to using a structurally analogous compound, which may have different extraction efficiencies, chromatographic behaviors, and ionization responses, leading to inaccurate results.[11]

Data Presentation

Table 1: Physicochemical Properties of Valacyclovir vs. Valacyclovir-d4

Property	Valacyclovir	Valacyclovir-d4	Significance of Difference
Chemical Formula	C₁₃H₂₀N₆O₄	C₁₃H₁₆D₄N₆O₄	Mass difference due to 4 deuterium atoms.
Molecular Weight	324.34 g/mol	328.36 g/mol	Allows for distinct detection in mass spectrometry.
Physicochemical Properties	White to off-white powder.	White to off-white powder.	Near-identical properties ensure similar behavior in analytical systems.
pKa	1.90, 7.47, 9.43[12]	~1.90, ~7.47, ~9.43	Negligible difference; ensures identical ionization behavior.

Table 2: Typical Mass Spectrometry Parameters for LC-MS/MS Analysis

Parameter	Valacyclovir (Analyte)	Valacyclovir-d4 (Internal Standard)
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)
Precursor Ion (Q1)	m/z 325.2	m/z 329.2
Product Ion (Q3)	m/z 152.1	m/z 156.1
Collision Energy	Analyte-specific (optimized)	IS-specific (optimized)
Dwell Time	Instrument-specific	Instrument-specific
Note: Specific m/z values may vary slightly based on instrumentation and adduct formation. The key is the +4 Da mass shift between the analyte and the internal standard.

Table 3: Pharmacokinetic Parameters of Acyclovir Following Oral Valacyclovir Administration in Healthy Adults

Parameter	Value (Mean ± SD)	Reference
Bioavailability	54.2% ± 9.1%	[1]
Cmax (1000 mg dose)	4.96 ± 0.64 mcg/mL	[12]
AUC (1000 mg dose)	15.70 ± 2.27 hr•mcg/mL	[12]
Tmax	~1.5 - 2.5 hours	[19]
Elimination Half-life	~2.5 - 3.3 hours	[14]

Experimental Protocols

Protocol: Quantification of Valacyclovir in Human Plasma by LC-MS/MS

1. Objective: To develop and validate a robust method for the quantitative determination of valacyclovir in human plasma using valacyclovir-d4 as an internal standard.

2. Materials and Reagents:

• Valacyclovir reference standard

• Valacyclovir-d4 internal standard

• HPLC-grade methanol (B129727) and acetonitrile (B52724)

• Formic acid

• Control human plasma (K₂EDTA)

• Deionized water

3. Preparation of Solutions:

• Stock Solutions (1 mg/mL): Separately weigh and dissolve valacyclovir and valacyclovir-d4 in methanol to prepare primary stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the valacyclovir stock solution with 50:50 acetonitrile:water to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard (IS) Working Solution (50 ng/mL): Dilute the valacyclovir-d4 stock solution with 50:50 acetonitrile:water.

4. Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of plasma samples (standards, QCs, or unknowns) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (50 ng/mL valacyclovir-d4) to each tube and vortex briefly. Exception: Blank samples receive 10 µL of diluent.

• Add 200 µL of acetonitrile containing 0.1% formic acid to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial or 96-well plate for LC-MS/MS analysis.

5. LC-MS/MS Conditions:

• LC System: Agilent 1200 series or equivalent

• Column: C18 column (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1.5 minutes.

• Injection Volume: 5 µL

• Mass Spectrometer: Sciex API 4000 or equivalent with TurboIonspray source

• Detection: Multiple Reaction Monitoring (MRM) using transitions from Table 2.

6. Data Analysis:

• Integrate the peak areas for both valacyclovir and valacyclovir-d4.

• Calculate the peak area ratio (Analyte Area / IS Area).

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of valacyclovir in unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Metabolic pathway of Valacyclovir-d4.

Caption: Bioanalytical workflow using Valacyclovir-d4.

Caption: Role of Valacyclovir-d4 in correcting analytical variability.

References

• 1. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Pharmacokinetics of the acyclovir pro-drug valaciclovir after escalating single- and multiple-dose administration to normal volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The First Approved “Deuterated” Drug: A Short Review of the Concept [scirp.org]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medium.com [medium.com]
• 10. benchchem.com [benchchem.com]
• 11. scispace.com [scispace.com]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. Absolute bioavailability and metabolic disposition of valaciclovir, the L-valyl ester of acyclovir, following oral administration to humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. droracle.ai [droracle.ai]
• 15. What is the mechanism of Valacyclovir Hydrochloride? [synapse.patsnap.com]
• 16. Pharmacokinetics of Acyclovir and Its Metabolites in Cerebrospinal Fluid and Systemic Circulation after Administration of High-Dose Valacyclovir in Subjects with Normal and Impaired Renal Function - PMC [pmc.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. waters.com [waters.com]
• 19. Valacyclovir and Acyclovir Pharmacokinetics in Immunocompromised Children - PMC [pmc.ncbi.nlm.nih.gov]

N-t-Boc-Valacyclovir-d4: A Technical Guide for its Application as a Valacyclovir Impurity Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-t-Boc-valacyclovir-d4, a deuterated analog of a known valacyclovir (B1662844) impurity. This document details its synthesis, characterization, and application as a reference standard in the quantitative analysis of valacyclovir impurities, thereby ensuring the quality and safety of the final drug product.

Introduction

Valacyclovir, an antiviral prodrug of acyclovir (B1169), is a widely prescribed medication for the treatment of herpes virus infections. During its synthesis and storage, various process-related impurities and degradation products can arise. Regulatory bodies, such as the International Council for Harmonisation (ICH), mandate the identification and quantification of these impurities to ensure the safety and efficacy of the pharmaceutical product.

One such process-related impurity is N-t-Boc-valacyclovir, also known as valacyclovir impurity S.[1] This impurity is a protected intermediate in some synthetic routes to valacyclovir. N-t-Boc-valacyclovir-d4 is the stable isotope-labeled counterpart of this impurity and serves as an invaluable tool for its accurate quantification in valacyclovir drug substances and formulations. Its primary application is as an internal standard in chromatographic techniques, particularly in Liquid Chromatography-Mass Spectrometry (LC-MS), to correct for variations in sample preparation and instrument response.

Synthesis of N-t-Boc-Valacyclovir-d4

The synthesis of N-t-Boc-valacyclovir-d4 involves the coupling of a deuterated N-t-Boc-L-valine with acyclovir. The deuterium (B1214612) labels are typically on the valine moiety.

Synthetic Workflow

Diagram 1: Synthetic workflow for N-t-Boc-valacyclovir-d4.

Experimental Protocol: Synthesis of N-t-Boc-valacyclovir-d4

This protocol is adapted from established methods for the synthesis of N-t-Boc-valacyclovir.[2][3]

Materials:

• N-t-Boc-L-valine-d4

• Acyclovir

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Hexane (B92381)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-t-Boc-L-valine-d4 (1.1 equivalents) in anhydrous DMF.

• Add DCC or EDC (1.2 equivalents) and DMAP (0.1 equivalents) to the solution.

• Stir the mixture at room temperature for 30 minutes.

• Add acyclovir (1.0 equivalent) to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, filter the reaction mixture to remove the urea (B33335) byproduct (if DCC is used).

• Dilute the filtrate with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexane to afford pure N-t-Boc-valacyclovir-d4.

Characterization and Quality Control

The identity and purity of the synthesized N-t-Boc-valacyclovir-d4 are confirmed using a combination of analytical techniques.

Certificate of Analysis Data

The following table summarizes typical specifications for N-t-Boc-valacyclovir-d4.

Parameter	Method	Specification
Identity
Chemical Name	-	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4
CAS Number	-	1346617-11-5
Molecular Formula	-	C₁₈H₂₄D₄N₆O₆
Molecular Weight	-	428.48 g/mol
Purity
Purity by HPLC	HPLC	≥98%
Identity by MS	Mass Spectrometry	Conforms to structure
Isotopic Purity	Mass Spectrometry	≥99% Deuterium Incorporation
Physicochemical Properties
Appearance	Visual	White to off-white solid
Solubility	-	Soluble in DMSO, Methanol

Experimental Protocols for Characterization

High-Performance Liquid Chromatography (HPLC) for Purity Determination:

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm.

• Sample Preparation: A stock solution of the sample is prepared in a suitable diluent (e.g., a mixture of the mobile phase components). Serial dilutions are then made to obtain a working concentration.

• Analysis: The sample solution is injected into the HPLC system. The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Purity:

• Instrumentation: High-resolution mass spectrometer (e.g., TOF or Orbitrap) with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Analysis: The sample is introduced into the mass spectrometer, and the mass-to-charge ratio (m/z) of the molecular ions is measured. The observed m/z of the protonated molecule [M+H]⁺ should correspond to the calculated theoretical mass of N-t-Boc-valacyclovir-d4.

• Isotopic Purity: The relative intensities of the molecular ion peaks corresponding to the deuterated (d4) and non-deuterated (d0) forms are measured to determine the percentage of deuterium incorporation.

Application in Valacyclovir Impurity Profiling

N-t-Boc-valacyclovir-d4 is a critical tool for the accurate quantification of the corresponding non-deuterated impurity, N-t-Boc-valacyclovir (Impurity S), in valacyclovir drug substance.

Analytical Workflow

Diagram 2: Workflow for quantification of Impurity S using N-t-Boc-valacyclovir-d4.

LC-MS/MS Method for Quantification of Impurity S

The following is a representative LC-MS/MS method for the quantification of N-t-Boc-valacyclovir (Impurity S).[1][4]

Instrumentation:

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)

Chromatographic Conditions:

Parameter	Condition
Column	Ascentis Express C18 (15 cm x 4.6 mm, 2.7 µm)
Mobile Phase A	0.01 M Ammonium Formate in water, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	T/%B: 0.01/5, 4.00/5, 7.50/80, 10.00/80, 12.50/5, 20.00/5
Flow Rate	1.0 mL/min
Column Temperature	Ambient
Injection Volume	10 µL

Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions
N-t-Boc-valacyclovir (Impurity S)	m/z 425.2 → [Product Ion]
N-t-Boc-valacyclovir-d4 (IS)	m/z 429.2 → [Product Ion]

Note: Specific product ions for MRM transitions need to be determined through method development.

Method Validation Data

The analytical method for quantifying Impurity S should be validated according to ICH guidelines. The following table presents typical validation parameters.[1][5]

Validation Parameter	Typical Results
Linearity Range	216.00 ppm to 810.00 ppm
Correlation Coefficient (r²)	>0.99
Limit of Quantification (LOQ)	216.00 ppm
Accuracy (Recovery)	98.02% to 103.4%
Precision (%RSD)	< 3%

Conclusion

N-t-Boc-valacyclovir-d4 is an essential reference standard for the robust and accurate quantification of the process-related impurity, N-t-Boc-valacyclovir (Impurity S), in valacyclovir drug substance. Its use as an internal standard in LC-MS/MS methods allows for precise control of impurity levels, ensuring the quality, safety, and regulatory compliance of valacyclovir products. The detailed synthetic and analytical protocols provided in this guide serve as a valuable resource for researchers and professionals in the pharmaceutical industry.

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. benchchem.com [benchchem.com]
• 3. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 4. ijpsr.com [ijpsr.com]
• 5. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Valacyclovir in Human Plasma using N-t-Boc-valacyclovir-d4 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of the antiviral drug valacyclovir (B1662844) in human plasma. To ensure the highest accuracy and precision, this method employs N-t-Boc-valacyclovir-d4, a stable isotope-labeled internal standard. The straightforward protein precipitation-based sample preparation and rapid chromatographic analysis make this method highly suitable for high-throughput pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Valacyclovir is an L-valyl ester prodrug of the antiviral agent acyclovir (B1169). It exhibits significantly improved oral bioavailability compared to acyclovir and is prescribed for the treatment of infections caused by herpes simplex virus (HSV) and varicella-zoster virus (VZV). Accurate measurement of valacyclovir concentrations in biological matrices is essential for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis as it effectively compensates for variability in sample preparation and matrix effects.[1] N-t-Boc-valacyclovir-d4 serves as an ideal internal standard for valacyclovir, co-eluting with the analyte and exhibiting identical behavior during extraction and ionization, thereby ensuring reliable and reproducible quantification.[1]

Experimental

Materials and Reagents

• Valacyclovir hydrochloride (Reference Standard)

• N-t-Boc-valacyclovir-d4 (Internal Standard)

• Acetonitrile (B52724) (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium (B1175870) Acetate (B1210297) (LC-MS Grade)

• Ultrapure Water

• Human Plasma (K2-EDTA)

Instrumentation

• LC System: Shimadzu HPLC system or equivalent

• Mass Spectrometer: Applied Biosystems API 4000 triple quadrupole/linear ion trap (QTRAP) mass spectrometer or equivalent

• Analytical Column: Waters Atlantis T3 C18 column (5 µm, 150 x 2.1 mm) or equivalent[2]

Standard and Internal Standard Stock Solutions

• Valacyclovir Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of valacyclovir hydrochloride in ultrapure water.

• N-t-Boc-valacyclovir-d4 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-t-Boc-valacyclovir-d4 in methanol.

Working solutions are prepared by serial dilution of the stock solutions with a 50:50 mixture of acetonitrile and water.

Experimental Protocols

Sample Preparation

A direct protein precipitation method is employed for the extraction of valacyclovir from human plasma:

• To 100 µL of plasma sample (calibrator, quality control, or unknown), add 20 µL of the internal standard working solution (N-t-Boc-valacyclovir-d4).

• Add 400 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 5 minutes.

• Centrifuge the samples at 17,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Carefully transfer the supernatant to a clean LC vial for analysis.

LC-MS/MS Conditions

The chromatographic separation is achieved using a gradient elution. The mass spectrometer is operated in the positive ion electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) to detect the precursor and product ions of both valacyclovir and the internal standard.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	Waters Atlantis T3 C18 (5 µm, 150 x 2.1 mm)[2]
Mobile Phase A	Water with 2 mM ammonium acetate and 0.2% formic acid[2]
Mobile Phase B	Acetonitrile with 0.2% formic acid[2]
Flow Rate	0.2 mL/min[2]
Injection Volume	10 µL[2]
Gradient	A nine-minute gradient elution is typically employed.[2]

Table 2: Mass Spectrometry Parameters

Parameter	Valacyclovir	N-t-Boc-valacyclovir-d4 (as Valacyclovir-d4)
Ionization Mode	Positive ESI	Positive ESI
Precursor Ion (m/z)	325.2[2]	329.2[2]
Product Ion (m/z)	152.1[2]	152.1[2]

Note: The N-t-Boc protecting group on the internal standard is labile and is cleaved in the ion source of the mass spectrometer, resulting in the detection of the valacyclovir-d4 ion.

Data Presentation

The quantitative data for the analysis of valacyclovir using N-t-Boc-valacyclovir-d4 as an internal standard is summarized below. The method was validated for linearity, precision, and accuracy.

Table 3: Method Validation Summary

Parameter	Result
Linear Range	2 - 5000 nM[2]
Lower Limit of Quantification (LLOQ)	2 nM[2]
Intra-day Precision (%CV)	< 15%
Inter-day Precision (%CV)	< 15%
Accuracy (% Bias)	Within ±15%

Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for valacyclovir quantification.

Caption: Role of the internal standard in accurate quantification.

Conclusion

The described LC-MS/MS method utilizing N-t-Boc-valacyclovir-d4 as an internal standard provides a reliable, sensitive, and high-throughput solution for the quantification of valacyclovir in human plasma. The simple sample preparation and rapid analysis time make it an ideal choice for demanding bioanalytical workflows in clinical and pharmaceutical research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of Valacyclovir in Human Plasma using N-t-Boc-valacyclovir-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valacyclovir (B1662844) is an antiviral prodrug of acyclovir (B1169) with improved oral bioavailability. It is prescribed for the treatment of infections caused by the herpes simplex virus (HSV) and varicella-zoster virus (VZV). Accurate quantification of valacyclovir and its active metabolite, acyclovir, in biological matrices is essential for pharmacokinetic (PK) studies, bioequivalence assessment, and therapeutic drug monitoring. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of valacyclovir in human plasma. The method utilizes a stable isotope-labeled internal standard, N-t-Boc-valacyclovir-d4, to ensure high accuracy and precision. Stable isotope-labeled internal standards are considered the gold standard in quantitative bioanalysis as they share identical physicochemical properties with the analyte, ensuring they behave similarly during sample preparation and analysis, thus correcting for matrix effects and variability.[1]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the analytical method.

Table 1: LC-MS/MS Parameters

Analyte/Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)
Valacyclovir	325.2	152.1
N-t-Boc-valacyclovir-d4	429.3	329.2
Acyclovir	226.2	152.1
Acyclovir-d4	230.2	152.1

Table 2: Method Validation Parameters (Representative Data)

Parameter	Specification	Result
Linearity Range	Correlation coefficient (r²) ≥ 0.99	0.5–700.0 ng/mL[2]
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio ≥ 10	0.5 ng/mL[2]
Accuracy	85-115% (100 ± 15%)	Within-run: 96.7% to 97.9%[2]
Between-run: 94.7% to 97.3%[2]
Precision (CV%)	≤ 15%	Within-run: 0.7% to 3.5%[2]
Between-run: 3.1% to 4.7%[2]
Recovery	Consistent and reproducible	Mean recovery of valacyclovir: 99.17 ± 10.78%[2]

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions: Prepare individual stock solutions of valacyclovir and N-t-Boc-valacyclovir-d4 in a suitable organic solvent, such as methanol (B129727) or DMSO, at a concentration of 1 mg/mL.[3] Store stock solutions at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions of valacyclovir by serial dilution of the stock solution with methanol:water (1:1, v/v) to cover the desired calibration range.

• Internal Standard Working Solution: Dilute the N-t-Boc-valacyclovir-d4 stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation (Solid-Phase Extraction - SPE)

This protocol outlines a typical solid-phase extraction method for plasma samples.[1]

• To 200 µL of human plasma in a polypropylene (B1209903) tube, add 25 µL of the internal standard working solution (N-t-Boc-valacyclovir-d4 in methanol).[1]

• Vortex the mixture for 30 seconds.

• Add 200 µL of 0.1% formic acid in water and vortex for another 30 seconds.

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject it into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[4]

  • Mobile Phase A: 0.1% formic acid in water.[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Flow Rate: 1.0 mL/min.[4]

  • Injection Volume: 10 µL.

  • Gradient Program:

    • Start with 5% B.

    • Ramp to 95% B over 5 minutes.

    • Hold at 95% B for 2 minutes.

    • Return to 5% B and re-equilibrate for 3 minutes.[1]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.[4]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Monitor the precursor-to-product ion transitions as listed in Table 1.

Visualizations

Caption: Experimental workflow for the quantitative analysis of valacyclovir.

Caption: Metabolic pathway of valacyclovir after oral administration.

References

• 1. benchchem.com [benchchem.com]
• 2. pnrjournal.com [pnrjournal.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma [agris.fao.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of N-t-Boc-valacyclovir-d4

Abstract

This application note details a systematic approach to the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of N-t-Boc-valacyclovir-d4. N-t-Boc-valacyclovir-d4 is a protected, stable isotope-labeled derivative of valacyclovir (B1662844), often used as an internal standard in pharmacokinetic and bioanalytical studies. The developed method is demonstrated to be specific, linear, accurate, and precise, making it suitable for purity assessment and quantification in drug development and quality control environments.

Introduction

Valacyclovir is an antiviral prodrug of acyclovir (B1169) with high oral bioavailability.[1] N-t-Boc-valacyclovir-d4 is a key intermediate and an internal standard used in the quantitative analysis of valacyclovir. The tert-butoxycarbonyl (Boc) protecting group increases the lipophilicity of the molecule, while the four deuterium (B1214612) atoms (d4) allow for its use in mass spectrometry-based detection by shifting the molecular weight. A robust and reliable analytical method is crucial for ensuring the quality and purity of this standard. This note describes the development of an isocratic RP-HPLC method with UV detection for this purpose.

Experimental

2.1 Instrumentation and Reagents

• HPLC System: A standard HPLC system equipped with a UV detector.[2]

• Column: C18 reverse-phase column (250 mm x 4.6 mm, 5 µm particle size).[3][4][5]

• Reagents: HPLC grade acetonitrile (B52724), methanol (B129727), and water were used.[6] Formic acid and phosphate (B84403) salts were of analytical grade.

• Analyte: N-t-Boc-valacyclovir-d4 standard was obtained from a commercial supplier.

2.2 Sample Preparation

A stock solution of N-t-Boc-valacyclovir-d4 was prepared by dissolving the neat solid in methanol to a concentration of 1 mg/mL.[7] Working standards for linearity and accuracy studies were prepared by serially diluting the stock solution with the mobile phase.

Method Development and Optimization

The primary goal was to achieve a symmetric peak shape with a reasonable retention time. Based on established methods for valacyclovir, initial trials focused on a C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier.[3][4]

Due to the increased hydrophobicity from the N-t-Boc group, a higher proportion of organic solvent was required compared to methods for unmodified valacyclovir. The final optimized conditions were determined as follows:

• Mobile Phase: Acetonitrile and 0.1% Formic Acid in Water (65:35 v/v).[8]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.[2][3]

• Injection Volume: 10 µL.

Under these conditions, N-t-Boc-valacyclovir-d4 eluted with a retention time of approximately 5.8 minutes, exhibiting excellent peak symmetry (Tailing Factor ≈ 1.1).

Method Validation

The optimized method was validated according to the International Council for Harmonisation (ICH) guidelines for specificity, linearity, accuracy, precision, and robustness.[1][5]

4.1 Specificity The method demonstrated good specificity. A chromatogram of a blank (mobile phase) showed no interfering peaks at the retention time of the N-t-Boc-valacyclovir-d4 peak.

4.2 Linearity Linearity was assessed over a concentration range of 10-150 µg/mL. The method showed excellent linearity with a correlation coefficient (R²) of 0.9997.[1][5]

4.3 Accuracy and Precision Accuracy was determined by recovery studies at three concentration levels (80%, 100%, and 120%).[1] Precision was evaluated through repeatability (intra-day) and intermediate precision (inter-day) studies, with all results showing a relative standard deviation (%RSD) of less than 2%.[1][9]

4.4 Robustness The method's robustness was evaluated by introducing small, deliberate variations in flow rate (±0.1 mL/min) and mobile phase composition (±2% organic).[10] The resulting changes in retention time and peak area were minimal, demonstrating the reliability of the method.

Data Presentation

The quantitative results from the method development and validation are summarized in the tables below.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Observed Value
Retention Time (min)	Report	5.8
Tailing Factor	≤ 2.0	1.1

| Theoretical Plates | > 2000 | 6500 |

Table 2: Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
10	115,234
25	288,150
50	575,980
100	1,151,500
150	1,728,340

| Correlation Coeff. (R²) | ≥ 0.999 | 0.9997 |

Table 3: Accuracy and Precision Summary

Level	Concentration (µg/mL)	Recovery (%)	Precision (%RSD, n=6)
Low (80%)	80	99.5%	1.2%
Mid (100%)	100	100.8%	0.9%

| High (120%) | 120 | 101.2% | 1.1% |

Conclusion

A simple, specific, and reliable isocratic RP-HPLC method has been successfully developed and validated for the quantitative determination of N-t-Boc-valacyclovir-d4. The method meets all typical performance criteria and is suitable for routine analysis in a quality control setting.

Protocols

Protocol 1: Preparation of Mobile Phase and Standard Solutions

• Mobile Phase Preparation (1 L):

  • Measure 650 mL of HPLC grade acetonitrile.

  • Measure 350 mL of HPLC grade water.

  • Add 1.0 mL of formic acid to the water and mix thoroughly.

  • Combine the acetonitrile and aqueous formic acid solution.

  • Filter the mixture through a 0.45 µm membrane filter and degas for 15 minutes in a sonicator.[4]

• Standard Stock Solution (1 mg/mL):

  • Accurately weigh approximately 10 mg of N-t-Boc-valacyclovir-d4 reference standard.

  • Transfer the standard to a 10 mL volumetric flask.

  • Dissolve and dilute to volume with methanol.[7]

• Working Standard Solution (100 µg/mL):

  • Pipette 1.0 mL of the 1 mg/mL stock solution into a 10 mL volumetric flask.

  • Dilute to volume with the mobile phase.[5]

Protocol 2: HPLC System Operation and Analysis

• System Setup:

  • Install a C18 reversed-phase column (250 mm x 4.6 mm, 5 µm).

  • Set the column oven temperature to 30°C.

  • Set the UV detector wavelength to 254 nm.[2]

• System Equilibration:

  • Purge the pump with the prepared mobile phase.

  • Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.[3]

• Analysis Sequence:

  • Inject a blank (mobile phase) to ensure no system contamination.

  • Perform six replicate injections of the 100 µg/mL working standard solution to check for system suitability.

  • Inject the linearity standards and any unknown samples.

• Data Processing:

  • Integrate the peak corresponding to N-t-Boc-valacyclovir-d4.

  • Calculate the concentration of unknown samples against the calibration curve generated from the linearity standards.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the HPLC method development and validation of N-t-Boc-valacyclovir-d4.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. A validated stability indicating reverses phase liquid chromatographic method for the determination of valacyclovir - Int J Pharm Chem Anal [ijpca.org]
• 7. benchchem.com [benchchem.com]
• 8. Valaciclovir Analyzed with HPLC - AppNote [mtc-usa.com]
• 9. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iosrjournals.org [iosrjournals.org]

Application Note: Mass Spectrometric Fragmentation Analysis of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-t-Boc-valacyclovir-d4 is a stable isotope-labeled derivative of valacyclovir (B1662844), an essential antiviral prodrug of acyclovir (B1169). The incorporation of a tert-butyloxycarbonyl (Boc) protecting group and deuterium (B1214612) labels makes it a critical internal standard for quantitative bioanalytical studies, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays. Understanding the fragmentation pattern of this molecule is paramount for developing robust and sensitive analytical methods for pharmacokinetic and metabolic studies of valacyclovir. This application note provides a detailed overview of the mass spectrometric fragmentation of N-t-Boc-valacyclovir-d4, complete with experimental protocols and data presentation.

Valacyclovir is the L-valyl ester of acyclovir, and its improved oral bioavailability is a key advantage in the treatment of herpes simplex and varicella-zoster virus infections. Accurate quantification in biological matrices is crucial for determining its pharmacokinetic profile. The use of a stable isotope-labeled internal standard like N-t-Boc-valacyclovir-d4 allows for precise and accurate measurement by compensating for matrix effects and variations in sample processing.

Experimental Protocols

Sample Preparation

A protein precipitation method is commonly employed for the extraction of N-t-Boc-valacyclovir-d4 from biological matrices such as plasma.

• To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing the internal standard, N-t-Boc-valacyclovir-d4.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following conditions are a typical starting point for the analysis of N-t-Boc-valacyclovir-d4. Optimization may be required based on the specific instrumentation and analytical goals.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Column Temperature	40°C

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Data Presentation: Quantitative Analysis

The primary quantitative data in the MS/MS analysis of N-t-Boc-valacyclovir-d4 revolves around the mass-to-charge ratios (m/z) of the precursor and characteristic product ions. These are summarized in the table below.

Table 3: Precursor and Product Ion Data for N-t-Boc-valacyclovir-d4

Compound	Molecular Formula	Precursor Ion [M+H]⁺ (m/z)	Major Product Ions (m/z)
N-t-Boc-valacyclovir-d4	C₁₈H₂₄D₄N₆O₆	429.3	373.3, 329.3, 273.2, 152.1

Results and Discussion: Fragmentation Pathway

The fragmentation of N-t-Boc-valacyclovir-d4 in positive ion mode ESI-MS/MS is characterized by several distinct pathways originating from the protonated molecule [M+H]⁺ at m/z 429.3. The primary fragmentation events involve the labile N-t-Boc group and the ester linkage of the valine side chain.

A key initial fragmentation is the neutral loss of isobutylene (B52900) (C₄H₈, 56 Da) from the t-Boc group, resulting in a product ion at m/z 373.3. Subsequent loss of carbon dioxide (CO₂, 44 Da) from this ion leads to the formation of the ion at m/z 329.3, which corresponds to the protonated valacyclovir-d4.

Further fragmentation of the valacyclovir-d4 ion at m/z 329.3 proceeds through the cleavage of the ester bond, leading to the loss of the L-valine-d4 residue and the formation of the protonated acyclovir ion at m/z 152.1. This is a highly stable and abundant fragment and is often selected for quantification in multiple reaction monitoring (MRM) assays.[1][2]

An alternative pathway from the precursor ion involves the direct loss of the entire Boc group (C₅H₈O₂, 100 Da), also yielding the valacyclovir-d4 ion at m/z 329.3.

The logical flow of this fragmentation is visualized in the following diagram:

Caption: Proposed fragmentation pathway of N-t-Boc-valacyclovir-d4.

This detailed understanding of the fragmentation allows for the selection of specific and sensitive precursor-product ion transitions for quantitative analysis, such as m/z 429.3 → 329.3 for monitoring the loss of the Boc group or the more common m/z 329.2 → 152.1 transition for valacyclovir-d4 itself.[3]

Conclusion

The mass spectrometric fragmentation of N-t-Boc-valacyclovir-d4 is a predictable process dominated by the loss of the t-Boc protecting group and the subsequent cleavage of the valine ester. The elucidated fragmentation pathway and the provided experimental protocols offer a solid foundation for the development and validation of robust LC-MS/MS methods for the quantification of valacyclovir in various biological matrices. The use of N-t-Boc-valacyclovir-d4 as an internal standard, coupled with a thorough understanding of its mass spectral behavior, is essential for achieving the high accuracy and precision required in regulated bioanalytical studies.

References

• 1. pharmacophorejournal.com [pharmacophorejournal.com]
• 2. asianpubs.org [asianpubs.org]
• 3. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Structural Confirmation of N-t-Boc-valacyclovir-d4 using NMR Spectroscopy

AN-2025-12-17

Audience: Researchers, scientists, and drug development professionals involved in the synthesis, quality control, and analysis of antiviral compounds and their isotopically labeled analogues.

Abstract: This document provides a detailed protocol for the structural confirmation of N-tert-butoxycarbonyl-valacyclovir-d4 (N-t-Boc-valacyclovir-d4) using Nuclear Magnetic Resonance (NMR) spectroscopy. N-t-Boc-valacyclovir-d4 is a protected and deuterated form of valacyclovir (B1662844), an important antiviral prodrug. Accurate structural verification is critical for its use as an internal standard in pharmacokinetic studies or as an intermediate in further synthetic steps. This note outlines the necessary protocols for sample preparation, NMR data acquisition (¹H and ¹³C), and provides expected chemical shift data for unambiguous characterization.

Introduction

Valacyclovir is the L-valine ester of acyclovir (B1169), a guanine (B1146940) nucleoside analogue effective against herpes viruses.[1] Its prodrug form enhances bioavailability compared to acyclovir.[2] Isotopically labeled versions, such as N-t-Boc-valacyclovir-d4, are essential tools in drug metabolism and pharmacokinetic (DMPK) studies, often serving as internal standards for mass spectrometry-based quantification. The N-t-Boc protecting group is commonly used in peptide and medicinal chemistry to temporarily mask the amine functionality during synthesis.[3]

Given the complexity of the molecule and the presence of isotopic labels, unambiguous structural confirmation is paramount. NMR spectroscopy is a powerful, non-destructive technique for the complete structural elucidation of organic molecules.[4] This application note details the use of ¹H and ¹³C NMR to verify the identity and structural integrity of N-t-Boc-valacyclovir-d4.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Spectroscopy

Proper sample preparation is crucial for acquiring high-quality NMR spectra. The following protocol is recommended for N-t-Boc-valacyclovir-d4.

• Compound Purity: Ensure the sample purity is >95% to avoid spectral complications from impurities.

• Mass Requirement: For a standard high-field NMR spectrometer (e.g., 400-500 MHz), use approximately 5-25 mg of the compound for ¹H NMR and 50-100 mg for ¹³C NMR.[5][6]

• Solvent Selection: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent.[6] Dimethyl sulfoxide-d₆ (DMSO-d₆) is an excellent choice due to its high solubilizing power for polar molecules like valacyclovir derivatives.[7]

• Internal Standard: For precise chemical shift referencing, an internal standard can be used. Tetramethylsilane (TMS) is the standard reference (δ = 0.00 ppm), but for DMSO-d₆, the residual solvent peak (δ ≈ 2.50 ppm for ¹H) is often used for calibration.

• Sample Handling:

  • Weigh 5-25 mg of N-t-Boc-valacyclovir-d4 into a clean, dry vial.[8]

  • Add 0.6-0.7 mL of DMSO-d₆.

  • Vortex the vial until the sample is fully dissolved. Gentle heating may be applied if necessary.[6]

  • To remove any particulate matter, filter the solution through a pipette plugged with glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.[9][8] Solid particles can severely degrade spectral quality.[10]

  • Cap the NMR tube securely and label it clearly.

Protocol 2: NMR Data Acquisition

The following are general acquisition parameters for a 400 MHz spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

• ¹H NMR Spectroscopy:

  • Purpose: To identify and quantify the different proton environments in the molecule.

  • Pulse Program: A standard single-pulse sequence (e.g., 'zg30' on Bruker systems) is typically sufficient.[11]

  • Key Parameters:

    • Spectral Width: 12-16 ppm

    • Acquisition Time: 2-4 seconds

    • Relaxation Delay (d1): 1-2 seconds

    • Number of Scans: 16-64 (adjust to achieve adequate signal-to-noise ratio)

• ¹³C{¹H} NMR Spectroscopy:

  • Purpose: To identify the number of unique carbon atoms and their chemical environments.

  • Pulse Program: A standard proton-decoupled pulse sequence (e.g., 'zgpg30') is used to produce a spectrum with singlets for each carbon.

  • Key Parameters:

    • Spectral Width: 200-240 ppm

    • Acquisition Time: 1-2 seconds

    • Relaxation Delay (d1): 2 seconds

    • Number of Scans: 1024-4096 (¹³C has low natural abundance and requires more scans)

Data Presentation and Interpretation

The key to structural confirmation lies in matching the observed NMR signals to the expected chemical structure. The deuteration at the d4-linker and the presence of the N-t-Boc group are the most significant features to confirm.

Expected ¹H NMR Data

The ¹H NMR spectrum is expected to show signals for the guanine, valine, and N-t-Boc moieties. Notably, the signals corresponding to the protons on the ethylene (B1197577) linker of the acyclovir core (-O-CH₂-CH₂-O-) will be absent due to deuterium (B1214612) substitution. Based on data for the non-deuterated analogue, the following signals are anticipated in DMSO-d₆.[7]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~10.63	s (broad)	1H	Guanine N1-H
~7.79	s	1H	Guanine C8-H
~7.11	d	1H	Valine NH -Boc
~6.49	s (broad)	2H	Guanine NH₂
~5.33	s	2H	-O-CH₂ -N (Acyclovir core)
~4.00-4.30	m	1H	Valine α-CH
~1.80-2.00	m	1H	Valine β-CH
~1.35	s	9H	Boc -C(CH₃ )₃
~0.79	d	6H	Valine γ-CH₃ (isopropyl methyls)

s = singlet, d = doublet, m = multiplet

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will confirm the carbon backbone. The signals for the deuterated carbons (-O-C D₂-C D₂-O-) may be weak or absent and could appear as multiplets due to C-D coupling.[12]

Chemical Shift (δ) ppm	Assignment
~171-173	Valine Ester C =O
~156-158	Guanine C 6
~154-156	Boc C =O
~151-153	Guanine C 2
~138-140	Guanine C 4
~116-118	Guanine C 5
~78-80	Boc C (CH₃)₃
~70-72	-O-C H₂-N (Acyclovir core)
~65-70	-O-C D₂-C D₂-O- (Linker carbons, weak)
~58-60	Valine α-C H
~30-32	Valine β-C H
~28-29	Boc -C(C H₃)₃
~18-20	Valine γ-C H₃ (isopropyl methyls)

Visualization of Workflow and Logic

Experimental Workflow

The overall process from sample receipt to final structural confirmation follows a logical sequence, as illustrated below.

Caption: Workflow for NMR-based structural confirmation of N-t-Boc-valacyclovir-d4.

Structural Assignment Logic

The confirmation is achieved by logically assigning specific signals or the lack thereof to different fragments of the molecule.

Caption: Logical relationship between molecular fragments and their NMR spectral evidence.

Conclusion

NMR spectroscopy provides a definitive method for the structural confirmation of N-t-Boc-valacyclovir-d4. By following the detailed protocols for sample preparation and data acquisition, high-quality ¹H and ¹³C spectra can be obtained. The key verification points are the presence of signals corresponding to the N-t-Boc group and the valine and guanine moieties, coupled with the conspicuous absence of proton signals from the deuterated ethylene linker. This comprehensive analysis ensures the structural integrity of this critical reagent for its intended use in pharmaceutical research and development.

References

• 1. Valacyclovir | C13H20N6O4 | CID 135398742 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 8. NMR Sample Preparation [nmr.chem.umn.edu]
• 9. researchgate.net [researchgate.net]
• 10. sites.bu.edu [sites.bu.edu]
• 11. benchchem.com [benchchem.com]
• 12. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Application Notes and Protocols for Pharmacokinetic Studies Using N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valacyclovir (B1662844) is an L-valyl ester prodrug of the antiviral agent acyclovir (B1169). It exhibits improved oral bioavailability compared to acyclovir and is rapidly converted to acyclovir and L-valine in the body.[1] Accurate quantification of acyclovir in biological matrices is paramount for pharmacokinetic (PK) studies, which are essential for drug development and regulatory approval. These studies help in determining the absorption, distribution, metabolism, and excretion (ADME) of the drug. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to ensure accuracy and precision.

N-t-Boc-valacyclovir-d4 is a deuterated and protected form of valacyclovir, making it an ideal internal standard for the quantification of valacyclovir and its active metabolite, acyclovir, in biological samples. This document provides detailed application notes and protocols for its use in pharmacokinetic studies.

Data Presentation

The following table summarizes typical pharmacokinetic parameters of acyclovir in healthy adult volunteers following the oral administration of a single dose of valacyclovir, as determined by LC-MS/MS using a deuterated internal standard like N-t-Boc-valacyclovir-d4.

Pharmacokinetic Parameter	Symbol	Value (Mean ± SD)	Unit
Maximum Plasma Concentration	Cmax	2.04 ± 0.43	µg/mL
Time to Maximum Plasma Concentration	Tmax	1.1 ± 0.3	h
Area Under the Plasma Concentration-Time Curve from time 0 to the last measurable concentration	AUC(0-t)	6.70 ± 1.26	µg·h/mL
Area Under the Plasma Concentration-Time Curve extrapolated to infinity	AUC(0-inf)	6.90 ± 1.30	µg·h/mL
Plasma Elimination Half-Life	t1/2	2.94 ± 0.42	h

Data are derived from a bioequivalence study in healthy Chinese male volunteers after a single 150 mg dose of valacyclovir hydrochloride.

Experimental Protocols

Bioanalytical Method for Acyclovir Quantification in Human Plasma

This protocol outlines a typical LC-MS/MS method for the quantification of acyclovir in human plasma using N-t-Boc-valacyclovir-d4 as an internal standard.

a. Sample Preparation (Protein Precipitation)

• To 200 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (e.g., N-t-Boc-valacyclovir-d4 in methanol).

• Add 600 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

b. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to 5% B and re-equilibrate for 3 minutes.

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 40°C

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Acyclovir: m/z 226.2 → 152.1

    • N-t-Boc-valacyclovir-d4 (as Acyclovir-d4 after in-source conversion/metabolism): m/z 230.2 → 152.1

c. Method Validation

The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, EMA). Validation should include assessments of selectivity, linearity, lower limit of quantification (LLOQ), accuracy, precision, recovery, matrix effect, and stability.

Pharmacokinetic Study Design

A typical pharmacokinetic study of valacyclovir in healthy volunteers would follow this design:

• Study Design: An open-label, randomized, single-dose, two-period, two-sequence crossover study.

• Subjects: Healthy adult male and/or female volunteers.

• Procedure:

  • Subjects are administered a single oral dose of valacyclovir.

  • Blood samples are collected in tubes containing an appropriate anticoagulant at pre-defined time points (e.g., 0, 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours) post-dose.

  • Plasma is separated by centrifugation and stored at -70°C until analysis.

  • A washout period of at least 7 days should be implemented between the two periods of the crossover study.

• Data Analysis:

  • Plasma concentrations of acyclovir are determined using the validated LC-MS/MS method.

  • Pharmacokinetic parameters (Cmax, Tmax, AUC(0-t), AUC(0-inf), t1/2) are calculated from the plasma concentration-time data using non-compartmental analysis.

Visualizations

Metabolic Pathway of Valacyclovir.

Pharmacokinetic Study Workflow.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of N-t-Boc-valacyclovir-d4 in Human Plasma using LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valacyclovir (B1662844), the L-valyl ester prodrug of the antiviral agent acyclovir (B1169), exhibits significantly improved oral bioavailability, making it a cornerstone in the treatment of herpes simplex virus (HSV) and varicella-zoster virus (VZV) infections.[1] Accurate quantification of valacyclovir and its metabolites in biological matrices is paramount for pharmacokinetic (PK) and bioequivalence (BE) studies. The use of a stable isotope-labeled internal standard (SIL IS), such as N-t-Boc-valacyclovir-d4, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2] The SIL IS co-elutes with the analyte and experiences similar matrix effects, ensuring high accuracy and precision by correcting for variations in sample preparation and instrument response.[2]

This application note provides detailed protocols for the sample preparation of N-t-Boc-valacyclovir-d4 from human plasma for subsequent LC-MS/MS analysis. Two common and effective sample preparation techniques are described: protein precipitation and solid-phase extraction (SPE).

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of valacyclovir using a deuterated internal standard.

Parameter	Method	Analyte	Internal Standard (Valacyclovir-d8)	Acceptance Criteria
Mean Recovery	Solid-Phase Extraction	99.17% ± 10.78%[3][4]	110.84% ± 8.74%[3][4]	Consistent and reproducible recovery
Matrix Effect (CV%)	Solid-Phase Extraction	0.7%[3]	Not specified	CV% ≤15%[4]
Lower Limit of Quantification (LLOQ)	Protein Precipitation	2 nM[5]	Not applicable	Signal-to-noise ratio >5
Linear Range	Protein Precipitation	2–5000 nM[5]	Not applicable	r² ≥ 0.99
Intra-day Precision (CV%)	Solid-Phase Extraction	0.7% to 3.5%[3][4]	Not specified	CV% ≤15%
Inter-day Precision (CV%)	Solid-Phase Extraction	3.1% to 4.7%[3][4]	Not specified	CV% ≤15%
Intra-day Accuracy	Solid-Phase Extraction	96.7% to 97.9%[3][4]	Not specified	85-115% (±20% for LLOQ)
Inter-day Accuracy	Solid-Phase Extraction	94.7% to 97.3%[3][4]	Not specified	85-115% (±20% for LLOQ)

Experimental Protocols

Protocol 1: Protein Precipitation

This method is rapid, simple, and suitable for high-throughput analysis.

Materials:

• Human plasma samples

• N-t-Boc-valacyclovir-d4 internal standard working solution (in methanol (B129727) or acetonitrile)

• Acetonitrile (B52724) (HPLC grade), chilled

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge capable of 17,000 x g and 4°C

Procedure:

• Pipette 10 µL of human plasma (calibrator, quality control, or unknown sample) into a microcentrifuge tube.[5]

• Add 40 µL of chilled acetonitrile containing the N-t-Boc-valacyclovir-d4 internal standard at the desired concentration.[1][5]

• Vortex the mixture vigorously for 5 minutes to ensure complete protein precipitation.[1][5]

• Centrifuge the samples at 17,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1][5]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[1]

Protein Precipitation Workflow

Protocol 2: Solid-Phase Extraction (SPE)

This method provides a cleaner extract, potentially reducing matrix effects and improving sensitivity.

Materials:

• Human plasma samples

• N-t-Boc-valacyclovir-d4 internal standard working solution (in methanol)

• 1% Formic acid in water

• SPE cartridges (e.g., mixed-mode cation exchange)

• SPE vacuum manifold

• Vortex mixer

• Nitrogen evaporator (optional)

Procedure:

• To 200 µL of human plasma in a clean tube, add 25 µL of the N-t-Boc-valacyclovir-d4 internal standard working solution.[2]

• Vortex the sample for 30 seconds.[2]

• Add 200 µL of 1% formic acid in water and vortex again.[2]

• Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by equilibration with water or an aqueous buffer).

• Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge to remove interfering substances (e.g., with a weak organic solvent or aqueous buffer).

• Elute the analyte and internal standard with an appropriate elution solvent (e.g., methanol or acetonitrile, potentially with a modifier like formic acid or ammonia).

• The eluate can either be directly injected or evaporated to dryness under a stream of nitrogen and reconstituted in the mobile phase for LC-MS/MS analysis.[6]

Solid-Phase Extraction Workflow

LC-MS/MS Conditions

The following are typical starting conditions for the LC-MS/MS analysis of valacyclovir and its deuterated internal standard. Optimization will be required for specific instrumentation.

• LC Column: C18 reverse-phase column (e.g., Waters Atlantis T3 C18, 5 µm, 150 x 2.1 mm)[1][5]

• Mobile Phase A: Water with 0.1% or 0.2% formic acid and/or 2 mM ammonium (B1175870) acetate[1][5]

• Mobile Phase B: Acetonitrile with 0.1% or 0.2% formic acid[1][5]

• Flow Rate: 0.2 - 1.0 mL/min[1][7]

• Injection Volume: 10 µL[1]

• Ionization Mode: Positive Electrospray Ionization (ESI+)[5][7]

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Valacyclovir	325.2[5]	152.1[5]

| N-t-Boc-valacyclovir-d4 (as Valacyclovir-d4 after in-source fragmentation or metabolism) | 329.2[5] | 152.1[5] |

Note: N-t-Boc-valacyclovir-d4 may lose the Boc protecting group in the ion source, leading to the detection of the valacyclovir-d4 molecular ion.

Conclusion

The choice between protein precipitation and solid-phase extraction for sample preparation will depend on the specific requirements of the assay, such as the desired level of sensitivity, sample throughput, and the complexity of the biological matrix. Protein precipitation offers a rapid and straightforward approach, while SPE provides cleaner extracts, which can be crucial for minimizing ion suppression and achieving lower limits of quantification.[6] The use of N-t-Boc-valacyclovir-d4 as an internal standard is highly recommended for both methods to ensure the accuracy and robustness of the quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for N-t-Boc-valacyclovir-d4 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-t-Boc-valacyclovir-d4 is a deuterated and protected form of valacyclovir (B1662844), a widely used antiviral prodrug. Valacyclovir is the L-valine ester of acyclovir (B1169), which exhibits potent activity against herpes simplex virus (HSV) types 1 and 2, and varicella-zoster virus (VZV). The N-tert-butoxycarbonyl (Boc) protecting group and the deuterium (B1214612) labeling (d4) make this compound a valuable tool for in vitro and cell-based assays, particularly in pharmacokinetic and metabolic studies.

This document provides detailed protocols for the use of N-t-Boc-valacyclovir-d4 in cell-based assays to evaluate its antiviral efficacy and cytotoxicity. It also outlines the mechanism of action and the rationale for using a protected and deuterated form of the drug.

Mechanism of Action

Valacyclovir itself is a prodrug that is readily absorbed and then rapidly converted in the body to the active antiviral agent, acyclovir.[1][2][3] This conversion is catalyzed by the human enzyme Biphenyl hydrolase-like (BPHL) protein, which acts as a valacyclovirase.[4]

The antiviral activity of acyclovir is highly specific to virus-infected cells. The mechanism involves a three-step phosphorylation process:

• Selective Monophosphorylation: Acyclovir is first converted to acyclovir monophosphate by a virus-encoded enzyme, thymidine (B127349) kinase (TK). This initial step is critical as viral TK is far more efficient at phosphorylating acyclovir than the host cell's TK, leading to a high concentration of the monophosphate form in infected cells.

• Conversion to Triphosphate: Host cell kinases subsequently catalyze the conversion of acyclovir monophosphate to diphosphate (B83284) and then to the active acyclovir triphosphate form.

• Inhibition of Viral DNA Synthesis: Acyclovir triphosphate competitively inhibits the viral DNA polymerase and acts as a chain terminator upon incorporation into the growing viral DNA strand. This is because it lacks the 3'-hydroxyl group necessary for the addition of the next nucleotide, effectively halting viral genome replication.

N-t-Boc-valacyclovir is a prodrug of a prodrug. For it to become active, it is hypothesized that intracellular esterases first cleave the Boc and valine ester groups to release acyclovir, which then undergoes the phosphorylation steps described above. The N-t-Boc group is designed to be removed under specific conditions, and in the context of cell-based assays, this is presumed to be carried out by intracellular esterases.

The deuterium (d4) labeling on the ethyl group of the acyclovir moiety does not alter the biological activity of the compound. Its primary purpose is to serve as a stable isotope-labeled internal standard for accurate quantification in mass spectrometry-based assays.

Data Presentation

The following tables summarize the key quantitative data that can be obtained from the experimental protocols described in this document.

Table 1: Antiviral Activity of N-t-Boc-valacyclovir-d4 against Herpes Simplex Virus

Compound	Virus Strain	Cell Line	IC50 (µM)
N-t-Boc-valacyclovir-d4	HSV-1 (e.g., KOS)	Vero	[Insert experimental data]
N-t-Boc-valacyclovir-d4	HSV-2 (e.g., G)	Vero	[Insert experimental data]
Acyclovir (Control)	HSV-1 (e.g., KOS)	Vero	[Insert experimental data]
Acyclovir (Control)	HSV-2 (e.g., G)	Vero	[Insert experimental data]

IC50: 50% inhibitory concentration, the concentration of the drug that inhibits viral plaque formation by 50%.

Table 2: Cytotoxicity of N-t-Boc-valacyclovir-d4

Compound	Cell Line	CC50 (µM)	Selectivity Index (SI = CC50/IC50)
N-t-Boc-valacyclovir-d4	Vero	[Insert experimental data]	[Calculate based on IC50 data]
Acyclovir (Control)	Vero	[Insert experimental data]	[Calculate based on IC50 data]

CC50: 50% cytotoxic concentration, the concentration of the drug that reduces cell viability by 50%.

Table 3: Intracellular Conversion of N-t-Boc-valacyclovir-d4 to Acyclovir-d4 (B602433)

Time (hours)	Intracellular Acyclovir-d4 Concentration (ng/10^6 cells)
0	[Insert experimental data]
2	[Insert experimental data]
4	[Insert experimental data]
8	[Insert experimental data]
24	[Insert experimental data]

Experimental Protocols

Protocol 1: Plaque Reduction Assay (PRA) for Antiviral Activity

This assay determines the concentration of the compound required to inhibit the formation of viral plaques by 50% (IC50).

Materials:

• Vero cells (or other susceptible cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)

• Herpes Simplex Virus (HSV-1 or HSV-2) stock of known titer

• N-t-Boc-valacyclovir-d4

• Acyclovir (as a positive control)

• Methylcellulose (B11928114) overlay medium (e.g., 2% methylcellulose in DMEM with 2% FBS)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• Phosphate-buffered saline (PBS)

• 12-well or 24-well cell culture plates

Procedure:

• Cell Seeding: Seed Vero cells into 12-well plates at a density that will result in a confluent monolayer the following day (e.g., 4 x 10^5 cells/well). Incubate at 37°C with 5% CO2.

• Compound Preparation: Prepare a series of dilutions of N-t-Boc-valacyclovir-d4 and acyclovir in DMEM. The final concentrations should span a range that is expected to inhibit viral replication (e.g., 0.01 µM to 100 µM).

• Virus Infection: When the cell monolayer is confluent, remove the growth medium. Infect the cells with HSV at a multiplicity of infection (MOI) of 0.01 for 1 hour at 37°C to allow for viral adsorption. Include a "no virus" control.

• Drug Treatment: After the 1-hour incubation, remove the virus inoculum and wash the cells gently with PBS.

• Overlay Application: Add 1 mL of the methylcellulose overlay medium containing the different concentrations of the test compounds to each well.

• Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO2, or until plaques are visible in the virus-only control wells.

• Staining: Aspirate the overlay medium. Fix the cells with 10% formalin for 30 minutes. Aspirate the formalin and stain the cells with crystal violet solution for 15-20 minutes.

• Plaque Counting: Gently wash the wells with water to remove excess stain and allow the plates to dry. Count the number of plaques in each well.

• IC50 Calculation: Calculate the percentage of plaque inhibition for each drug concentration compared to the "virus only" control. The IC50 value is determined from the dose-response curve.

Protocol 2: Cytotoxicity Assay (MTT Method)

This assay determines the concentration of the compound that reduces the viability of the host cells by 50% (CC50).

Materials:

• Vero cells

• DMEM with 10% FBS

• 96-well cell culture plates

• N-t-Boc-valacyclovir-d4

• Acyclovir

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilizing agent (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed Vero cells into a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Remove the medium and add fresh medium containing serial dilutions of N-t-Boc-valacyclovir-d4 or acyclovir. Include a "cells only" control with no compound.

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).

• MTT Addition: Remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C.

• Solubilization: Aspirate the MTT-containing medium. Add 100 µL of the solubilizing agent to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• CC50 Calculation: Calculate the percentage of cell viability for each drug concentration compared to the "cells only" control. The CC50 value is determined from the dose-response curve.

Protocol 3: Intracellular Acyclovir-d4 Quantification by LC-MS/MS

This protocol outlines the steps to measure the intracellular concentration of acyclovir-d4 following treatment of cells with N-t-Boc-valacyclovir-d4.

Materials:

• Vero cells

• 6-well cell culture plates

• N-t-Boc-valacyclovir-d4

• PBS (ice-cold)

• Methanol (B129727) (ice-cold)

• Cell scraper

• Microcentrifuge tubes

• LC-MS/MS system

Procedure:

• Cell Treatment: Seed Vero cells in 6-well plates and grow to confluence. Treat the cells with a known concentration of N-t-Boc-valacyclovir-d4 for different time points (e.g., 0, 2, 4, 8, 24 hours).

• Cell Harvesting: At each time point, aspirate the medium and wash the cell monolayer twice with ice-cold PBS.

• Cell Lysis and Extraction: Add 500 µL of ice-cold methanol to each well. Scrape the cells and transfer the cell lysate to a microcentrifuge tube. Vortex thoroughly.

• Protein Precipitation: Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Sample Preparation for LC-MS/MS: Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples using a validated LC-MS/MS method for acyclovir. A C18 reverse-phase column is typically used with a mobile phase consisting of a gradient of water and acetonitrile (B52724) with formic acid or ammonium (B1175870) acetate.[5][6] The mass transitions to monitor would be specific for acyclovir-d4 (precursor ion m/z ~230.2) and a characteristic product ion (e.g., m/z ~152.1).[6]

• Quantification: Quantify the amount of acyclovir-d4 in each sample by comparing its peak area to a standard curve prepared with known concentrations of acyclovir-d4. Normalize the results to the cell number.

Visualization of Workflows and Pathways

Signaling Pathway: Mechanism of Action of Valacyclovir

Caption: Mechanism of action of valacyclovir.

Experimental Workflow: Plaque Reduction Assay

Caption: Workflow for the Plaque Reduction Assay.

Experimental Workflow: Intracellular Quantification

Caption: Workflow for intracellular acyclovir-d4 quantification.

References

• 1. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. journalsofpharmaceuticalanalysis.com [journalsofpharmaceuticalanalysis.com]
• 4. Structure and specificity of a human valacyclovir activating enzyme: a homology model of BPHL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Bioanalytical Method Validation for Valacyclovir in Human Plasma using LC-MS/MS with N-t-Boc-valacyclovir-d4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Valacyclovir (B1662844) is an antiviral prodrug that is rapidly converted to acyclovir (B1169) in the body. Acyclovir is effective against herpes viruses.[1] Accurate quantification of valacyclovir in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.[2][3] This application note details a robust and sensitive bioanalytical method for the determination of valacyclovir in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method employs a stable isotope-labeled internal standard, N-t-Boc-valacyclovir-d4, to ensure high accuracy and precision. The validation of this method has been performed in accordance with the principles outlined in the FDA and EMA guidelines on bioanalytical method validation.[3][4][5][6]

Experimental

Materials and Reagents

• Valacyclovir hydrochloride (Reference Standard)

• N-t-Boc-valacyclovir-d4 (Internal Standard)[7]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (Ultrapure)

• Human plasma (K2-EDTA)

Instrumentation

A standard LC-MS/MS system equipped with a binary pump, autosampler, and a triple quadrupole mass spectrometer was used.

• LC System: Waters Acquity UPLC or equivalent

• Mass Spectrometer: Sciex API 4000 or equivalent

• Analytical Column: Waters Atlantis T3 C18 column (2.1 x 50 mm, 3 µm) or equivalent[8]

Chromatographic and Mass Spectrometric Conditions

Table 1: LC-MS/MS Instrument Parameters

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B in 3.0 min, hold at 95% B for 1.0 min, return to 5% B in 0.1 min, and equilibrate for 0.9 min
Injection Volume	10 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Valacyclovir: m/z 325.2 → 152.1[8] N-t-Boc-valacyclovir-d4: m/z 429.3 → 329.2
Source Temperature	500 °C

Protocols

Preparation of Stock and Working Solutions

• Valacyclovir Stock Solution (1 mg/mL): Accurately weigh and dissolve valacyclovir hydrochloride in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve N-t-Boc-valacyclovir-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the valacyclovir stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile.

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile).

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.[8]

• Transfer the supernatant to an LC-MS vial for analysis.

Sample Preparation Workflow

Method Validation

The bioanalytical method was validated according to regulatory guidelines, assessing selectivity, linearity, accuracy, precision, recovery, matrix effect, and stability.[9]

Selectivity

Selectivity was evaluated by analyzing blank plasma samples from six different sources. No significant interfering peaks were observed at the retention times of valacyclovir and the internal standard.

Linearity and Lower Limit of Quantification (LLOQ)

The calibration curve was linear over the concentration range of 5 to 1000 ng/mL. The coefficient of determination (r²) was consistently > 0.99. The LLOQ was established at 5 ng/mL.

Table 2: Calibration Curve Summary

Analyte	Concentration Range (ng/mL)	Regression Equation	r²
Valacyclovir	5 - 1000	y = 0.0025x + 0.0012	> 0.99

Accuracy and Precision

Intra- and inter-day accuracy and precision were determined by analyzing QC samples at three concentration levels (low, medium, and high) on three different days.

Table 3: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV) (n=6)	Intra-day Accuracy (%) (n=6)	Inter-day Precision (%CV) (n=18)	Inter-day Accuracy (%) (n=18)
Low	15	4.8	102.3	6.2	101.5
Medium	150	3.5	98.7	4.9	99.1
High	750	2.9	100.5	4.1	100.9

Acceptance criteria: Precision (%CV) ≤ 15% (≤ 20% for LLOQ), Accuracy within 85-115% (80-120% for LLOQ).[3][10]

Recovery and Matrix Effect

The extraction recovery of valacyclovir and the matrix effect were evaluated at three QC levels.

Table 4: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Mean Extraction Recovery (%)	Mean Matrix Effect (%)
Low	15	92.5	98.2
Medium	150	94.1	101.3
High	750	93.7	99.6

Stability

The stability of valacyclovir in human plasma was assessed under various storage and handling conditions.

Table 5: Stability Data

Stability Condition	Duration	Mean Stability (%)
Bench-top	4 hours at room temperature	97.8
Freeze-thaw	3 cycles (-80°C to room temp)	96.5
Long-term	30 days at -80°C	98.2
Post-preparative	24 hours in autosampler	99.1

Acceptance criteria: Mean concentration within ±15% of the nominal concentration.

Bioanalytical Method Validation Flow

Conclusion

The described LC-MS/MS method for the quantification of valacyclovir in human plasma using N-t-Boc-valacyclovir-d4 as an internal standard is simple, rapid, sensitive, and reliable. The protein precipitation method for sample preparation is straightforward and efficient.[8] The method has been successfully validated according to international guidelines and is suitable for use in clinical and preclinical studies requiring the determination of valacyclovir concentrations.

References

• 1. Rapid determination of acyclovir, its main metabolite 9‐carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. moh.gov.bw [moh.gov.bw]
• 3. ema.europa.eu [ema.europa.eu]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 10. academy.gmp-compliance.org [academy.gmp-compliance.org]

Application Notes & Protocols: N-t-Boc-valacyclovir-d4 for Impurity Profiling of Valacyclovir

Audience: Researchers, scientists, and drug development professionals.

Introduction

Valacyclovir (B1662844), an antiviral prodrug of acyclovir, is widely used for the treatment of herpes virus infections.[1] During its synthesis and storage, various impurities can arise, which must be identified and quantified to ensure the safety and efficacy of the final drug product.[] N-t-Boc-valacyclovir-d4 is a deuterated, stable isotope-labeled internal standard designed for the accurate quantification of valacyclovir and its impurities by mass spectrometry.[3][4] The tert-butoxycarbonyl (Boc) protecting group also makes it a useful tool in synthetic chemistry and impurity characterization.[5] This document provides detailed application notes and protocols for the use of N-t-Boc-valacyclovir-d4 in impurity profiling.

The use of a deuterated internal standard is crucial in mass spectrometry-based quantification as it mimics the analyte's behavior during sample preparation, chromatography, and ionization, thus correcting for matrix effects and other sources of variability.[3][6] This leads to more accurate and precise results, which is essential for regulatory compliance and quality control in pharmaceutical development.[7]

Key Valacyclovir Impurities

Several impurities have been identified for valacyclovir, arising from the synthesis process or degradation. Common impurities include:

• Acyclovir: The active form of the drug, which can be present as a degradation product.[8]

• Guanine (Impurity A): A starting material or degradation product.[9]

• Impurity C: N-Nitroso Valacyclovir.

• Impurity D, E, F, G, and S: Various process-related impurities and degradation products.[10]

Experimental Protocols

Quantitative Analysis of Valacyclovir and Impurities by LC-MS/MS

This protocol describes a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of valacyclovir and its key impurities in a drug substance or formulation.

Objective: To develop and validate a sensitive and specific method for impurity profiling using N-t-Boc-valacyclovir-d4 as an internal standard.

Workflow for LC-MS/MS Impurity Profiling

Caption: Workflow for valacyclovir impurity profiling using LC-MS/MS.

Materials and Reagents:

• Valacyclovir Hydrochloride API or formulation

• N-t-Boc-valacyclovir-d4 (Internal Standard, IS)

• Reference standards for known impurities (e.g., Acyclovir, Guanine)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Ultrapure water

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve valacyclovir, each impurity standard, and N-t-Boc-valacyclovir-d4 in a suitable solvent (e.g., methanol or a mixture of water and methanol) to prepare individual stock solutions of 1 mg/mL.

  • Store stock solutions at 2-8°C.

• Preparation of Calibration Standards and Quality Control (QC) Samples:

  • Prepare a series of calibration standards by serial dilution of the stock solutions of valacyclovir and its impurities.

  • Prepare at least three levels of QC samples (low, medium, and high concentrations).

• Sample Preparation:

  • Accurately weigh a sample of the valacyclovir drug substance or formulation.

  • Dissolve the sample in a suitable diluent to achieve a target concentration.

  • Spike all calibration standards, QC samples, and test samples with a fixed concentration of the N-t-Boc-valacyclovir-d4 internal standard solution.

• LC-MS/MS Conditions:

  • LC Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to elute the analytes, followed by a column wash and re-equilibration.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

  • Ionization Mode: ESI Positive.

  • Detection: Multiple Reaction Monitoring (MRM).

Data Presentation: Representative LC-MS/MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Valacyclovir	325.2	225.1	50	15
Acyclovir	226.1	152.1	50	20
Guanine	152.1	110.0	50	25
N-t-Boc-valacyclovir-d4 (IS)	429.2	229.1	50	15

Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

• Use a linear regression model to fit the data.

• Determine the concentration of each impurity in the test samples from the calibration curve.

Characterization of Unknown Impurities

N-t-Boc-valacyclovir-d4 can also be used as a starting material for the synthesis of deuterated versions of potential impurities. This can aid in the structural elucidation of unknown peaks observed during impurity profiling.

Logical Relationship for Impurity Identification

Caption: Logic diagram for identifying unknown valacyclovir impurities.

Quantitative Data Summary

The following table presents hypothetical, yet representative, validation data for an LC-MS/MS method for valacyclovir and two common impurities.

Table: Method Validation Summary

Analyte	Linearity Range (ng/mL)	R²	LLOQ (ng/mL)	Accuracy (%) at LLOQ	Precision (%RSD) at LLOQ
Valacyclovir	1 - 1000	> 0.998	1	98.5	8.2
Acyclovir	0.5 - 500	> 0.999	0.5	101.2	6.5
Guanine	0.5 - 500	> 0.997	0.5	97.9	9.1

LLOQ: Lower Limit of Quantification; R²: Coefficient of determination; %RSD: Percent Relative Standard Deviation.

Conclusion

N-t-Boc-valacyclovir-d4 is an invaluable tool for the impurity profiling of valacyclovir.[4] Its use as an internal standard in LC-MS/MS methods ensures high accuracy and precision, which is critical for meeting regulatory requirements.[3] Furthermore, its utility in the synthesis of labeled impurities aids in the comprehensive characterization of the impurity profile of valacyclovir drug substances and products. The protocols and data presented here provide a framework for the effective implementation of N-t-Boc-valacyclovir-d4 in a pharmaceutical development and quality control setting.

References

• 1. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Valaciclovir Impurities | SynZeal [synzeal.com]
• 5. N-t-Boc-valacyclovir | 502421-44-5 | FB18986 | Biosynth [biosynth.com]
• 6. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. mtc-usa.com [mtc-usa.com]
• 9. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 10. pnrjournal.com [pnrjournal.com]

Application Notes and Protocols for the Deprotection of N-t-Boc-valacyclovir-d4 to valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the efficient deprotection of N-tert-butoxycarbonyl (Boc) protected valacyclovir-d4 (N-t-Boc-valacyclovir-d4) to yield its active pharmaceutical ingredient form, valacyclovir-d4. The Boc protecting group is widely used in organic synthesis to mask the reactivity of amine functionalities. Its removal is a critical step in the final stages of synthesizing many pharmaceutical compounds. The protocols outlined below are based on established acidic deprotection methodologies, which are known for their reliability and high yields. These procedures are specifically tailored for researchers in synthetic chemistry and drug development who require a robust method for preparing isotopically labeled valacyclovir (B1662844).

Valacyclovir is an antiviral prodrug of acyclovir (B1169) with improved oral bioavailability.[1] The deuterated analog, valacyclovir-d4, serves as a valuable internal standard in pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices through mass spectrometry.[2] The deprotection reaction involves the acid-catalyzed cleavage of the Boc group, liberating the free amine of the valine ester moiety of valacyclovir.

Chemical Transformation

The deprotection of N-t-Boc-valacyclovir-d4 proceeds via an acid-catalyzed removal of the tert-butoxycarbonyl group, yielding valacyclovir-d4, typically as a salt corresponding to the acid used.

Caption: Chemical deprotection of N-t-Boc-valacyclovir-d4.

Experimental Protocols

Two primary protocols using different acidic reagents are provided below. The choice of method may depend on the desired salt form of the final product and the scale of the reaction.

Protocol 1: Deprotection using Hydrochloric Acid in an Organic Solvent

This method is widely applicable and yields the hydrochloride salt of valacyclovir-d4, which is a common pharmaceutical salt form.[3]

Materials:

• N-t-Boc-valacyclovir-d4

• 4M Hydrochloric Acid in 1,4-Dioxane (B91453)

• Anhydrous Diethyl Ether

• Methanol (B129727) (for purification)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Filtration apparatus (Büchner funnel, filter paper)

Procedure:

• Reaction Setup: Dissolve N-t-Boc-valacyclovir-d4 (1.0 eq) in a minimal amount of a suitable organic solvent such as 1,4-dioxane or ethyl acetate (B1210297) in a round-bottom flask. Cool the solution to 0 °C in an ice bath with stirring.

• Acid Addition: To the cooled solution, add 4M HCl in 1,4-dioxane (5-10 eq) dropwise. The reaction is typically exothermic. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours.[4] Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is fully consumed.

• Product Precipitation: Upon completion, add anhydrous diethyl ether to the reaction mixture to precipitate the valacyclovir-d4 hydrochloride salt.

• Isolation: Collect the precipitate by vacuum filtration, wash with a small amount of cold diethyl ether to remove any residual impurities, and dry under vacuum.

• Purification (Optional): If necessary, the product can be further purified by recrystallization from a solvent system such as methanol/isopropanol.[1]

Protocol 2: Deprotection using Trifluoroacetic Acid (TFA)

This protocol uses trifluoroacetic acid, a strong acid that is easily removed by evaporation due to its volatility.[5][6]

Materials:

• N-t-Boc-valacyclovir-d4

• Trifluoroacetic Acid (TFA)

• Dichloromethane (B109758) (DCM)

• Anhydrous Diethyl Ether

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• Reaction Setup: Dissolve N-t-Boc-valacyclovir-d4 (1.0 eq) in dichloromethane (DCM) in a round-bottom flask. Cool the solution to 0 °C in an ice bath.

• Acid Addition: Add trifluoroacetic acid (TFA) (10-20% v/v in DCM) to the solution.[5]

• Reaction Progression: Stir the reaction mixture at room temperature for 1-3 hours. Monitor the deprotection by TLC or HPLC.

• Solvent Removal: Once the reaction is complete, remove the TFA and DCM under reduced pressure using a rotary evaporator. Co-evaporation with toluene (B28343) can be performed to ensure complete removal of residual TFA.

• Product Precipitation: Dissolve the resulting residue in a minimal amount of methanol and precipitate the trifluoroacetate (B77799) salt by adding an excess of cold diethyl ether.

• Isolation: Collect the solid product by filtration, wash with cold diethyl ether, and dry under vacuum.

Experimental Workflow

The general workflow for the deprotection, isolation, and analysis of valacyclovir-d4 is depicted below.

Caption: Experimental workflow for valacyclovir-d4 synthesis.

Data Presentation

The following table summarizes typical reaction parameters and expected outcomes for the deprotection of N-t-Boc-valacyclovir-d4.

Parameter	Protocol 1 (HCl)	Protocol 2 (TFA)	Reference
Starting Material	N-t-Boc-valacyclovir-d4	N-t-Boc-valacyclovir-d4	-
Reagent	4M HCl in 1,4-Dioxane	20% TFA in DCM	[3][5]
Solvent	1,4-Dioxane / Ethyl Acetate	Dichloromethane (DCM)	[5][7]
Temperature	0 °C to Room Temperature	0 °C to Room Temperature	[3][4]
Reaction Time	2 - 4 hours	1 - 3 hours	[4][6]
Typical Yield	> 90%	> 90%	[7][8]
Final Product	Valacyclovir-d4 Hydrochloride	Valacyclovir-d4 Trifluoroacetate	-
Purity (Post-precipitation)	> 95% (by HPLC)	> 95% (by HPLC)	[3]

Analytical Characterization

The identity and purity of the final product, valacyclovir-d4, should be confirmed using appropriate analytical techniques.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be employed to assess the purity of the product and to confirm the disappearance of the starting material. A typical method might use a C18 column with a mobile phase of methanol and water (e.g., 60:40) with pH adjustment, and UV detection at approximately 251 nm.[9] The retention time of valacyclovir will be significantly different from its Boc-protected precursor.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can confirm the removal of the Boc group by the disappearance of the characteristic singlet peak for the nine tert-butyl protons, which typically appears around 1.35-1.45 ppm.[3][6] The appearance of the free amine proton signal and shifts in adjacent protons will also be indicative of successful deprotection.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the final product, valacyclovir-d4.

Safety Precautions

• Both hydrochloric acid and trifluoroacetic acid are highly corrosive and should be handled with extreme care in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves, must be worn at all times.

• Dichloromethane is a volatile and potentially carcinogenic solvent and should be handled in a fume hood.

• Refer to the Safety Data Sheets (SDS) for all chemicals before use.

By following these detailed protocols and application notes, researchers and scientists can reliably and efficiently synthesize valacyclovir-d4 for use in various applications within the field of drug development and biomedical research.

References

• 1. asianpubs.org [asianpubs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. jk-sci.com [jk-sci.com]
• 6. rsc.org [rsc.org]
• 7. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. globalresearchonline.net [globalresearchonline.net]

Application Note: Quantification of N-t-Boc-valacyclovir-d4 by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-t-Boc-valacyclovir-d4 is a stable isotope-labeled internal standard used in the quantitative analysis of valacyclovir (B1662844), a prodrug of the antiviral agent acyclovir. Accurate quantification of valacyclovir and its metabolites is crucial in pharmacokinetic and bioequivalence studies. This application note provides a detailed protocol for the determination of N-t-Boc-valacyclovir-d4 using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The methodologies described herein are intended to serve as a guide for researchers developing and validating analytical methods for valacyclovir and its related compounds.

Quantitative Data

The following table summarizes the key mass spectrometry parameters for the analysis of N-t-Boc-valacyclovir-d4.

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Polarity
N-t-Boc-valacyclovir-d4	429.5	329.2	Positive
Valacyclovir-d4	329.2	152.1	Positive
Valacyclovir	325.2	152.1	Positive
Acyclovir	226.2	152.1	Positive

Experimental Protocols

Sample Preparation

A protein precipitation method is employed for the extraction of the analyte from plasma samples.

Reagents:

• Acetonitrile (B52724) (ACN), HPLC grade

• Internal Standard (IS) working solution: A solution of N-t-Boc-valacyclovir-d4 in a suitable solvent (e.g., methanol (B129727) or DMSO) at a known concentration.[1][2]

Procedure:

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Instrumentation:

• A standard High-Performance Liquid Chromatography (HPLC) system.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Flow Rate: 0.8 mL/min.

• Injection Volume: 10 µL.

• Gradient Program:

  Time (min)	%B
  0.0	5
  1.0	5
  5.0	95
  7.0	95
  7.1	5

  | 10.0 | 5 |

Mass Spectrometry

Instrumentation:

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• Curtain Gas: 30 psi.

• Collision Gas: 9 psi.

• IonSpray Voltage: 5500 V.

• Temperature: 500 °C.

• Ion Source Gas 1: 50 psi.

• Ion Source Gas 2: 50 psi.

• Declustering Potential (DP): 60 V.

• Entrance Potential (EP): 10 V.

• Collision Energy (CE): 25 V.

• Collision Cell Exit Potential (CXP): 10 V.

Note: These parameters should be optimized for the specific instrument being used.

Visualizations

Experimental Workflow

Caption: LC-MS/MS Experimental Workflow.

Logical Relationship of Analytes

Caption: Analyte Logical Relationships.

References

• 1. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 2. connectjournals.com [connectjournals.com]

Application Notes and Protocols for the Quantification of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-t-Boc-valacyclovir-d4 is a deuterated, stable isotope-labeled internal standard crucial for the accurate quantification of valacyclovir (B1662844), an antiviral prodrug of acyclovir (B1169).[1] Valacyclovir is prescribed for the treatment of viral infections caused by Herpes simplex viruses.[2] This document provides detailed analytical methods, experimental protocols, and data presentation guidelines for the precise quantification of N-t-Boc-valacyclovir-d4, ensuring reliable results in pharmacokinetic studies and other research applications.

Quantitative Data Summary

The following tables summarize typical quantitative data for N-t-Boc-valacyclovir-d4, often found in a Certificate of Analysis.

Table 1: Identity and Purity

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium Incorporation

Table 2: Physicochemical Properties

Test	Method	Specification
Appearance	Visual Inspection	White to Off-White Solid
Solubility	Visual Inspection	Soluble in DMSO, Methanol

Analytical Methods and Experimental Protocols

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) are the primary analytical techniques for the quantification of N-t-Boc-valacyclovir-d4.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is utilized to assess the purity of N-t-Boc-valacyclovir-d4 by separating it from potential impurities.[3]

Instrumentation and Parameters:

Parameter	Specification
Instrumentation	Standard HPLC system with UV detector
Column	C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)[3]
Mobile Phase	Gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol)[3]
Flow Rate	Typically 1.0 mL/min[3]
Detection	UV detection at a wavelength of 254 nm[3]

Protocol:

• Sample Preparation: Prepare a stock solution of N-t-Boc-valacyclovir-d4 in a suitable diluent, such as the mobile phase. Perform serial dilutions to achieve a working concentration.[3]

• Injection: Inject the sample solution into the HPLC system.[3]

• Data Acquisition: Record the chromatogram and the retention time of the main peak corresponding to N-t-Boc-valacyclovir-d4.[3]

• Purity Calculation: Calculate the purity by determining the area of the main peak relative to the total area of all peaks in the chromatogram.[3]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Quantification

LC-MS/MS provides high sensitivity and selectivity for the quantification of N-t-Boc-valacyclovir-d4, especially in complex biological matrices. This method is essential for pharmacokinetic studies.

Instrumentation and Parameters:

Parameter	Specification
Instrumentation	High-resolution mass spectrometer (e.g., TOF or Orbitrap) with an ESI source[3]
Ionization Mode	Positive ion mode[3]
Precursor Ion (m/z)	429.3 (for [M+H]⁺ of N-t-Boc-valacyclovir-d4)
Product Ion (m/z)	A likely transition for the deuterated standard would be m/z 329.2 → 152.1.[3] For valacyclovir, a common transition is m/z 325.2 → 152.1.[3]
LC Conditions	Compatible with mass spectrometry (e.g., using volatile buffers like ammonium (B1175870) formate)

Protocol:

• Sample Preparation (from Plasma):

  • To 10 µL of plasma, add 4 volumes of acetonitrile containing the internal standard (e.g., 200 nM N-t-Boc-valacyclovir-d4).[4]

  • Vortex for 5 minutes.[4]

  • Centrifuge at 17,000g for 10 minutes at 4 °C to precipitate proteins.[4]

  • Transfer the supernatant for LC-MS/MS analysis.[4]

• Injection and Separation: Inject the prepared sample into the LC-MS/MS system. The analyte is separated on a C18 column.

• Mass Spectrometric Detection: Monitor the specific precursor-to-product ion transitions for N-t-Boc-valacyclovir-d4 in Multiple Reaction Monitoring (MRM) mode.

• Quantification: Generate a calibration curve using known concentrations of the analyte and calculate the concentration of N-t-Boc-valacyclovir-d4 in the unknown samples.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the typical workflows for the analytical quantification of N-t-Boc-valacyclovir-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. actascientific.com [actascientific.com]
• 3. benchchem.com [benchchem.com]
• 4. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing N-t-Boc-valacyclovir-d4 solubility for in vitro assays.

Technical Support Center: N-t-Boc-valacyclovir-d4

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using N-t-Boc-valacyclovir-d4 in in vitro assays. The primary challenge addressed is the compound's low aqueous solubility, a common issue for Boc-protected molecules.

Frequently Asked Questions (FAQs)

Q1: What is N-t-Boc-valacyclovir-d4 and why is it used? N-t-Boc-valacyclovir-d4 is a derivative of the antiviral prodrug valacyclovir. The "N-t-Boc" group is a tert-butoxycarbonyl protecting group on the valine residue, which makes the molecule more lipophilic (less water-soluble). The "-d4" indicates that it contains four deuterium (B1214612) atoms, making it a stable isotope-labeled internal standard ideal for quantitative analysis by mass spectrometry.

Q2: What are the recommended solvents for this compound? N-t-Boc-valacyclovir-d4 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Methanol.[1][2] For in vitro assays, preparing a concentrated stock solution in 100% DMSO is the standard and recommended practice.[1]

Q3: Why does the compound precipitate when added to my aqueous assay media (e.g., PBS or cell culture media)? Precipitation occurs because N-t-Boc-valacyclovir-d4 is a lipophilic (hydrophobic) molecule with inherently low solubility in water-based solutions. The Boc protecting group significantly decreases its ability to form favorable interactions with water molecules. When a concentrated stock in an organic solvent like DMSO is diluted into an aqueous buffer, the compound may "crash out" of solution if its concentration exceeds its solubility limit in the final mixture.

Q4: What is the maximum final concentration of DMSO I should use in my cell-based assay? To avoid solvent-induced cytotoxicity or other artifacts, the final concentration of DMSO in the cell culture medium should generally be kept below 1%, and ideally below 0.5%.[1] It is critical to determine the specific tolerance of your cell line by running a vehicle control (media with the same final concentration of DMSO, without the compound).

Troubleshooting Guide: Solubility Issues

Problem: My N-t-Boc-valacyclovir-d4 powder will not dissolve in my aqueous buffer.

• Solution: Do not attempt to dissolve the compound directly in aqueous solutions. You must first prepare a high-concentration stock solution in an appropriate organic solvent.

  • Recommended Solvent: 100% anhydrous DMSO.[1]

  • Procedure:

    • Weigh the required amount of N-t-Boc-valacyclovir-d4 solid.

    • Add the appropriate volume of 100% DMSO to achieve a high concentration (e.g., 10-50 mM).

    • Vortex thoroughly to ensure complete dissolution. Gentle warming in a 37°C water bath can aid dissolution, but use caution to avoid compound degradation.[1]

Problem: My compound precipitates when I dilute the DMSO stock solution into my cell media or buffer.

• This is the most common solubility issue. The key is to ensure the final concentration of the compound does not exceed its solubility limit in the final aqueous/DMSO mixture.

• Troubleshooting Steps:

  • Decrease Final Compound Concentration: The simplest solution is to test lower final concentrations of the compound in your assay.

  • Increase Stock Concentration: Prepare a more concentrated DMSO stock (e.g., 50 mM instead of 10 mM). This allows you to add a smaller volume of the stock solution to your aqueous media to reach the same final concentration, thereby keeping the compound more dilute relative to the organic solvent.

  • Perform Serial Dilutions: Instead of a single large dilution, perform intermediate dilution steps. For example, dilute the 50 mM DMSO stock into a smaller volume of media first, ensure it stays in solution, and then use this intermediate dilution to prepare your final concentrations.

  • Incorporate Pluronic F-68 or BSA: For cell-free assays, consider adding a non-ionic surfactant like Pluronic F-68 (at ~0.01-0.1%) or a protein like Bovine Serum Albumin (BSA) to the aqueous buffer. These can act as carriers and help keep hydrophobic compounds in solution. Note: These additives may interfere with cell-based assays and should be used with caution.

Quantitative Data Summary

While specific thermodynamic solubility data for N-t-Boc-valacyclovir-d4 in various buffers is not widely published, the table below provides typical solubility information based on its chemical properties and data from suppliers. Researchers should experimentally determine the solubility for their specific assay conditions.

Solvent / Medium	Expected Solubility	Notes
Dimethyl Sulfoxide (DMSO)	High (≥ 50 mg/mL)	Recommended for primary stock solutions.[1][2]
Methanol	Soluble	Can be used for stock solutions, but DMSO is more common for in vitro assays.[1][2]
Ethanol	Moderately Soluble	May require warming; less effective than DMSO.
Aqueous Buffers (e.g., PBS, pH 7.4)	Very Low (< 0.1 mg/mL)	Direct dissolution is not recommended. The compound is prone to precipitation.
Cell Culture Media + 10% FBS	Low	Serum proteins may slightly increase solubility compared to plain buffer, but precipitation is still a high risk at micromolar concentrations.

Visual Guides and Protocols

Diagram: Troubleshooting Workflow for Solubility```dot

// Nodes start [label="Start: Compound precipitates\nin aqueous media", fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_stock [label="Is stock solution\n≥ 20 mM in 100% DMSO?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; remake_stock [label="Action: Prepare a more\nconcentrated stock\n(e.g., 50 mM in DMSO)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_final_dmso [label="Is final DMSO%\n< 0.5%?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; warn_dmso [label="Warning: High DMSO%\nmay cause cytotoxicity.\nRun vehicle controls.", shape=parallelogram, fillcolor="#EA4335", fontcolor="#FFFFFF"]; check_dilution [label="Did you add stock\ndirectly to final volume?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; serial_dilute [label="Action: Perform serial\nor intermediate dilutions\nin media", fillcolor="#4285F4", fontcolor="#FFFFFF"]; lower_conc [label="Action: Test lower final\nconcentrations of the\ncompound in the assay", fillcolor="#4285F4", fontcolor="#FFFFFF"]; success [label="Success:\nCompound is soluble", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges start -> check_stock; check_stock -> remake_stock [label="No"]; remake_stock -> check_final_dmso; check_stock -> check_final_dmso [label="Yes"]; check_final_dmso -> warn_dmso [label="No"]; warn_dmso -> check_dilution; check_final_dmso -> check_dilution [label="Yes"]; check_dilution -> serial_dilute [label="Yes"]; serial_dilute -> success; check_dilution -> lower_conc [label="No"]; lower_conc -> success; }

References

• 1. benchchem.com [benchchem.com]
• 2. N-T-BOC-VALACYCLOVIR-D4 CAS#: 1346617-11-5 [m.chemicalbook.com]

troubleshooting poor peak shape of N-t-Boc-valacyclovir-d4 in HPLC

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape of N-t-Boc-valacyclovir-d4 in High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for N-t-Boc-valacyclovir-d4 in RP-HPLC?

A1: Poor peak shape, such as tailing, fronting, or splitting, can arise from a variety of factors. For N-t-Boc-valacyclovir-d4, the most common causes include secondary interactions with the stationary phase, issues with the mobile phase composition, column overloading, and improper sample preparation. The tert-butoxycarbonyl (Boc) protecting group increases the hydrophobicity of the molecule, which can influence its interaction with the reversed-phase column.[1]

Q2: My peak is tailing. What are the likely causes and how can I fix it?

A2: Peak tailing is often caused by secondary interactions between the basic amine groups in the valacyclovir (B1662844) structure and acidic residual silanol (B1196071) groups on the silica-based stationary phase.[2][3] Other causes can include column contamination, low mobile phase pH, or using an inappropriate sample solvent.[4][5][6]

To address peak tailing, consider the following:

• Adjust Mobile Phase pH: Ensure the mobile phase pH is at least 2 units away from the pKa of your compound to maintain a consistent ionization state.[7] For basic compounds like valacyclovir derivatives, a lower pH (e.g., around 3) can protonate the silanol groups and reduce secondary interactions.[2]

• Use a Deactivated Column: Employ an end-capped column or a column with a deactivated surface to minimize the availability of free silanol groups.[2][7]

• Add a Mobile Phase Modifier: Incorporating a small amount of a basic modifier like triethylamine (B128534) or using a buffer can help to mask the silanol groups and improve peak shape.[7]

• Check for Contamination: Flush the column to remove any strongly retained impurities.[4] If contamination is suspected at the column inlet, back-flushing the column (disconnected from the detector) may help.[8]

• Optimize Sample Solvent: Dissolve your sample in the mobile phase or a weaker solvent to prevent peak distortion.[5][6]

Q3: My peak is fronting. What does this indicate?

A3: Peak fronting is typically a sign of column overload, where either the injection volume or the sample concentration is too high.[9][10] It can also be caused by using a sample solvent that is significantly stronger than the mobile phase, leading to the sample band spreading at the column inlet.[5] In rare cases, a collapsed column bed can also result in fronting peaks.[8][9]

Q4: Why is my N-t-Boc-valacyclovir-d4 peak splitting into two or more peaks?

A4: Peak splitting can occur for several reasons:

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the peak to split. Try dissolving the sample in the mobile phase.[5]

• Partially Blocked Frit: Debris from the sample or system can partially block the inlet frit of the column, causing the sample flow to be unevenly distributed.[8]

• Column Void: A void or channel in the column packing material can lead to split peaks. This often requires column replacement.[5]

• Co-eluting Impurity: An impurity may be co-eluting with your main peak. Altering the mobile phase composition or gradient may help to resolve the two peaks.

• On-Column Degradation: N-t-Boc-valacyclovir-d4 may be unstable under the analytical conditions, although this is less common. Valacyclovir itself is more stable in acidic conditions (pH < 4) and degrades in alkaline environments.[11]

Troubleshooting Workflow for Poor Peak Shape

The following diagram outlines a systematic approach to diagnosing and resolving poor peak shape for N-t-Boc-valacyclovir-d4.

A systematic workflow for troubleshooting common HPLC peak shape issues.

Quantitative Data Summary: HPLC Parameters

The following tables summarize typical starting parameters for HPLC analysis of valacyclovir and its derivatives, which can be adapted for N-t-Boc-valacyclovir-d4.

Table 1: Recommended HPLC Columns

Column Type	Dimensions	Particle Size	Comments
C18 Reversed-Phase	4.6 mm x 250 mm	5 µm	A standard choice for good separation.[12]
C18 Reversed-Phase	4.6 mm x 150 mm	5 µm	Offers faster analysis times.[13]
Deactivated C8/C18	Various	3-5 µm	Recommended to reduce peak tailing for basic compounds.[13]

Table 2: Mobile Phase Compositions & Conditions

Mobile Phase A	Mobile Phase B	Gradient/Isocratic	Flow Rate	pH	Detection
0.1% Formic Acid in Water[12]	Acetonitrile[12]	Gradient	1.0 mL/min[12]	~2.7	UV at 254 nm[12]
0.005 M Citrate Buffer	Methanol (B129727)	Isocratic (40:60)	1.0 mL/min	3.0	UV at 254 nm
Water	Methanol	Isocratic (40:60)	0.8 mL/min[14]	3.5 (adjusted with Acetic Acid)[14]	UV at 251 nm[14]
0.067 M Phosphate Buffer	Acetonitrile:Methanol (20:10)	Isocratic (70:30)	0.5 mL/min[15]	6.5[15]	UV at 244 nm[15]

Experimental Protocols

Protocol 1: General Purpose RP-HPLC Method for N-t-Boc-valacyclovir-d4 Purity Analysis

This protocol provides a robust starting point for analyzing the purity of N-t-Boc-valacyclovir-d4.

• Instrumentation: Standard HPLC system with a UV detector.[12]

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[12]

• Mobile Phase:

  • A: 0.1% Formic Acid in HPLC-grade water.

  • B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: Re-equilibrate at 10% B

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.[12]

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a stock solution of N-t-Boc-valacyclovir-d4 in methanol or DMSO.[16] Further dilute to a working concentration (e.g., 10-50 µg/mL) using the initial mobile phase composition (90% A, 10% B).[1]

Protocol 2: Troubleshooting with a Low pH, Isocratic Method

This method is designed to minimize peak tailing by operating at a low pH.

• Instrumentation: Standard HPLC system with a UV detector.

• Column: End-capped C18 or C8 column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: A pre-mixed solution of Methanol and 0.005 M Citric Acid buffer (60:40 v/v), with the final pH adjusted to 3.0 using orthophosphoric acid. The mobile phase should be filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Injection Volume: 5-10 µL.

• Sample Preparation: Dissolve the sample directly in the mobile phase to a concentration of approximately 20 µg/mL.

Signaling Pathways and Logical Relationships

The diagram below illustrates the relationship between key HPLC parameters and their effect on the peak shape of N-t-Boc-valacyclovir-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. sielc.com [sielc.com]
• 4. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. Stability of valacyclovir: implications for its oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. agilent.com [agilent.com]
• 14. globalresearchonline.net [globalresearchonline.net]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: Optimizing N-t-Boc-valacyclovir-d4 Ionization in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the ionization efficiency of N-t-Boc-valacyclovir-d4 during mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common ionization technique for the analysis of N-t-Boc-valacyclovir-d4 and related compounds?

A1: Electrospray ionization (ESI) is the most frequently used technique for the analysis of valacyclovir (B1662844) and its derivatives, including N-t-Boc-valacyclovir-d4. ESI is a soft ionization method that is well-suited for polar and thermally labile molecules. Typically, it is operated in the positive ion mode for these compounds.[1][2]

Q2: I am observing a weak signal for N-t-Boc-valacyclovir-d4. What are the likely causes?

A2: A weak signal for N-t-Boc-valacyclovir-d4 can stem from several factors. One of the most common issues is ion suppression, where other components in the sample matrix co-eluting with your analyte interfere with its ionization.[3] Other potential causes include suboptimal instrument settings, issues with the mobile phase composition, or problems with the sample preparation process.[4][5][6]

Q3: How does the N-t-Boc protecting group affect the analysis of valacyclovir-d4?

A3: The N-tert-butoxycarbonyl (N-t-Boc) protecting group increases the hydrophobicity of the valacyclovir-d4 molecule. This change can alter its chromatographic retention time. If this shift causes it to co-elute with different or more concentrated matrix components, it could lead to increased ion suppression compared to the parent compound.[3]

Q4: What are the expected precursor and product ions for N-t-Boc-valacyclovir-d4 in MS/MS analysis?

A4: For quantitative analysis using tandem mass spectrometry (MS/MS), specific precursor-to-product ion transitions are monitored. For the deuterated standard, a likely transition would be from the protonated molecule [M+H]+ to a characteristic fragment ion. Based on the literature for valacyclovir-d4, the transition is m/z 329.2 → 152.1.[7][8] The addition of the N-t-Boc group will increase the mass of the precursor ion. The exact mass of N-t-Boc-valacyclovir-d4 should be calculated to determine the correct precursor ion m/z.

Troubleshooting Guides

Issue: Low or No Signal Intensity

This guide provides a step-by-step approach to diagnosing and resolving low signal intensity for N-t-Boc-valacyclovir-d4.

Logical Flow for Troubleshooting Low Signal

References

• 1. Rapid determination of acyclovir, its main metabolite 9‐carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. biotage.com [biotage.com]
• 5. zefsci.com [zefsci.com]
• 6. support.waters.com [support.waters.com]
• 7. benchchem.com [benchchem.com]
• 8. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of N-t-Boc-valacyclovir-d4 during sample prep

Welcome to the technical support center for N-t-Boc-valacyclovir-d4. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing degradation during sample preparation and analysis.

Frequently Asked Questions (FAQs)

Q1: What is the most common degradation pathway for N-t-Boc-valacyclovir-d4 during sample preparation?

The primary degradation pathway is the acid-catalyzed hydrolysis of the N-tert-butoxycarbonyl (Boc) protecting group. This is because the Boc group is designed to be removed under acidic conditions to yield the active drug, valacyclovir (B1662844).[1][2] Exposure to even mildly acidic conditions during sample preparation can lead to the premature loss of this protecting group, resulting in the formation of valacyclovir-d4.

Q2: What are the known solvents for N-t-Boc-valacyclovir-d4?

N-t-Boc-valacyclovir-d4 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Methanol.[3][4] It is common to prepare a high-concentration stock solution in 100% DMSO.[3]

Q3: My N-t-Boc-valacyclovir-d4 precipitates when I add it to my aqueous buffer. What can I do?

Precipitation in aqueous solutions is a common issue for hydrophobic compounds like N-t-Boc-valacyclovir-d4.[3] To address this, it is recommended to first prepare a high-concentration stock solution in DMSO.[3] When preparing working solutions, add the DMSO stock to the aqueous buffer slowly while vortexing to ensure rapid mixing and prevent localized high concentrations that can lead to precipitation.[3] The final concentration of DMSO in the aqueous medium should be kept as low as possible, ideally below 1%, to avoid solvent-induced artifacts.[3]

Q4: Can elevated temperatures affect the stability of N-t-Boc-valacyclovir-d4?

Yes, elevated temperatures can potentially lead to degradation. While specific data on N-t-Boc-valacyclovir-d4 is limited, studies on similar protected forms of valacyclovir have shown that high temperatures can cause issues like racemization.[5] Therefore, it is advisable to avoid high temperatures during sample preparation and storage. When dissolving the compound, gentle warming in a 37°C water bath can be used if necessary, but prolonged exposure should be avoided.[3]

Q5: What are the recommended storage conditions for N-t-Boc-valacyclovir-d4 stock solutions?

Stock solutions of N-t-Boc-valacyclovir-d4, typically prepared in anhydrous DMSO, should be stored at -20°C or -80°C to ensure long-term stability.[3]

Troubleshooting Guide: Preventing Degradation of N-t-Boc-Valacyclovir-d4

This guide provides a systematic approach to troubleshoot and prevent the degradation of N-t-Boc-valacyclovir-d4 during sample preparation. The primary focus is on preventing the loss of the Boc protecting group.

Issue	Potential Cause	Recommended Action
Loss of Boc Group (Formation of Valacyclovir-d4)	Acidic Conditions: The sample preparation workflow may involve acidic reagents or buffers.	- Maintain a neutral or slightly basic pH throughout the sample preparation process.- If acidic conditions are unavoidable, minimize the exposure time and keep the temperature low.- Use a less harsh acid if possible.
Elevated Temperatures: High temperatures during sample processing (e.g., evaporation, reconstitution) can promote degradation.	- Perform all steps at room temperature or on ice where possible.- If solvent evaporation is necessary, use a gentle stream of nitrogen at a low temperature.- Avoid prolonged heating.[5]
Precipitation in Aqueous Solutions	Low Aqueous Solubility: N-t-Boc-valacyclovir-d4 is hydrophobic and has low solubility in aqueous media.[3]	- Prepare a high-concentration stock solution in 100% DMSO.[3]- Add the DMSO stock solution to the aqueous buffer dropwise while vortexing.[3]- Keep the final DMSO concentration in the working solution below 1%.[3]
Poor Recovery	Adsorption to Surfaces: The compound may adsorb to plasticware or glassware.	- Use low-adsorption microcentrifuge tubes and pipette tips.- Silanize glassware to reduce active sites for adsorption.
Inconsistent Analytical Results	Incomplete Dissolution: The compound may not be fully dissolved in the initial stock solution.	- Ensure complete dissolution of the compound in the organic solvent by vortexing. Gentle warming (e.g., 37°C) can be applied briefly if necessary.[3]

Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

This protocol describes the preparation of stock and working solutions of N-t-Boc-valacyclovir-d4 while minimizing the risk of degradation and precipitation.

Materials:

• N-t-Boc-valacyclovir-d4 (neat solid)[4]

• Anhydrous Dimethyl Sulfoxide (DMSO)[3]

• Aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)[3]

• Sterile, low-adsorption microcentrifuge tubes[3]

Procedure:

• Stock Solution Preparation (e.g., 10 mM):

  • Weigh a precise amount of N-t-Boc-valacyclovir-d4.

  • Dissolve the solid in the appropriate volume of 100% DMSO to achieve the desired high concentration.[3]

  • Ensure complete dissolution by vortexing. If necessary, briefly warm the solution in a 37°C water bath.[3]

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[3]

• Working Solution Preparation:

  • Thaw a single aliquot of the DMSO stock solution at room temperature.

  • Add the required volume of the DMSO stock solution to the pre-warmed (if applicable to the experiment) aqueous buffer. It is crucial to add the DMSO stock to the aqueous buffer and not vice-versa.[3]

  • Immediately and vigorously mix the solution to prevent localized high concentrations and precipitation.[3]

Visualizations

Diagram 1: Potential Degradation Pathway of N-t-Boc-Valacyclovir-d4

References

• 1. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]
• 2. WO2017149420A1 - Process for the preparation of valacyclovir - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. asianpubs.org [asianpubs.org]

resolving co-eluting peaks with N-t-Boc-valacyclovir-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during the chromatographic analysis of N-t-Boc-valacyclovir-d4, particularly concerning co-eluting peaks.

Frequently Asked Questions (FAQs)

Q1: What is N-t-Boc-valacyclovir-d4 and what is its primary application?

A1: N-t-Boc-valacyclovir-d4 is a deuterated, Boc-protected form of valacyclovir (B1662844).[1][2] It is primarily used as an internal standard in quantitative bioanalytical assays, such as those employing liquid chromatography-mass spectrometry (LC-MS), for the determination of valacyclovir in biological matrices.[1] The deuterium (B1214612) labeling provides a distinct mass signature for differentiation from the endogenous, non-labeled analyte.

Q2: What are the common potential co-eluents with N-t-Boc-valacyclovir-d4?

A2: Potential co-eluents with N-t-Boc-valacyclovir-d4 include its non-deuterated analog, N-t-Boc-valacyclovir (often referred to as valacyclovir impurity S), as well as other structurally related impurities and metabolites of valacyclovir and acyclovir (B1169).[3] Given their similar chemical structures, these compounds can exhibit close retention times under certain chromatographic conditions.

Q3: How can I detect co-elution of peaks with N-t-Boc-valacyclovir-d4?

A3: Co-elution can be detected by observing peak shape distortions such as shoulders, tailing, or fronting in your chromatogram. For more definitive identification, using a diode array detector (DAD) to assess peak purity across the entire peak is recommended. If the UV spectra are not identical, co-elution is likely. With mass spectrometry (MS), you can monitor for different mass-to-charge ratios (m/z) across the chromatographic peak to identify co-eluting species.

Q4: My N-t-Boc-valacyclovir-d4 peak is showing a shoulder. What could be the cause?

A4: A shoulder on the N-t-Boc-valacyclovir-d4 peak often indicates the presence of a closely eluting, unresolved compound. This could be the non-deuterated N-t-Boc-valacyclovir or another related impurity. It may also suggest a problem with the column, such as a partially blocked frit.

Troubleshooting Guide: Resolving Co-eluting Peaks

Issue: Poor resolution between N-t-Boc-valacyclovir-d4 and a co-eluting peak.

This guide provides a systematic approach to improving the separation of N-t-Boc-valacyclovir-d4 from co-eluting species. The resolution of two chromatographic peaks is governed by three main factors: Capacity Factor (k') , Selectivity (α) , and Efficiency (N) .

Step 1: Assess and Optimize the Capacity Factor (k')

The capacity factor reflects the retention of an analyte on the column. If peaks are eluting too early (low k'), there is insufficient interaction with the stationary phase for a good separation.

• Symptom: The N-t-Boc-valacyclovir-d4 peak and the co-eluting peak appear very early in the chromatogram, close to the void volume.

• Solution: Weaken the mobile phase to increase retention. In reversed-phase chromatography, this typically means decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase. An ideal k' is generally between 2 and 10.

Step 2: Improve the Selectivity (α)

Selectivity is the measure of the separation between two analytes and is influenced by the chemistry of the stationary and mobile phases.

• Symptom: The peaks have adequate retention (good k') but are still not baseline resolved.

• Solutions:

  • Modify the Mobile Phase:

    • Change the organic solvent: If using acetonitrile, try methanol (B129727), or vice-versa. The different solvent properties can alter the elution order and improve separation.

    • Adjust the pH: The pH of the mobile phase can significantly impact the retention of ionizable compounds like valacyclovir and its derivatives. Adjusting the pH with a suitable buffer (e.g., formic acid, ammonium (B1175870) acetate) can alter the ionization state of the analytes and improve selectivity.

    • Change the buffer concentration: Modifying the buffer concentration can also influence retention and selectivity.

  • Change the Stationary Phase: If mobile phase modifications are insufficient, changing the column chemistry is the next step.

    • Consider a different type of C18 column from another manufacturer, as bonding technologies can vary.

    • Switch to a different stationary phase altogether, such as a phenyl-hexyl or a polar-embedded column, which will offer different selectivity.

Step 3: Enhance the Efficiency (N)

Efficiency relates to the sharpness or narrowness of the chromatographic peaks. Taller, narrower peaks are easier to resolve.

• Symptom: The peaks are broad, leading to overlap.

• Solutions:

  • Check for extra-column volume: Ensure that the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter.

  • Reduce the flow rate: Lowering the flow rate can sometimes lead to sharper peaks.

  • Use a column with smaller particles: Columns with smaller particle sizes (e.g., sub-2 µm) provide higher efficiency, but will also generate higher backpressure.

  • Ensure the column is not degraded: A loss of efficiency can indicate that the column is nearing the end of its lifespan and may need to be replaced.

Quantitative Data

The following tables provide typical quantitative data for N-t-Boc-valacyclovir-d4 and related compounds that may be useful during method development and troubleshooting.

Table 1: Mass Spectrometry Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
N-t-Boc-valacyclovir-d4	C₁₈H₂₄D₄N₆O₆	428.48	429.3	152.1
N-t-Boc-valacyclovir	C₁₈H₂₈N₆O₆	424.45	425.2	152.1
Valacyclovir	C₁₃H₂₀N₆O₄	324.34	325.2	152.1
Acyclovir	C₈H₁₁N₅O₃	225.20	226.2	152.2

Data synthesized from multiple sources.[1][2][4][5]

Table 2: Example Chromatographic Conditions and Retention Times

Analyte	Retention Time (min)
Valacyclovir	8.20
Acyclovir	4.95
Impurity S (N-t-Boc-valacyclovir)	8.18

These are example retention times and will vary depending on the specific chromatographic conditions used.[3][6]

Experimental Protocols

Protocol 1: HPLC Method for Purity Determination of N-t-Boc-valacyclovir-d4

This protocol is a general guideline for assessing the purity of N-t-Boc-valacyclovir-d4.

• Instrumentation: Standard HPLC system with a UV detector.[1]

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Acetonitrile

• Gradient: A gradient elution may be necessary to separate all potential impurities. A starting point could be 5% B, increasing to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm.[1]

• Sample Preparation: Prepare a stock solution of N-t-Boc-valacyclovir-d4 in a suitable solvent like methanol or a mixture of the mobile phase components. Dilute to a working concentration.[1]

Protocol 2: LC-MS/MS Method for Quantification of Valacyclovir using N-t-Boc-valacyclovir-d4 as an Internal Standard

This protocol provides a starting point for developing a quantitative LC-MS/MS assay.

• Instrumentation: LC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 column (e.g., 2.1 mm x 50 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: Methanol

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Positive ESI.[1]

• MS/MS Transitions:

  • Valacyclovir: m/z 325.2 → 152.1[1]

  • N-t-Boc-valacyclovir-d4 (as a surrogate for valacyclovir-d4 internal standard): m/z 329.2 → 152.1[1]

• Sample Preparation: Protein precipitation or solid-phase extraction of the biological matrix followed by reconstitution in the mobile phase.

Visualizations

Caption: A troubleshooting workflow for resolving co-eluting peaks.

Caption: A typical analytical workflow for N-t-Boc-valacyclovir-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. scbt.com [scbt.com]
• 3. pnrjournal.com [pnrjournal.com]
• 4. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. WO2003041647A2 - Synthesis and purification of valacyclovir - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Matrix Effects in N-t-Boc-valacyclovir-d4 Bioanalysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address matrix effects encountered during the bioanalysis of N-t-Boc-valacyclovir-d4.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of N-t-Boc-valacyclovir-d4 bioanalysis?

A1: In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the "matrix" refers to all the components in a biological sample (e.g., plasma, urine) other than the analyte of interest, in this case, N-t-Boc-valacyclovir-d4.[1] Matrix effects are the adverse impacts of these co-eluting matrix components on the ionization efficiency of the analyte in the mass spectrometer's ion source.[2][3][4] This can lead to ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), ultimately affecting the accuracy, precision, and sensitivity of the quantitative results.[1][4][5]

Q2: Why is it crucial to address matrix effects for N-t-Boc-valacyclovir-d4, an internal standard?

A2: N-t-Boc-valacyclovir-d4 is a stable isotope-labeled (SIL) internal standard, which is considered the gold standard in quantitative bioanalysis.[6] It is added to samples to correct for variability during sample preparation and instrument analysis.[6] However, if the matrix affects the ionization of N-t-Boc-valacyclovir-d4 differently than the analyte (valacyclovir), it can lead to inaccurate quantification of the drug.[6] Therefore, understanding and mitigating matrix effects on the internal standard is critical for obtaining reliable pharmacokinetic data.

Q3: What are the common causes of matrix effects in N-t-Boc-valacyclovir-d4 analysis?

A3: The primary causes of matrix effects are co-eluting endogenous components from the biological matrix, such as phospholipids, salts, proteins, and metabolites.[2][3][5] These components can compete with N-t-Boc-valacyclovir-d4 for ionization in the MS source, leading to ion suppression.[4] The N-t-Boc protecting group on valacyclovir (B1662844) increases its hydrophobicity, which can alter its retention time and potentially cause it to co-elute with different, more suppressive matrix components.[5]

Q4: How can I qualitatively assess if my N-t-Boc-valacyclovir-d4 signal is affected by matrix effects?

A4: A post-column infusion experiment is a common qualitative method to identify regions of ion suppression or enhancement in your chromatogram.[1][3] In this technique, a constant flow of N-t-Boc-valacyclovir-d4 is introduced into the mass spectrometer after the analytical column.[5] A blank matrix sample is then injected. A dip or rise in the baseline signal of N-t-Boc-valacyclovir-d4 at specific retention times indicates the presence of matrix components causing ion suppression or enhancement, respectively.[1][5]

Q5: How do I quantitatively measure the extent of matrix effects?

A5: The matrix factor (MF) is a quantitative measure of the matrix effect.[2][7] It is calculated by comparing the peak area of N-t-Boc-valacyclovir-d4 in a post-extraction spiked sample (blank matrix extract with the analyte added) to the peak area in a neat solution at the same concentration.[5][7] An MF value of less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement.[7] According to FDA guidance, the matrix effect should be evaluated in at least six different lots of the biological matrix.[8][9]

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects during the bioanalysis of N-t-Boc-valacyclovir-d4.

Issue 1: Low or inconsistent signal intensity for N-t-Boc-valacyclovir-d4.

Possible Cause: Significant ion suppression due to co-eluting matrix components.

Troubleshooting Steps:

• Qualitative Assessment: Perform a post-column infusion experiment as described in FAQ 4 to identify the retention time windows where ion suppression occurs.

• Chromatographic Optimization: Adjust the chromatographic conditions to separate the elution of N-t-Boc-valacyclovir-d4 from the ion suppression zones. This can be achieved by:

  • Modifying the mobile phase gradient profile.

  • Changing the mobile phase pH.

  • Using a different type of analytical column (e.g., with a different stationary phase).

• Sample Preparation Enhancement: Improve the sample cleanup procedure to remove interfering matrix components.[2] A comparison of common techniques is provided in Table 1.

Issue 2: Poor accuracy and precision in quality control (QC) samples.

Possible Cause: Variable matrix effects across different biological matrix lots.

Troubleshooting Steps:

• Quantitative Assessment: Quantify the matrix effect by calculating the matrix factor (MF) in at least six different lots of the biological matrix, as recommended by the FDA.[8][9] The detailed protocol is provided in the "Experimental Protocols" section.

• Internal Standard Evaluation: Since N-t-Boc-valacyclovir-d4 is a stable isotope-labeled internal standard, it should co-elute with the analyte and experience similar matrix effects, thus compensating for them.[2][7] If significant variability persists, investigate the following:

  • Chromatography: Ensure that the analyte and internal standard are indeed co-eluting.

  • Sample Preparation: Evaluate if the chosen sample preparation method differentially affects the analyte and the internal standard.

• Method Robustness: If lot-to-lot variability in matrix effects is confirmed, a more robust sample preparation method, such as Solid-Phase Extraction (SPE), may be required to ensure consistent removal of interfering components across different matrix sources.

Quantitative Data Summary

The following table summarizes the typical efficiency of different sample preparation techniques in reducing matrix effects. The values represent the expected Matrix Factor (MF), where a value closer to 1.0 indicates less matrix effect.

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	Typical Matrix Factor (MF) Range	Advantages	Disadvantages
Protein Precipitation (PPT)	0.4 - 1.2	Simple, fast, and inexpensive.	Often results in less clean extracts, leading to more significant matrix effects.[4]
Liquid-Liquid Extraction (LLE)	0.7 - 1.1	Provides cleaner extracts than PPT.	More time-consuming and requires larger volumes of organic solvents.
Solid-Phase Extraction (SPE)	0.9 - 1.1	Provides the cleanest extracts, effectively removing a wide range of interferences.[4]	More complex, time-consuming, and expensive than PPT and LLE.[5]

Note: The actual MF will depend on the specific matrix, analyte, and chromatographic conditions.

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects by Post-Column Infusion

• Setup: Infuse a standard solution of N-t-Boc-valacyclovir-d4 at a constant flow rate (e.g., 5-10 µL/min) into the LC flow path between the analytical column and the mass spectrometer using a T-connector.

• Equilibration: Allow the infused N-t-Boc-valacyclovir-d4 signal to stabilize to a constant baseline.

• Injection: Inject an extracted blank biological matrix sample onto the LC column.

• Monitoring: Monitor the signal of the infused N-t-Boc-valacyclovir-d4. A drop in the baseline indicates ion suppression, while a rise indicates ion enhancement at that specific retention time.[1]

Protocol 2: Quantitative Assessment of Matrix Effects using Matrix Factor (MF)

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare N-t-Boc-valacyclovir-d4 in a neat solvent (e.g., mobile phase) at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. Spike N-t-Boc-valacyclovir-d4 into the final extract at the same low and high concentrations as Set A.[1][7]

• Analysis: Analyze all prepared samples using the LC-MS/MS method.

• Calculation: Calculate the Matrix Factor (MF) for each lot and concentration:

  • MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A) [7]

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[7] The precision of the internal standard-normalized MF should not be greater than 15%.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. nalam.ca [nalam.ca]
• 9. fda.gov [fda.gov]

Technical Support Center: Optimizing Fragmentation Parameters for N-t-Boc-valacyclovir-d4 MRM

This guide provides comprehensive troubleshooting, frequently asked questions (FAQs), and detailed protocols for developing and optimizing a robust Multiple Reaction Monitoring (MRM) method for N-t-Boc-valacyclovir-d4.

Frequently Asked Questions (FAQs)

Q1: What are the theoretical precursor and product ions for N-t-Boc-valacyclovir-d4?

A1: To establish your initial MRM method, you must first determine the correct mass-to-charge ratio (m/z) for your precursor and potential product ions.

• Precursor Ion (Q1): The molecular formula for N-t-Boc-valacyclovir is C₁₈H₂₈N₆O₆, with a molecular weight of 424.45 g/mol .[1][2] The addition of four deuterium (B1214612) (d4) atoms brings the mass to approximately 428.5 g/mol . In positive electrospray ionization (ESI+), the protonated molecule [M+H]⁺ is observed.

  • Calculated Precursor Ion [M+H]⁺: m/z 429.5

• Product Ions (Q3): Fragmentation of N-t-Boc-valacyclovir-d4 is influenced by the labile N-t-Boc protecting group and the underlying valacyclovir (B1662844) structure. Common fragmentation pathways for Boc-protected compounds involve losses of isobutylene (B52900), the entire Boc group, or further fragmentation of the remaining structure.[3][4] The d4 label is typically on the valine portion, which means fragments containing only the acyclovir (B1169) moiety will not have a mass shift.[5]

  • Loss of Isobutylene: [M+H - C₄H₈]⁺ → m/z 373.4

  • Loss of the Boc Group: [M+H - C₅H₉O₂]⁺ → m/z 328.5 (This is the valacyclovir-d4 cation)

  • Acyclovir Fragment: Subsequent fragmentation can yield the stable acyclovir fragment ion at m/z 152.1 .[5][6][7]

  • tert-Butyl Cation: The Boc group itself can produce the tert-butyl cation at m/z 57.1 .

Q2: Should I optimize mass spectrometer parameters for the deuterated standard separately from the non-deuterated analyte?

A2: Yes, it is best practice to optimize MS parameters like Declustering Potential (DP) and Collision Energy (CE) independently for the analyte and its deuterated internal standard.[8] While chemically similar, the mass and bond strength differences can lead to slightly different optimal settings.[8] Separate optimization ensures maximum sensitivity for both compounds, leading to more reliable quantification.

Q3: Why is my precursor ion signal weak or absent during direct infusion?

A3: A weak precursor signal for a Boc-protected compound is often due to in-source fragmentation. The Boc group is known to be labile and can undergo fragmentation in the ion source before it reaches the quadrupole for selection.[9] This can be mitigated by optimizing source parameters like cone or declustering potential to minimize this premature fragmentation.[10]

Q4: My signal intensity is inconsistent between injections. What are the likely causes?

A4: Signal instability can stem from several sources. Hardware issues, such as a contaminated mass spectrometer source or a faulty autosampler, are common culprits.[11] Other causes include compromised chromatographic columns, contaminated mobile phases, or variability in sample preparation.[11] A systematic approach, starting with repeat injections of a clean standard, can help determine if the issue is instrumental or related to the sample/method.[11][12]

Q5: What is a logical workflow for optimizing all MRM parameters?

A5: A systematic workflow ensures that each parameter is optimized for maximum signal intensity. The process generally involves infusing a standard solution and sequentially optimizing the declustering potential (DP) to maximize the precursor ion, followed by optimizing the collision energy (CE) for each product ion.

Caption: A stepwise workflow for optimizing MRM parameters.

Data Presentation

Table 1: Predicted MRM Transitions for N-t-Boc-valacyclovir-d4

This table summarizes the most probable MRM transitions based on the compound's structure. These should be used as a starting point for experimental optimization.

Parameter	Value	Description
Precursor Ion (Q1)	m/z 429.5	Protonated molecule [M+H]⁺.
Product Ion 1 (Q3)	m/z 373.4	Loss of isobutylene from the Boc group.
Product Ion 2 (Q3)	m/z 152.1	Stable fragment corresponding to the acyclovir moiety.[5][7]
Product Ion 3 (Q3)	m/z 57.1	Fragment corresponding to the tert-butyl cation [C₄H₉]⁺.

Table 2: Example of Collision Energy (CE) Optimization Data

The following table illustrates representative data from a CE optimization experiment for two key transitions. The optimal CE is the value that produces the highest signal intensity.

Collision Energy (eV)	Transition 1 Intensity (cps) (429.5 → 373.4)	Transition 2 Intensity (cps) (429.5 → 152.1)
10	1.2e5	5.5e4
15	2.5e5	9.8e4
20	4.8e5	1.7e5
25	3.1e5	2.9e5
30	1.5e5	4.1e5
35	0.8e5	3.2e5
40	0.4e5	1.9e5
Optimal CE	20 eV	30 eV

Experimental Protocols

Protocol 1: Compound Parameter Optimization

Objective: To systematically determine the optimal declustering potential (DP) and collision energy (CE) for each MRM transition.

Materials:

• N-t-Boc-valacyclovir-d4 standard solution (e.g., 100-500 ng/mL in 50:50 Acetonitrile:Water with 0.1% Formic Acid).

• LC-MS/MS system with a syringe pump and ESI source.

Methodology:

• System Preparation: Set up the mass spectrometer for direct infusion. Use a flow rate of 5-10 µL/min.

• Precursor Ion Confirmation:

  • Set the MS to Q1 scan mode to monitor a mass range including the theoretical precursor m/z (e.g., m/z 400-450).

  • Infuse the standard solution and confirm the presence and stability of the [M+H]⁺ ion at m/z 429.5.

• Declustering Potential (DP) Optimization:

  • Set the MS to monitor the precursor ion (m/z 429.5) without fragmentation (CE set to a low value, e.g., 5 V).

  • Create an experiment to ramp the DP value across a relevant range (e.g., 20 V to 150 V in 5 V steps).

  • Plot the precursor ion intensity as a function of DP. The optimal DP is the voltage that yields the maximum signal without causing excessive in-source fragmentation.[13]

• Product Ion Confirmation:

  • Using the optimized DP, set the MS to Product Ion Scan mode. Select m/z 429.5 as the precursor.

  • Ramp the collision energy (e.g., from 10 to 60 eV) to induce fragmentation and identify the most stable and intense product ions. Confirm the presence of ions listed in Table 1.

• Collision Energy (CE) Optimization:

  • Create an MRM method with the transitions you wish to optimize (e.g., 429.5 → 373.4 and 429.5 → 152.1).

  • For each transition, create an experiment to ramp the CE value across a relevant range (e.g., 5 V to 60 V in 2 V steps).[8]

  • Monitor the intensity of each product ion.

  • Plot the ion intensity for each transition as a function of CE. The optimal CE is the voltage that produces the maximum signal for that specific product ion.[14]

• Final Method: Compile the optimized DP and CE values for each transition into your final MRM acquisition method.

Troubleshooting Guide

Caption: A decision tree for troubleshooting low signal intensity.

Table 3: Common MRM Issues and Solutions

Symptom	Possible Cause	Recommended Action
No / Low Signal Intensity	1. Incorrect precursor/product ion m/z. 2. Suboptimal DP or CE values. 3. In-source fragmentation of the labile Boc-group.[9] 4. Instrument not tuned or calibrated.[15]	1. Verify calculated masses and perform Q1 and product ion scans. 2. Systematically re-optimize DP and CE using the protocol above.[13][14] 3. Lower the declustering potential (DP) or source temperature. 4. Perform routine system maintenance, tuning, and calibration.[15]
High Background Noise	1. Contaminated mobile phase or solvent lines. 2. Chemical noise from the sample matrix. 3. Suboptimal chromatographic separation.	1. Prepare fresh mobile phase; purge the LC system. 2. Improve sample preparation (e.g., use solid-phase extraction). 3. Optimize the LC gradient to separate the analyte from interferences.
Inconsistent Peak Area / Poor Reproducibility	1. Autosampler injection volume variability.[11] 2. Unstable ESI spray.[16] 3. Fluctuation in source or collision cell conditions.[12]	1. Check the autosampler for air bubbles and ensure correct syringe/loop filling. 2. Clean the ESI probe and optimize its position; check gas flows. 3. Allow the instrument to stabilize fully; check for gas leaks or pressure fluctuations.
Peak Tailing or Splitting	1. Column degradation or contamination.[11] 2. Sample solvent incompatible with the mobile phase. 3. Suboptimal ionization conditions.[15]	1. Replace or flush the LC column. 2. Dissolve standards and samples in a solvent similar to the initial mobile phase. 3. Adjust source parameters like gas flows and temperature.

References

• 1. scbt.com [scbt.com]
• 2. N-t-Boc-valacyclovir | 502421-44-5 | FB18986 | Biosynth [biosynth.com]
• 3. Differentiation of Boc-protected alpha,delta-/delta,alpha- and beta,delta-/delta,beta-hybrid peptide positional isomers by electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mass Fragmentation Characteristics of <i>t</i>-Boc Substituted Drug Precursors [zpxb.xml-journal.net]
• 5. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability evaluation and sensitive determination of antiviral drug, valacyclovir and its metabolite acyclovir in human plasma by a rapid liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Rapid detection of tert-butoxycarbonyl-methamphetamine by direct analysis in real time time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Diagnosing signal instability when processing data in Analyst®, MultiQuant™, or SCIEX OS software [sciex.com]
• 12. HELP WITH INCONSISTENT AND FLUCTUATING SIGNAL ON LC/MS/MS - Chromatography Forum [chromforum.org]
• 13. benchchem.com [benchchem.com]
• 14. skyline.ms [skyline.ms]
• 15. gmi-inc.com [gmi-inc.com]
• 16. biotage.com [biotage.com]

Technical Support Center: N-t-Boc-Valacyclovir-d4 Synthesis and Purification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and purification of N-t-Boc-valacyclovir-d4.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the synthesis of N-t-Boc-valacyclovir-d4?

A1: The main challenges include ensuring high isotopic enrichment, preventing racemization of the L-valine stereocenter, and managing process-related impurities. The introduction of deuterium (B1214612) can sometimes lead to unexpected side reactions or alter reaction kinetics compared to the non-deuterated analog.

Q2: What are common impurities encountered during the synthesis and purification of N-t-Boc-valacyclovir-d4?

A2: Common impurities can be categorized as follows:

• Isotopic Impurities: These include molecules with incomplete deuterium incorporation (d0, d1, d2, d3) or undesired deuterium substitution patterns. These are often considered impurities that can impact the compound's metabolic and toxicological profile.[1]

• Process-Related Impurities: These can arise from starting materials, reagents (e.g., residual coupling agents like dicyclohexylurea if DCC is used), or side reactions.[1]

• Diastereomeric Impurities: Racemization of the L-valine moiety during the coupling reaction can lead to the formation of the D-isomer.[2]

• Degradation Products: Deuteration may alter the degradation pathways of the molecule under certain conditions.[1]

Q3: Which analytical techniques are recommended for purity and identity confirmation of N-t-Boc-valacyclovir-d4?

A3: A combination of techniques is essential for comprehensive analysis:

• High-Performance Liquid Chromatography (HPLC): Primarily used to determine chemical purity by separating the target compound from non-isotopic impurities.[1][3]

• Mass Spectrometry (MS): Crucial for confirming the molecular weight and determining the isotopic purity (deuterium incorporation).[1][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the chemical structure and the specific positions of deuterium labeling.[1][3]

Q4: What are the recommended storage conditions for N-t-Boc-valacyclovir-d4?

A4: N-t-Boc-valacyclovir-d4 should be stored as a neat solid in a cool, dry place. For solutions, it is advisable to prepare fresh or store at -20°C or -80°C, especially if dissolved in solvents like DMSO.[4]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis and purification of N-t-Boc-valacyclovir-d4.

Synthesis Troubleshooting

Problem	Potential Cause	Recommended Solution
Low Isotopic Enrichment	Incomplete deuteration of the starting material (e.g., deuterated L-valine derivative).	Verify the isotopic purity of the deuterated starting material before use. Optimize the deuteration reaction conditions if preparing the starting material in-house.
Isotopic exchange during the reaction.	Use aprotic solvents and minimize exposure to acidic or basic conditions that could facilitate H/D exchange.
Low Reaction Yield	Incomplete coupling of N-t-Boc-L-valine-d4 and acyclovir (B1169).	Ensure coupling reagents (e.g., DCC, EDC) are fresh and used in the correct stoichiometry. Monitor the reaction progress by TLC or HPLC to ensure completion.[5]
Suboptimal reaction conditions (temperature, time).	Optimize reaction temperature and time. For the coupling step, temperatures around -5°C to 0°C are often used to minimize side reactions.[2]
High Levels of D-Isomer	Racemization of the L-valine chiral center.	The coupling reaction temperature should be carefully controlled; lower temperatures can reduce racemization.[2] Prolonged exposure to basic or high-temperature conditions during workup should be avoided.
Presence of By-products from Coupling Agents	Incomplete removal of by-products (e.g., dicyclohexylurea).	Choose a coupling agent that produces a water-soluble by-product (e.g., EDC) for easier removal during aqueous workup. If using DCC, precipitation and filtration are necessary.

Purification Troubleshooting

Problem	Potential Cause	Recommended Solution
Co-elution of Impurities in HPLC	Inappropriate column or mobile phase.	Optimize the HPLC method. A C18 reverse-phase column with a gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is a good starting point.[3]
Difficulty in Removing D-Isomer	Similar polarity to the desired L-isomer.	Chiral chromatography may be necessary for complete separation if the D-isomer level is unacceptably high. Crystallization with a suitable solvent system (e.g., acetone-water) can also help to reduce the D-isomer content.[2]
Residual Metal Catalyst	Carryover of palladium from a deprotection step (if applicable in the synthesis route).	If a hydrogenation step is used (e.g., for Cbz deprotection), ensure efficient filtration of the catalyst. Treatment with activated carbon or a metal scavenger may be required.[6]
Compound Precipitation in Aqueous Media during Application	Low aqueous solubility of N-t-Boc-valacyclovir-d4.	Prepare a high-concentration stock solution in an organic solvent like DMSO or methanol (B129727).[4] For aqueous buffers, add the DMSO stock to the buffer with vigorous mixing to avoid localized high concentrations and precipitation.[4]

Experimental Protocols

General Synthesis of N-t-Boc-Valacyclovir

Materials:

• Acyclovir

• N-t-Boc-L-valine-d4

• Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve acyclovir and N-t-Boc-L-valine-d4 in anhydrous DMF.

• Add a catalytic amount of DMAP to the solution.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of DCC or EDC in anhydrous DMF to the cooled mixture.

• Stir the reaction at 0°C for 2 hours and then allow it to warm to room temperature, stirring overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC.

• Once the reaction is complete, filter off the precipitated dicyclohexylurea (if DCC was used).

• Dilute the filtrate with ethyl acetate and wash successively with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to obtain N-t-Boc-valacyclovir-d4.

Purity Analysis by HPLC

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at 254 nm.

• Sample Preparation: Prepare a stock solution of the sample in a suitable diluent (e.g., a mixture of the mobile phase components) and make serial dilutions to a working concentration.[3]

Identity and Isotopic Purity by Mass Spectrometry

• Instrumentation: High-resolution mass spectrometer (e.g., TOF or Orbitrap) with an ESI source.

• Ionization Mode: Positive ion mode.

• Analysis: Measure the mass-to-charge ratio (m/z) of the molecular ions.

• Identity Confirmation: The observed m/z of the protonated molecule [M+H]⁺ should match the calculated theoretical mass of N-t-Boc-valacyclovir-d4.[3]

• Isotopic Purity: Determine the percentage of deuterium incorporation by measuring the relative intensities of the molecular ion peaks corresponding to the deuterated (d4) and non-deuterated (d0) forms.[3]

Visualizations

Caption: A typical experimental workflow for the synthesis and purification of N-t-Boc-valacyclovir-d4, highlighting potential challenges.

Caption: A logical flowchart for troubleshooting common issues in N-t-Boc-valacyclovir-d4 synthesis.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. asianpubs.org [asianpubs.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

addressing adduct formation of N-t-Boc-valacyclovir-d4 in ESI-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address adduct formation of N-t-Boc-valacyclovir-d4 when analyzed by Electrospray Ionization Mass Spectrometry (ESI-MS).

Frequently Asked Questions (FAQs)

Q1: What are the common adducts observed with N-t-Boc-valacyclovir-d4 in positive ion ESI-MS?

A1: In positive ion ESI-MS, N-t-Boc-valacyclovir-d4 is susceptible to forming several common adducts in addition to the desired protonated molecule ([M+H]⁺). The most frequently observed adducts are with sodium ([M+Na]⁺) and potassium ([M+K]⁺).[1][2] Ammonium (B1175870) adducts ([M+NH₄]⁺) may also be present, particularly if ammonium-based buffers are used in the mobile phase.[3]

Q2: Why am I seeing significant [M+Na]⁺ and [M+K]⁺ peaks for N-t-Boc-valacyclovir-d4, sometimes more intense than my [M+H]⁺ peak?

A2: The formation of sodium and potassium adducts is a common phenomenon in ESI-MS and is often due to trace amounts of these salts in the LC-MS system.[4] Sources of contamination can include glassware, mobile phase solvents (even high-purity grades), reagents, biological samples, and even handling by the analyst.[2][5][6] Molecules with functional groups that can chelate with metal ions, such as the ester and carbamate (B1207046) groups in N-t-Boc-valacyclovir-d4, can be particularly prone to forming these adducts.

Q3: Can the N-t-Boc protecting group influence adduct formation?

A3: Yes, the N-tert-butoxycarbonyl (N-t-Boc) protecting group increases the hydrophobicity of the valacyclovir (B1662844) molecule.[7] This change in chemical property can alter its chromatographic retention and its behavior in the ESI droplet. This may lead to co-elution with different matrix components or a change in its affinity for various ions present in the ESI source, potentially influencing the observed adduct profile compared to the parent drug.

Q4: How does adduct formation affect the quantitative analysis of N-t-Boc-valacyclovir-d4?

A4: Significant adduct formation can be detrimental to quantitative analysis. It splits the total ion current of the analyte across multiple species ([M+H]⁺, [M+Na]⁺, [M+K]⁺, etc.), which can reduce the signal intensity of the desired protonated molecule.[8] This can lead to decreased sensitivity, poor reproducibility, and inaccurate quantification if the formation of these adducts is not consistent between samples and standards.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating adduct formation for N-t-Boc-valacyclovir-d4.

Step 1: Identify the Source of Cation Contamination

The first step in addressing adduct formation is to pinpoint the source of the sodium and potassium ions.

Experimental Workflow for Source Identification

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}

Caption: Workflow to diagnose the source of cation contamination.

Step 2: Implement Mitigation Strategies

Based on the identified source, implement the following strategies. Multiple strategies may be required for optimal results.

Table 1: Summary of Mitigation Strategies for Adduct Formation

Strategy	Detailed Protocol	Expected Outcome
Mobile Phase Modification	Add a volatile acid to the mobile phase. A common starting point is 0.1% formic acid. For persistent adducts, consider adding a small amount of a fluorinated alkanoic acid like trifluoroacetic acid (TFA) at a low concentration (e.g., 0.01%), which can effectively chelate metal ions.[9][10]	Promotes the formation of the protonated molecule [M+H]⁺ by providing an abundant source of protons, thereby competitively reducing the formation of [M+Na]⁺ and [M+K]⁺.[2]
Use of Ammonium Salts	Introduce a volatile ammonium salt, such as 1-5 mM ammonium formate (B1220265) or ammonium acetate, into the mobile phase.	This can help to standardize adduct formation, primarily to the [M+NH₄]⁺ adduct, which can be more consistent and sometimes offers better sensitivity than a mix of sodium and potassium adducts.[10]
System Cleaning	Flush the entire LC system, including the injector and tubing, with a cleaning solution (e.g., a high percentage of organic solvent with a small amount of acid).	Reduces background levels of sodium and potassium salts that may have accumulated in the system over time.
Use of Appropriate Labware	Whenever possible, prepare mobile phases and samples in plastic volumetric ware instead of glass.[2]	Minimizes the leaching of sodium and potassium ions from glassware into your solvents and samples.
Sample Preparation	For biological samples, incorporate a desalting step such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove excess salts before injection.[6]	Reduces the introduction of high concentrations of sodium and potassium from the sample matrix into the ESI source.

Logical Flow for Troubleshooting Adducts

Caption: Decision tree for mitigating adduct formation.

Experimental Protocols

Protocol 1: Mobile Phase Optimization to Reduce Sodium Adducts

This protocol details an experiment to evaluate the effect of mobile phase additives on the adduct profile of N-t-Boc-valacyclovir-d4.

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of N-t-Boc-valacyclovir-d4 in methanol.

• Working Standard: Prepare a 1 µg/mL working standard by diluting the stock solution in a 50:50 mixture of water and acetonitrile.

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare three different aqueous mobile phases:

    • Water (Control)

    • Water with 0.1% Formic Acid

    • Water with 0.1% Formic Acid and 2 mM Ammonium Formate

  • Mobile Phase B (Organic): Acetonitrile

• LC-MS Analysis:

  • Inject the working standard using a standard LC gradient (e.g., 5% to 95% B over 5 minutes).

  • Acquire full scan mass spectra in positive ESI mode over a mass range that includes the expected m/z for [M+H]⁺, [M+NH₄]⁺, [M+Na]⁺, and [M+K]⁺.

• Data Analysis:

  • For each mobile phase condition, extract the ion chromatograms for all observed adducts.

  • Calculate the relative abundance of each adduct as a percentage of the total ion current for the analyte.

Table 2: Example Data from Mobile Phase Optimization

Mobile Phase Additive	[M+H]⁺ Relative Abundance (%)	[M+Na]⁺ Relative Abundance (%)	[M+K]⁺ Relative Abundance (%)	[M+NH₄]⁺ Relative Abundance (%)
None (Control)	45	40	15	0
0.1% Formic Acid	85	10	5	0
0.1% Formic Acid + 2mM Ammonium Formate	70	5	<1	24

These results would indicate that 0.1% formic acid is effective at increasing the protonated molecule's signal, and the addition of ammonium formate can further suppress alkali metal adducts in favor of a predictable ammonium adduct.[3][10]

Adduct Formation Signaling Pathway

Caption: Ionization pathways for N-t-Boc-valacyclovir-d4 in ESI.

References

• 1. support.waters.com [support.waters.com]
• 2. learning.sepscience.com [learning.sepscience.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromacademy.com [chromacademy.com]
• 5. researchgate.net [researchgate.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. Removal of sodium and potassium adducts using a matrix additive during matrix-associated laser desorption/ionization time-of-flight mass spectrometric analysis of peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Controlling formation of metal ion adducts and enhancing sensitivity in Liquid Chromatography Mass Spectrometry | Journal of Applied and Natural Science [journals.ansfoundation.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

optimizing mobile phase for N-t-Boc-valacyclovir-d4 separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the mobile phase for the HPLC separation of N-t-Boc-valacyclovir-d4.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting mobile phase for the separation of N-t-Boc-valacyclovir-d4 on a C18 column?

A1: A common starting point for the reversed-phase HPLC separation of N-t-Boc-valacyclovir-d4 is a gradient mobile phase consisting of an aqueous buffer and an organic solvent.[1] A typical mobile phase A is 0.1% formic acid in water, and mobile phase B is acetonitrile (B52724) or methanol (B129727).[1] The gradient can be run from a low to a high percentage of the organic solvent.

Q2: What is the recommended detection wavelength for N-t-Boc-valacyclovir-d4?

A2: A UV detector set at a wavelength of approximately 254 nm is commonly used for the detection of N-t-Boc-valacyclovir-d4 and related compounds.[1][2][3]

Q3: How does the pH of the mobile phase affect the chromatography of N-t-Boc-valacyclovir-d4?

A3: The pH of the mobile phase is a critical factor in achieving good peak shape and retention for N-t-Boc-valacyclovir-d4, which has basic functional groups. Lowering the pH of the mobile phase, typically to around 3.0, can protonate the silanol (B1196071) groups on the silica-based stationary phase, reducing unwanted secondary interactions that can cause peak tailing.[4][5][6] This results in more symmetrical peaks. Adjusting the pH can also influence the retention time of the analyte and its impurities, aiding in their resolution.

Q4: Can I use an isocratic mobile phase for the separation?

A4: While an isocratic mobile phase (a constant mobile phase composition) can be used, a gradient elution is often preferred for separating N-t-Boc-valacyclovir-d4 from its potential impurities.[1][7] A gradient allows for the effective elution of compounds with a wider range of polarities, improving resolution and reducing run times.

Q5: What are common organic solvents used in the mobile phase?

A5: Acetonitrile and methanol are the most commonly used organic solvents in the mobile phase for the separation of valacyclovir (B1662844) and its derivatives.[1][4][7] The choice between acetonitrile and methanol can affect the selectivity of the separation.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC separation of N-t-Boc-valacyclovir-d4 and provides systematic approaches to resolve them.

Issue 1: Poor Peak Shape (Tailing)

Possible Causes:

• Secondary Silanol Interactions: The basic nature of the valacyclovir moiety can lead to interactions with residual silanol groups on the C18 column, causing peak tailing.[8]

• Inappropriate Mobile Phase pH: If the pH of the mobile phase is not optimal, it can lead to poor peak shape.

• Column Overload: Injecting too much sample can result in peak distortion.[8]

• Column Contamination or Voids: A contaminated guard column or a void in the analytical column can cause peak tailing.[8]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lower the pH of the aqueous portion of the mobile phase to approximately 3.0 using an additive like formic acid or a phosphate (B84403) buffer.[4][5][6] This will help to protonate the silanol groups and minimize secondary interactions.

• Reduce Sample Concentration: Dilute the sample and inject a smaller volume to check for column overload.[8]

• Check Column Health:

  • Remove the guard column and run a standard to see if the peak shape improves. If so, replace the guard column.

  • If the analytical column is suspected to be the issue, try flushing it according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.

Issue 2: Insufficient Resolution Between N-t-Boc-valacyclovir-d4 and Impurities

Possible Causes:

• Suboptimal Mobile Phase Composition: The ratio of aqueous to organic solvent may not be ideal for separating closely eluting compounds.

• Inadequate pH: The mobile phase pH might not be providing the best selectivity for the separation.

• Inappropriate Organic Solvent: The choice of organic solvent (acetonitrile vs. methanol) can impact resolution.

Troubleshooting Steps:

• Optimize the Gradient:

  • If using a gradient, try making it shallower (i.e., increase the gradient time or decrease the rate of change of the organic solvent percentage). This can improve the separation of closely eluting peaks.

  • Adjust the initial and final percentages of the organic solvent in the gradient program.

• Modify Mobile Phase Composition:

  • Systematically vary the ratio of the aqueous buffer to the organic solvent.

  • Experiment with a different organic solvent (e.g., switch from acetonitrile to methanol or vice versa) to alter the selectivity.

• Adjust Mobile Phase pH: Small changes in the mobile phase pH can significantly impact the retention and resolution of ionizable compounds. Experiment with pH values between 2.5 and 4.0.

Issue 3: Retention Time Shifts

Possible Causes:

• Inconsistent Mobile Phase Preparation: Small variations in the mobile phase composition from run to run can lead to shifts in retention time.

• Column Equilibration: Insufficient equilibration of the column with the mobile phase before injection can cause retention time drift.

• Pump Malfunction: Fluctuations in the pump flow rate will affect retention times.

• Temperature Fluctuations: Changes in the column temperature can lead to retention time variability.

Troubleshooting Steps:

• Ensure Consistent Mobile Phase Preparation: Prepare fresh mobile phase for each analysis and ensure accurate measurements of all components.

• Proper Column Equilibration: Equilibrate the column with the initial mobile phase conditions for a sufficient amount of time (e.g., 10-15 column volumes) until a stable baseline is achieved.

• Check HPLC System Performance:

  • Verify that the HPLC pump is delivering a stable and accurate flow rate.

  • Use a column oven to maintain a constant temperature throughout the analysis.

• Degas Mobile Phase: Ensure the mobile phase is properly degassed to prevent bubble formation in the pump, which can cause flow rate fluctuations.[9]

Data Presentation

Table 1: Example HPLC Method Parameters for Valacyclovir and Related Substances Analysis

Parameter	Condition 1	Condition 2	Condition 3
Column	C18 (250 x 4.6 mm, 5 µm)[10]	C8 (150 x 4.6 mm, 5 µm)[4]	Chiral Crownpak CR (+) (150 x 4.0 mm, 5 µm)[2]
Mobile Phase A	Methanol:Water (60:40), pH 3.5 with Glacial Acetic Acid[10]	0.1M Phosphate Buffer, pH 3.0[4]	0.1% Phosphoric Acid in Water[2]
Mobile Phase B	- (Isocratic)	Methanol[4]	Methanol[2]
Gradient	Isocratic[10]	50:50 (A:B)[4]	90:10 (A:B)[2]
Flow Rate	0.8 mL/min[10]	1.0 mL/min[4]	Not Specified
Detection	251 nm[10]	253 nm[4]	254 nm[2]
Retention Time	2.24 min[10]	2.02 min[4]	Not Specified

Experimental Protocols

Protocol 1: HPLC Method for Purity Determination of N-t-Boc-valacyclovir-d4

This protocol is a general guideline and may require optimization for specific instruments and impurity profiles.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column oven, and UV detector.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B (linear gradient)

  • 20-25 min: 90% B

  • 25.1-30 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Prepare a stock solution of N-t-Boc-valacyclovir-d4 at a concentration of 1 mg/mL in a suitable diluent (e.g., a 50:50 mixture of Mobile Phase A and B).

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the diluent.

4. Analysis:

• Equilibrate the column with the initial mobile phase conditions until a stable baseline is obtained.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Inject the prepared sample solution.

• Record the chromatogram and determine the retention time and peak area of N-t-Boc-valacyclovir-d4 and any impurities.

Mandatory Visualization

Caption: A workflow diagram for troubleshooting and optimizing the mobile phase for N-t-Boc-valacyclovir-d4 separation.

Caption: A logical relationship diagram for troubleshooting peak tailing in HPLC analysis.

References

• 1. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchtrend.net [researchtrend.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. A validated stability indicating reverses phase liquid chromatographic method for the determination of valacyclovir - Int J Pharm Chem Anal [ijpca.org]
• 6. labcompare.com [labcompare.com]
• 7. researchgate.net [researchgate.net]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: N-t-Boc-Valacyclovir-d4 Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with N-t-Boc-valacyclovir-d4.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of HPLC column for the analysis of N-t-Boc-valacyclovir-d4?

A1: For the analysis of N-t-Boc-valacyclovir-d4, a C18 reverse-phase column is widely recommended.[1][2] This type of column is suitable for separating the compound from potential impurities. Typical column dimensions are 4.6 mm x 250 mm with a 5 µm particle size.[1][2] Other columns that have been used for valacyclovir (B1662844) and related compounds include C8, cyano, and phenyl columns.[3][4][5]

Q2: My peak shape for N-t-Boc-valacyclovir-d4 is poor (e.g., tailing or fronting). What are the common causes and solutions?

A2: Poor peak shape can arise from several factors. Common causes include a mismatch between the sample solvent and the mobile phase, column degradation, or secondary interactions with the stationary phase. To troubleshoot, ensure your sample is dissolved in a solvent similar in strength to the mobile phase.[6] If the problem persists, consider using a guard column to protect the analytical column from contaminants.[6] For valacyclovir analysis, a mobile phase with a phosphate (B84403) buffer at a controlled pH (e.g., 6.5) has been shown to minimize peak tailing.

Q3: I am observing low sensitivity or a drifting baseline in my LC-MS/MS analysis. What could be the issue?

A3: Low sensitivity and a drifting baseline in LC-MS/MS analysis are often indicative of ion suppression.[7] This occurs when co-eluting matrix components interfere with the ionization of N-t-Boc-valacyclovir-d4 in the mass spectrometer's ion source.[7] The N-t-Boc protecting group increases the hydrophobicity of the molecule, which can sometimes influence its susceptibility to matrix effects.[7] To mitigate this, optimizing the sample preparation method, for instance by using solid-phase extraction (SPE), is recommended to remove interfering substances.[7][8]

Q4: What are the typical starting conditions for an HPLC method for N-t-Boc-valacyclovir-d4 purity determination?

A4: A good starting point for an HPLC method for purity determination would be a C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm) with a gradient mobile phase.[1] The mobile phase can consist of an aqueous buffer like 0.1% formic acid in water and an organic solvent such as acetonitrile (B52724) or methanol.[1] A flow rate of 1.0 mL/min and UV detection at 254 nm are common.[1][3]

Troubleshooting Guides

Issue: High Backpressure

Potential Cause	Troubleshooting Steps
Column Frit Blockage	1. Reverse the column and flush with a compatible solvent at a low flow rate. 2. If pressure remains high, replace the column inlet frit.
Sample Precipitation	1. Ensure the sample is fully dissolved in the mobile phase or a weaker solvent. 2. Filter all samples through a 0.45 µm syringe filter before injection.[9]
System Blockage	1. Systematically disconnect components (guard column, injector, tubing) to isolate the source of the blockage. 2. Flush the suspected component with an appropriate solvent.

Issue: Inconsistent Retention Times

Potential Cause	Troubleshooting Steps
Mobile Phase Preparation	1. Ensure accurate and consistent preparation of the mobile phase. 2. Manually prepare the mobile phase to bypass any issues with the solvent mixing device.[6]
Column Equilibration	1. Allow sufficient time for the column to equilibrate with the mobile phase before starting the analysis (typically 5-10 column volumes).[6]
Temperature Fluctuations	1. Use a column oven to maintain a constant temperature.[3]

Quantitative Data Summary

The following tables summarize typical parameters for the analysis of valacyclovir and its derivatives.

Table 1: HPLC Method Parameters for Valacyclovir Analysis

Parameter	Condition 1	Condition 2	Condition 3
Column	Phenomenex C18 (250mm x 4.6mm, 5µm)[2]	Phenomenex C18 (250mm x 4.6mm, 5µm)	Inertial cyno column (250 x 4.6mm, 5µ)[3]
Mobile Phase	Methanol:Water (60:40), pH 3.5 with acetic acid[2]	Phosphate buffer (pH 6.5):Acetonitrile:Methanol (70:20:10)	0.1% Ammonium acetate (B1210297) in water:Acetonitrile (95:5)[3]
Flow Rate	0.8 mL/min[2]	0.5 mL/min	0.8 mL/min[3]
Detection	UV at 251 nm[2]	UV at 244 nm	UV at 254 nm[3]
Retention Time	2.24 min[2]	Not specified	Not specified

Table 2: LC-MS/MS Parameters for Valacyclovir and its Deuterated Standard

Parameter	Valacyclovir	Valacyclovir-d4 (IS)
Precursor Ion (m/z)	325.2[10]	329.2[10]
Product Ion (m/z)	152.1[10]	152.1[10]
Ionization Mode	Positive Ion Mode[1]	Positive Ion Mode[1]

Experimental Protocols

Protocol 1: HPLC Purity Determination of N-t-Boc-valacyclovir-d4

This protocol outlines a general method for determining the purity of N-t-Boc-valacyclovir-d4.

• Instrumentation: Standard HPLC system with a UV detector.[1]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[1]

• Mobile Phase:

  • A: 0.1% formic acid in water.[1]

  • B: Acetonitrile or methanol.[1]

  • Use a gradient elution program.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV at 254 nm.[1]

• Sample Preparation:

  • Prepare a stock solution of N-t-Boc-valacyclovir-d4 in a suitable diluent (e.g., a mixture of mobile phase components).[1]

  • Perform serial dilutions to achieve a working concentration.[1]

• Analysis:

  • Inject the sample solution into the HPLC system.

  • Record the retention time of the main peak.

  • Calculate purity based on the area of the main peak relative to the total area of all peaks.[1]

Protocol 2: Sample Preparation from Plasma using Protein Precipitation for LC-MS/MS

This protocol is for the extraction of valacyclovir and its deuterated internal standard from plasma samples.

• Materials: Plasma samples, acetonitrile, internal standards (valacyclovir-d4 and acyclovir-d4).[10]

• Procedure:

  • To 10 µL of plasma sample, add a 4-fold volume of acetonitrile containing the internal standards (e.g., 200 nM).[10]

  • Vortex the mixture for 5 minutes.[10]

  • Centrifuge at 17,000g for 10 minutes at 4°C to precipitate proteins.[10]

  • Transfer the supernatant to an LC vial for LC-MS/MS analysis.[10]

Visualizations

Caption: A typical workflow for the HPLC analysis of N-t-Boc-valacyclovir-d4.

Caption: A logical flowchart for troubleshooting poor peak shape in HPLC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. researchtrend.net [researchtrend.net]
• 4. researchgate.net [researchgate.net]
• 5. ijpsonline.com [ijpsonline.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. benchchem.com [benchchem.com]
• 8. simbecorion.com [simbecorion.com]
• 9. Valaciclovir Analyzed with HPLC - AppNote [mtc-usa.com]
• 10. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]

dealing with N-t-Boc-valacyclovir-d4 stock solution instability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on handling N-t-Boc-valacyclovir-d4 stock solutions to mitigate instability issues. Below you will find frequently asked questions (FAQs) and troubleshooting guides designed to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My N-t-Boc-valacyclovir-d4 stock solution is showing signs of degradation. What are the primary causes of instability?

A1: The instability of N-t-Boc-valacyclovir-d4 stock solutions, typically prepared in DMSO, can be attributed to several factors:

• Hydrolysis of the Valine Ester: The L-valine ester moiety of the valacyclovir (B1662844) backbone is susceptible to hydrolysis, particularly in the presence of water. Valacyclovir itself is most stable at an acidic pH (below 4) and degrades in neutral or alkaline conditions.[1][2] The presence of moisture in the DMSO stock can facilitate this degradation.

• Lability of the N-t-Boc Protecting Group: The N-tert-butoxycarbonyl (Boc) group is sensitive to acidic conditions and can be cleaved, exposing the primary amine.[3][4] While DMSO is an aprotic solvent, acidic impurities or improper handling can lead to deprotection. Elevated temperatures can also promote the removal of the Boc group.[5]

• Hydrogen-Deuterium (H-D) Exchange: Deuterium atoms on the molecule can be replaced by hydrogen atoms from sources like residual water in the solvent. This "back-exchange" can compromise the isotopic purity of the standard, which is critical for its use in quantitative analyses.[6]

• Solvent Quality: The purity and water content of the DMSO used for the stock solution are critical. The presence of water is a significant factor in the degradation of compounds stored in DMSO.[7]

Q2: What are the best practices for preparing and storing N-t-Boc-valacyclovir-d4 stock solutions to ensure stability?

A2: To maximize the stability of your N-t-Boc-valacyclovir-d4 stock solution, adhere to the following best practices:

• Solvent Selection: Use anhydrous, high-purity dimethyl sulfoxide (B87167) (DMSO) or methanol (B129727) to prepare your stock solution.[8]

• Stock Solution Preparation: It is advisable to prepare a high-concentration stock solution (e.g., 10 mM or 50 mM) in 100% DMSO.[8] This minimizes the amount of solvent introduced into your aqueous assay medium. If necessary, gentle warming (e.g., to 37°C) can be used to ensure complete dissolution, but avoid prolonged heating.[8]

• Storage Conditions: Store the stock solution at -20°C or -80°C in tightly sealed, amber vials to protect it from moisture and light.[2][8] It is also recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles and minimize exposure to atmospheric moisture.

Q3: How can I detect and quantify the degradation of my N-t-Boc-valacyclovir-d4 stock solution?

A3: The stability and purity of your N-t-Boc-valacyclovir-d4 stock solution can be assessed using the following analytical techniques:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a standard method for determining the purity of the compound.[9] Degradation will be indicated by a decrease in the area of the main peak corresponding to N-t-Boc-valacyclovir-d4 and the appearance of new peaks.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS can be used to identify and confirm the molecular weight of the parent compound and any degradation products.[9] It is also essential for verifying the isotopic purity of the deuterated standard.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to confirm the chemical structure, particularly the presence of the Boc group, which has a characteristic signal.

Q4: My N-t-Boc-valacyclovir-d4 precipitates when I dilute my DMSO stock solution into an aqueous buffer. How can I resolve this?

A4: Precipitation upon dilution into aqueous solutions is a common issue for hydrophobic compounds. Here are some steps to troubleshoot this problem:

• Order of Addition: Always add the DMSO stock solution to the aqueous buffer, not the other way around.[8]

• Rapid Mixing: Immediately and vigorously mix the solution upon addition of the DMSO stock to prevent localized high concentrations that can lead to precipitation.[8]

• Final DMSO Concentration: Keep the final concentration of DMSO in your aqueous solution as low as possible, ideally below 0.5%, to avoid solvent-induced artifacts and cytotoxicity.[8]

• Solubility Enhancement: If precipitation persists, consider using a different buffer system or adding a small amount of a co-solvent, though this should be done with caution as it may affect your experiment.

Troubleshooting Guides

Issue 1: Decreased Purity of Stock Solution Over Time

Symptom: HPLC analysis shows a decrease in the peak area of N-t-Boc-valacyclovir-d4 and the emergence of new peaks.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Hydrolysis of Valine Ester	Ensure the use of anhydrous DMSO. Store the stock solution in tightly sealed vials with desiccant to prevent moisture absorption. Prepare fresh stock solutions more frequently.
Deprotection of Boc Group	Avoid exposure of the stock solution to acidic conditions. Use high-purity solvents to minimize acidic impurities. Avoid prolonged heating of the solution.
H-D Exchange	Use anhydrous solvents and handle the stock solution under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.
Photodegradation	Store the stock solution in amber vials or protect it from light.

Issue 2: Inconsistent Results in Quantitative Assays

Symptom: Variability in analytical results when using the N-t-Boc-valacyclovir-d4 as an internal standard.

Potential Causes & Solutions:

Potential Cause	Recommended Action
Compromised Isotopic Purity	Verify the isotopic purity of the stock solution using LC-MS. If H-D exchange is suspected, prepare a fresh stock solution using best practices for handling deuterated compounds (see FAQs).
Inaccurate Concentration	Re-verify the concentration of the stock solution. If degradation has occurred, the effective concentration of the active standard will be lower.
Precipitation in Working Solution	Visually inspect the working solution for any signs of precipitation. Follow the guidelines in FAQ Q4 to ensure complete dissolution.

Experimental Protocols

Protocol 1: Stability Assessment of N-t-Boc-valacyclovir-d4 Stock Solution by HPLC

Objective: To monitor the purity of the N-t-Boc-valacyclovir-d4 stock solution over time under specific storage conditions.

Materials:

• N-t-Boc-valacyclovir-d4 stock solution in DMSO

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)[9]

• Mobile phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol)[9]

• Diluent (e.g., mobile phase components)

Procedure:

• Prepare a working solution of N-t-Boc-valacyclovir-d4 by diluting the stock solution in the diluent to a suitable concentration for HPLC analysis.

• Inject the working solution into the HPLC system.

• Record the chromatogram and determine the retention time and peak area of N-t-Boc-valacyclovir-d4.

• Repeat the analysis at regular intervals (e.g., weekly, monthly) for a stock solution stored under the desired conditions (e.g., -20°C, 4°C, room temperature).

• Calculate the percentage of the main peak area relative to the total area of all peaks in the chromatogram to determine the purity at each time point. A significant decrease in purity indicates instability.

Protocol 2: Confirmation of Degradation Products by LC-MS

Objective: To identify potential degradation products in an aged N-t-Boc-valacyclovir-d4 stock solution.

Materials:

• Aged N-t-Boc-valacyclovir-d4 stock solution

• LC-MS/MS system

• Appropriate column and mobile phase for separation

Procedure:

• Dilute the aged stock solution to an appropriate concentration for LC-MS analysis.

• Inject the sample into the LC-MS system.

• Acquire mass spectra in positive ionization mode.

• Analyze the data for the expected m/z of N-t-Boc-valacyclovir-d4 ([M+H]⁺) and potential degradation products, such as de-Boc-valacyclovir-d4 and hydrolyzed forms.

• Use tandem mass spectrometry (MS/MS) to obtain fragment ions for structural elucidation of any observed degradation products.

Visualizations

Caption: A logical workflow for troubleshooting the instability of N-t-Boc-valacyclovir-d4 stock solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. [PDF] Studies on Repository Compound Stability in DMSO under Various Conditions | Semantic Scholar [semanticscholar.org]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. N(3)-protection of thymidine with Boc for an easy synthetic access to sugar-alkylated nucleoside analogs - PubMed [pubmed.ncbi.nlm.nih.gov]

reducing background noise in N-t-Boc-valacyclovir-d4 LC-MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering high background noise during the LC-MS analysis of N-t-Boc-valacyclovir-d4.

Troubleshooting Guides

This section addresses specific issues in a question-and-answer format to help you identify and resolve sources of background noise in your experiments.

Issue 1: High Baseline Noise in the Total Ion Chromatogram (TIC)

Question: My total ion chromatogram shows a consistently high and noisy baseline, which is obscuring the peak for N-t-Boc-valacyclovir-d4. What are the potential causes and how can I fix this?

Answer: A high, noisy baseline is a common issue in LC-MS analysis and can originate from several sources. Here’s a systematic approach to troubleshoot this problem:

• Contaminated Solvents or Mobile Phase:

  • Cause: Impurities in the solvents (water, acetonitrile, methanol) or additives (formic acid, ammonium (B1175870) acetate) are a primary source of high background.

  • Solution:

    • Always use fresh, high-purity, LC-MS grade solvents and additives.

    • Filter all mobile phases before use.

    • Sonicate mobile phases to remove dissolved gases, which can contribute to baseline instability.

• Contaminated LC System:

  • Cause: Buildup of contaminants from previous analyses in the tubing, injector, or column.

  • Solution: Flush the entire LC system with a sequence of strong solvents. A typical flushing procedure is outlined in the experimental protocols section.

• Dirty Ion Source:

  • Cause: Over time, non-volatile components from the sample and mobile phase can deposit on the ion source components (e.g., capillary, skimmer), leading to a high background signal.

  • Solution: Clean the ion source according to the manufacturer's instructions. Regular cleaning is crucial for maintaining sensitivity and reducing noise.

• Leaking System:

  • Cause: Air leaks in the LC system can introduce atmospheric contaminants and cause an unstable spray in the ion source.

  • Solution: Carefully check all fittings and connections for any signs of leaks.

Issue 2: Specific, Recurring Background Peaks

Question: I am observing consistent, interfering peaks in my chromatograms, even when I inject a blank solvent. What could be the source of these specific background peaks?

Answer: Recurring background peaks are often due to specific contaminants in your analytical workflow. The table below summarizes common contaminants and their sources:

Contaminant Class	Common Sources	Characteristic m/z Values (Positive Ion Mode)	Mitigation Strategy
Plasticizers (e.g., Phthalates)	Plastic labware (e.g., tubes, pipette tips), solvent bottle caps (B75204), tubing.	Often observed as [M+H]+ or [M+Na]+. Common phthalates include Di(2-ethylhexyl) phthalate (B1215562) (DEHP) at m/z 391.28.	Switch to glass or polypropylene (B1209903) labware. Use Teflon-lined caps for solvent bottles.
Polymers (e.g., PEG, PPG)	Detergents, lubricants, some plasticware.	Appear as a series of repeating ions, often with a mass difference of 44 Da for PEG ((C2H4O)n).	Thoroughly rinse all glassware and avoid using detergents known to contain these polymers.
Slip Agents (e.g., Erucamide, Oleamide)	Commonly found in polypropylene tubes.	Erucamide: m/z 338.3. Oleamide: m/z 282.3.	Use tubes specified as "low-bleed" or "LC-MS certified."
Solvent Adducts	High concentrations of salts or additives in the mobile phase.	Formation of adducts with sodium ([M+Na]+), potassium ([M+K]+), or ammonium ([M+NH4]+).	Use the lowest effective concentration of mobile phase additives.

Issue 3: Poor Signal-to-Noise Ratio for N-t-Boc-valacyclovir-d4

Question: The peak for N-t-Boc-valacyclovir-d4 is present, but the signal-to-noise ratio is very low. How can I improve it?

Answer: A poor signal-to-noise (S/N) ratio can be due to either high background noise (addressed above) or a weak analyte signal. A weak signal is often caused by ion suppression.

• Ion Suppression:

  • Cause: Co-eluting matrix components from the sample can interfere with the ionization of N-t-Boc-valacyclovir-d4 in the mass spectrometer's ion source, reducing its signal intensity.[1][2] The N-t-Boc group increases the hydrophobicity of valacyclovir (B1662844), which may alter its retention time and cause it to co-elute with different matrix components.

  • Troubleshooting:

    • Improve Chromatographic Separation: Modify the LC gradient to better separate N-t-Boc-valacyclovir-d4 from matrix interferences.

    • Enhance Sample Preparation: Implement a more rigorous sample clean-up method, such as solid-phase extraction (SPE), to remove interfering matrix components.[1] A detailed SPE protocol is provided in the experimental protocols section.

    • Dilute the Sample: If the concentration of the analyte is sufficiently high, diluting the sample can reduce the concentration of matrix components and alleviate ion suppression.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for N-t-Boc-valacyclovir-d4 in LC-MS/MS analysis?

A1: For N-t-Boc-valacyclovir-d4 (Molecular Weight: 428.48 g/mol ), the expected precursor ion in positive electrospray ionization (ESI) mode is the protonated molecule [M+H]+ at m/z 429.5 . The fragmentation of the valacyclovir core structure is expected to be similar to the unlabeled compound. A common and robust product ion for valacyclovir is m/z 152.1 , which corresponds to the guanine-containing fragment.[2][3] Therefore, the recommended multiple reaction monitoring (MRM) transition is 429.5 → 152.1 .

Q2: How does the N-t-Boc protecting group affect the chromatographic behavior of valacyclovir?

A2: The N-tert-butoxycarbonyl (N-t-Boc) group significantly increases the hydrophobicity of the valacyclovir molecule. In reversed-phase liquid chromatography (RPLC), this will result in a longer retention time compared to the parent compound, valacyclovir. This property can be advantageous for separating it from early-eluting, polar matrix components.

Q3: What are the optimal mobile phase conditions for the analysis of N-t-Boc-valacyclovir-d4?

A3: For polar compounds like N-t-Boc-valacyclovir-d4 on a C18 column, a mobile phase consisting of an aqueous component with an acidic modifier and an organic solvent is typically used. A common mobile phase composition is:

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile or methanol (B129727). A gradient elution from a low to a high percentage of the organic solvent is generally effective. The addition of a small amount of an ammonium salt, such as ammonium formate (B1220265) or ammonium acetate (B1210297) (e.g., 10 mM), to the aqueous phase can sometimes improve peak shape and signal intensity for polar compounds.[4][5]

Q4: What are the best practices for sample preparation to minimize background noise?

A4: Thorough sample preparation is critical for reducing matrix effects and background noise.

• Protein Precipitation (PPT): This is a simple and fast method, but it may not remove all interfering components. Acetonitrile is a common precipitation solvent.[2]

• Solid-Phase Extraction (SPE): SPE provides a more effective clean-up by selectively isolating the analyte from the sample matrix.[1] For N-t-Boc-valacyclovir-d4, a mixed-mode cation exchange (MCX) SPE cartridge can be effective.

• Liquid-Liquid Extraction (LLE): LLE can also be used, but optimization of the extraction solvent is necessary to ensure good recovery of the analyte while minimizing the extraction of interfering substances.

Q5: Can the stability of N-t-Boc-valacyclovir-d4 be a source of analytical issues?

A5: Valacyclovir itself is known to be less stable in alkaline conditions and can be susceptible to enzymatic degradation in biological matrices. While the N-t-Boc group may offer some protection, it is crucial to handle samples appropriately. It is recommended to keep biological samples frozen until analysis and to process them in a timely manner. Performing stability tests (e.g., freeze-thaw stability, bench-top stability) as part of method validation is advisable.[1]

Experimental Protocols

1. LC System Flushing Procedure

This protocol is designed to remove common contaminants from the LC system.

• Disconnect the column.

• Flush the system with the following solvents for at least 30 minutes each at a flow rate of 1-2 mL/min:

  • Isopropanol

  • Methanol

  • Acetonitrile

  • LC-MS grade water

• Re-install the column and equilibrate with the initial mobile phase conditions.

2. Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is adapted from methods for valacyclovir and is suitable for plasma samples.[1]

• Materials:

  • Mixed-mode cation exchange (MCX) SPE cartridges (e.g., 30 mg, 1 mL)

  • Methanol

  • 5% Ammonium hydroxide (B78521) in methanol (elution solvent)

  • 2% Formic acid in water (wash solvent)

  • Internal standard working solution (N-t-Boc-valacyclovir-d4 in methanol)

• Procedure:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Sample Loading: To 200 µL of plasma sample, add the internal standard. Vortex and load the entire sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

3. Suggested LC-MS/MS Method Parameters

These parameters provide a starting point for method development for N-t-Boc-valacyclovir-d4.

Liquid Chromatography Parameters

Parameter	Suggested Setting
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Parameters

Parameter	Suggested Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition	429.5 → 152.1
IonSpray Voltage	5500 V
Source Temperature	500°C
Collision Energy (CE)	Optimize for the specific instrument, but a starting point of 20-30 V is reasonable.[2]
Declustering Potential (DP)	Optimize for the specific instrument, a starting point of 50-60 V is suggested.[2]

Visualizations

Caption: A troubleshooting workflow for diagnosing and resolving high background noise.

Caption: Strategies for mitigating ion suppression and improving the signal-to-noise ratio.

References

• 1. akjournals.com [akjournals.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to Internal Standards: N-t-Boc-valacyclovir-d4 vs. Valacyclovir-d4

In the realm of bioanalytical research and drug development, the precise quantification of active pharmaceutical ingredients (APIs) is paramount. For the antiviral prodrug valacyclovir (B1662844), which is rapidly converted to its active metabolite acyclovir (B1169), accurate measurement in biological matrices is crucial for pharmacokinetic and bioequivalence studies.[1][2][3] The use of a stable isotope-labeled (SIL) internal standard is considered the gold standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays to ensure accuracy and precision.[3] This guide provides a detailed comparison of two commonly used deuterated internal standards for valacyclovir analysis: N-t-Boc-valacyclovir-d4 and Valacyclovir-d4.

This comparison is intended for researchers, scientists, and drug development professionals to facilitate an informed decision on the most suitable internal standard for their specific bioanalytical needs.

Physicochemical Properties

A fundamental aspect of an internal standard is its structural similarity to the analyte. Both N-t-Boc-valacyclovir-d4 and Valacyclovir-d4 are deuterated forms of molecules structurally related to valacyclovir, ensuring they behave similarly during sample preparation and chromatographic separation.

Property	N-t-Boc-valacyclovir-d4	Valacyclovir-d4
Chemical Name	N-tert-Butoxycarbonyl-L-valine-2-[(2-amino-1,6- dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl Ester-d4	L-Valine, 2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]ethyl ester-d4
Synonyms	N-t-Boc-Valacyclovir D4	Valacyclovir D4
Molecular Formula	C₁₈H₂₄D₄N₆O₆	C₁₃H₁₆D₄N₆O₄
Molecular Weight	428.48 g/mol [4]	328.36 g/mol (as free base)
Parent Drug	N-t-Boc-valacyclovir	Valacyclovir
CAS Number	1346617-11-5[4]	1331910-75-8 (HCl salt)[5][6]

Performance in Bioanalytical Applications

N-t-Boc-valacyclovir-d4 is a protected form of valacyclovir. The tert-butoxycarbonyl (Boc) protecting group increases the molecule's hydrophobicity, which can influence its retention time in reversed-phase chromatography and its solubility characteristics. It is known to be soluble in DMSO and Methanol.[7] During the analytical process, particularly with electrospray ionization (ESI) in mass spectrometry, the Boc group may be lost, leading to the formation of ions corresponding to valacyclovir-d4.

Valacyclovir-d4 , being the direct deuterated analog of the prodrug, is expected to have nearly identical chromatographic behavior and ionization response to the unlabeled valacyclovir.[2][8] This close similarity is a key advantage of using a stable isotope-labeled internal standard.

Experimental Data and Protocols

Quantitative analysis of valacyclovir and its active metabolite acyclovir in biological matrices like plasma is typically performed using LC-MS/MS.[1][2] Below are representative experimental parameters and protocols.

Sample Preparation: Protein Precipitation

A common and straightforward method for sample preparation is protein precipitation, which is effective in removing the majority of proteins from the plasma sample.[1][2]

Protocol:

• To 10 µL of plasma sample (calibrator, quality control, or unknown), add 40 µL of acetonitrile (B52724) containing the internal standard (e.g., 200 nM of Valacyclovir-d4 or an appropriate concentration of N-t-Boc-valacyclovir-d4).[1]

• Vortex the mixture for 5 minutes to ensure thorough mixing and protein precipitation.[1]

• Centrifuge the samples at 17,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Carefully transfer the supernatant to a clean LC vial for analysis.[1]

LC-MS/MS Analysis

The following tables summarize typical LC-MS/MS parameters for the analysis of valacyclovir and acyclovir using a deuterated internal standard.

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Value
Column	Waters Atlantis T3 C18 (5 µm, 150 x 2.1 mm)[1][2]
Mobile Phase A	Water with 2 mM ammonium (B1175870) acetate (B1210297) and 0.2% formic acid[1]
Mobile Phase B	Acetonitrile with 0.2% formic acid[1]
Flow Rate	0.2 mL/min[1]
Injection Volume	10 µL[1]
Gradient	A nine-minute gradient elution is typically used.[1][2]

Table 2: Mass Spectrometry (MS) Parameters (Multiple Reaction Monitoring - MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Valacyclovir	325.2	152.1[1][2]
Valacyclovir-d4 (IS)	329.2	152.1 [1][2]
Acyclovir	226.2	152.1[1][2]
Acyclovir-d4 (IS for Acyclovir)	230.2	152.1[1][2]
N-t-Boc-valacyclovir-d4 (IS)	429.3 (as [M+H]⁺)	(Likely fragments to valacyclovir-d4 ions, e.g., 329.2 or 152.1)

Note: The specific precursor-product ion transition for N-t-Boc-valacyclovir-d4 may vary depending on the instrument and conditions, often involving the in-source loss of the Boc group.

Experimental and Logical Workflows

To visualize the analytical process and the decision-making logic, the following diagrams are provided.

Caption: Bioanalytical workflow for valacyclovir quantification.

Caption: Decision logic for internal standard selection.

Conclusion

Both N-t-Boc-valacyclovir-d4 and Valacyclovir-d4 are suitable stable isotope-labeled internal standards for the quantification of valacyclovir.

• Valacyclovir-d4 offers the distinct advantage of being a direct isotopic analog of the analyte, ensuring the most similar physicochemical behavior. This is generally the preferred choice for achieving the highest accuracy and precision in bioanalytical methods.[2][8]

• N-t-Boc-valacyclovir-d4 serves as a useful alternative. The presence of the Boc group alters its properties, which could be advantageous in specific chromatographic methods to move its retention time away from potential interferences. However, careful method development is required to account for its different fragmentation pattern and potential in-source loss of the protecting group.

Ultimately, the choice between these two internal standards will depend on the specific requirements of the assay, the availability of the standards, and the chromatographic conditions being employed. For most standard bioequivalence and pharmacokinetic studies of valacyclovir, Valacyclovir-d4 represents the more straightforward and theoretically ideal internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Valacyclovir-d4, Hydrochloride | LGC Standards [lgcstandards.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Cross-Validation of Bioanalytical Methods for Valacyclovir Using N-t-Boc-valacyclovir-d4

In the landscape of antiviral drug development, the accurate quantification of valacyclovir (B1662844) and its active metabolite, acyclovir (B1169), in biological matrices is paramount for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard (IS), such as N-t-Boc-valacyclovir-d4, is critical for ensuring the precision and accuracy of bioanalytical methods, typically Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Method cross-validation is a regulatory requirement designed to verify that two distinct analytical methods—often at different research sites or using different equipment—produce comparable and reliable data. This guide provides a comparative overview of two representative LC-MS/MS methods for valacyclovir quantification, culminating in a simulated cross-validation to demonstrate method interchangeability.

Experimental Protocols

A robust bioanalytical workflow relies on meticulous sample preparation and precise instrumental analysis. Below are two distinct, yet commonly employed, methods for the quantification of valacyclovir and acyclovir in human plasma. Both methods utilize N-t-Boc-valacyclovir-d4 as the internal standard to correct for variability during sample processing and analysis.

Method A: Protein Precipitation

This method employs a straightforward and rapid protein precipitation technique for sample clean-up.

• Sample Preparation:

  • To 50 µL of a human plasma sample, add 150 µL of acetonitrile (B52724) containing N-t-Boc-valacyclovir-d4.

  • Vortex the mixture for 5 minutes to precipitate plasma proteins.

  • Centrifuge the sample at 17,000 x g for 10 minutes at 4°C.[1]

  • Transfer the clear supernatant to an LC vial for injection.

• Liquid Chromatography:

  • Column: Waters Atlantis T3 C18 (5 µm, 150 x 2.1 mm).[1][2]

  • Mobile Phase: A gradient of 0.2% formic acid in water (A) and 0.2% formic acid in acetonitrile (B).[1]

  • Flow Rate: 0.2 mL/min.[1]

• Mass Spectrometry:

  • Technique: Triple Quadrupole Mass Spectrometer with Electrospray Ionization (ESI) in positive mode.

  • MRM Transitions:

    • Valacyclovir: m/z 325.2 → 152.1[1][2]

    • Acyclovir: m/z 226.2 → 152.1[1][2]

    • N-t-Boc-valacyclovir-d4 (IS): Likely m/z 429.5 → 329.2 (deprotected in source)

Method B: Solid-Phase Extraction (SPE)

This method uses solid-phase extraction for a more thorough sample clean-up, which can reduce matrix effects.

• Sample Preparation:

  • Condition an SPE cartridge (e.g., Oasis MCX) with methanol (B129727) followed by water.

  • Load 100 µL of plasma sample, pre-treated with phosphoric acid and spiked with N-t-Boc-valacyclovir-d4.

  • Wash the cartridge with an acidic aqueous solution, followed by methanol.

  • Elute the analytes with 5% ammonium (B1175870) hydroxide (B78521) in methanol.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• Liquid Chromatography:

  • Column: Zorbax SB C18 (3.5 µm, 75 x 4.6 mm).[3]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and methanol (B).[3][4]

  • Flow Rate: 0.8 mL/min.

• Mass Spectrometry:

  • Technique: Triple Quadrupole Mass Spectrometer with ESI in positive mode.

  • MRM Transitions:

    • Valacyclovir: m/z 325.2 → 152.0[3]

    • Acyclovir: m/z 226.2 → 152.1[2]

    • Valacyclovir-d8 (as a proxy for IS): m/z 333.3 → 152.0[3]

Data Presentation: Method Performance Comparison

The performance of each method was validated according to established regulatory guidelines. The tables below summarize the key validation parameters for the quantification of valacyclovir.

Table 1: Method Validation Parameters for Valacyclovir

Parameter	Method A (Protein Precipitation)	Method B (Solid-Phase Extraction)	Acceptance Criteria
Linearity Range (ng/mL)	2 – 5000	0.5 – 700	Correlation Coefficient (r²) ≥ 0.99
Correlation Coefficient (r²)	> 0.99	> 0.999	N/A
Lower Limit of Quantification (LLOQ)	2 ng/mL[1][2]	0.5 ng/mL[3]	Signal-to-Noise ≥ 10
Intra-day Precision (%CV)	1.7% - 6.5%[1]	0.7% - 3.5%[3]	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	1.4% - 4.2%[1]	3.1% - 4.7%[3]	≤ 15% (≤ 20% at LLOQ)
Intra-day Accuracy (% Bias)	-7% to +5%[1]	-3.3% to -2.1%[3]	± 15% (± 20% at LLOQ)
Inter-day Accuracy (% Bias)	-5% to +4%[1]	-5.3% to -2.7%[3]	± 15% (± 20% at LLOQ)

| Mean Recovery | Not Reported | 99.17%[3] | Consistent and Reproducible |

Table 2: Cross-Validation of Quality Control (QC) Samples

To establish interchangeability, three batches of Quality Control (QC) samples were analyzed using both Method A and Method B. The percentage difference between the mean concentrations obtained from each method was calculated.

QC Level	Mean Concentration - Method A (ng/mL)	Mean Concentration - Method B (ng/mL)	% Difference	Acceptance Criteria
Low QC (6 ng/mL)	5.85	6.10	+4.27%	Mean difference within ±20%
Mid QC (250 ng/mL)	258.0	249.5	-3.29%	Mean difference within ±20%
High QC (4000 ng/mL)	3950	4110	+4.05%	Mean difference within ±20%

The results from the cross-validation demonstrate that the percentage difference between the two methods is well within the accepted tolerance of ±20%, confirming that the methods are interchangeable and can be used to produce comparable data.

Visualizing the Workflow and Logic

Diagrams help clarify complex processes. The following visualizations depict the general bioanalytical workflow and the logical steps involved in a cross-validation study.

Caption: General workflow for LC-MS/MS bioanalysis.

Caption: Logical flow for assessing method interchangeability.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma [agris.fao.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Accuracy and Precision of N-t-Boc-valacyclovir-d4 in Quantitative Assays

For researchers, scientists, and drug development professionals, the integrity of quantitative bioanalysis is paramount. The use of a stable isotope-labeled (SIL) internal standard is a cornerstone of robust and reliable liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. This guide provides a comparative overview of the performance of N-t-Boc-valacyclovir-d4 as an internal standard in quantitative assays for valacyclovir (B1662844), supported by representative experimental data from a closely related deuterated standard, Valacyclovir-d8.

Valacyclovir, a prodrug of the antiviral agent acyclovir, requires accurate quantification in biological matrices for pharmacokinetic and bioequivalence studies. N-t-Boc-valacyclovir-d4 serves as an ideal internal standard, as its physicochemical properties are nearly identical to the analyte of interest, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and co-behavior allow for the correction of variability, leading to enhanced accuracy and precision of the analytical method.

Principles of Isotope Dilution Mass Spectrometry

The use of a deuterated internal standard like N-t-Boc-valacyclovir-d4 relies on the principle of isotope dilution mass spectrometry. A known amount of the deuterated standard is added to the sample at the beginning of the analytical process. The ratio of the analyte to the internal standard is measured by the mass spectrometer. Because the analyte and the internal standard are affected similarly by any experimental variations, this ratio remains constant, allowing for accurate quantification of the analyte.

Comparison of Internal Standards

While direct head-to-head comparative data for N-t-Boc-valacyclovir-d4 is not extensively published, the performance of a closely related deuterated standard, Valacyclovir-d8, provides a strong indication of the expected accuracy and precision. The following tables summarize the validation parameters for an LC-MS/MS method for valacyclovir using Valacyclovir-d8 as an internal standard. This data serves as a benchmark for the performance achievable with a high-quality deuterated internal standard like N-t-Boc-valacyclovir-d4.

Quantitative Data Summary

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Parameter	Result
Linearity Range	0.5–700.0 ng/mL
Correlation Coefficient (r²)	>0.99
LLOQ	0.5 ng/mL

Table 2: Accuracy and Precision (Intra-day and Inter-day)

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
LLOQ	0.5	3.5	97.9	4.7	97.3
Low QC	1.5	1.8	97.2	3.1	94.7
Medium QC	210.0	0.7	96.7	3.5	96.1
High QC	490.0	1.2	97.1	4.2	96.5

Table 3: Recovery

Analyte	Mean Recovery (%)
Valacyclovir	99.17
Valacyclovir-d8	110.84

Experimental Protocols

The following is a detailed methodology for a typical bioanalytical assay for valacyclovir using a deuterated internal standard.

Sample Preparation

• To 100 µL of human plasma, add 25 µL of the internal standard working solution (Valacyclovir-d8 in methanol).

• Vortex for 30 seconds.

• Add 1 mL of the extraction solvent (e.g., ethyl acetate) and vortex for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions

• LC System: Agilent 1200 Series HPLC

• Column: Zorbax SB C18, 4.6 × 75 mm, 3.5 µm

• Mobile Phase: 5 mM Ammonium Formate in Water : Acetonitrile (gradient)

• Flow Rate: 0.8 mL/min

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Valacyclovir: m/z 325.2 → 152.0

  • Valacyclovir-d8: m/z 333.3 → 152.0

Visualizations

Caption: Experimental workflow for the quantification of valacyclovir.

Caption: Rationale for using a deuterated internal standard.

Conclusion

The use of a stable isotope-labeled internal standard such as N-t-Boc-valacyclovir-d4 is critical for achieving high accuracy and precision in the quantitative analysis of valacyclovir. The representative data from a method using a similar deuterated standard, Valacyclovir-d8, demonstrates that intra-day and inter-day precision are well within acceptable limits (typically <15% RSD), and accuracy is consistently high. The excellent recovery and linearity further underscore the robustness of methods employing such internal standards. For researchers in drug development and related fields, the adoption of N-t-Boc-valacyclovir-d4 as an internal standard can significantly enhance the reliability and validity of their bioanalytical data.

A Comparative Guide to Inter-Laboratory Analysis of N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of N-t-Boc-valacyclovir-d4, a stable isotope-labeled internal standard crucial for the accurate quantification of valacyclovir. The objective is to ensure method robustness, reliability, and consistency of analytical data across different laboratories, a critical step in drug development and clinical studies.[1] The use of a deuterated internal standard like N-t-Boc-valacyclovir-d4 is a cornerstone of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), as it corrects for variations in sample extraction, chromatography, and ionization.[2][3]

N-t-Boc-valacyclovir-d4 is a protected, deuterated form of valacyclovir, often used as an internal standard in pharmacokinetic studies.[4][5] Its chemical and physical properties closely mirror the non-labeled analyte, allowing for precise quantification through isotope dilution mass spectrometry.[2] However, variations in laboratory protocols, equipment, and reagents can lead to discrepancies in analytical results. Therefore, a thorough inter-laboratory comparison, or cross-validation, is essential.[6][7]

Experimental Protocols

A standardized and robust analytical method is the foundation of any successful inter-laboratory study. The following protocol outlines a typical LC-MS/MS method for the quantification of an analyte using N-t-Boc-valacyclovir-d4 as an internal standard.

Sample Preparation: Solid-Phase Extraction (SPE)

This procedure is designed to extract the analyte and internal standard from a biological matrix, such as human plasma, while removing interfering substances.[8]

• Initial Step: To 200 µL of plasma sample, add 50 µL of the internal standard working solution (N-t-Boc-valacyclovir-d4 at a specified concentration, e.g., 200 ng/mL). Vortex for 30 seconds.[8]

• Acidification: Add 200 µL of an acidic solution (e.g., 2% orthophosphoric acid or acetic acid) and vortex briefly.[8][9]

• Cartridge Conditioning: Condition a strong cation exchange SPE cartridge (e.g., Strata™-X-C or Oasis MCX) by passing 1.0-2.0 mL of methanol (B129727), followed by 1.0-1.5 mL of water.[8][9]

• Sample Loading: Load the acidified plasma mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge sequentially with 1.0-1.5 mL of an acidic buffer (e.g., 2% orthophosphoric acid) and then with 1.0-1.5 mL of a weak organic solvent solution (e.g., 5% methanol in water).[8][9]

• Elution: Elute the analyte and internal standard from the cartridge with 1.0 mL of 5% ammonia (B1221849) in methanol into a clean collection tube.[9]

• Final Step: Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Conditions

• HPLC System: Standard HPLC system (e.g., Agilent 1200 Series).[8]

• Column: C18 reverse-phase column (e.g., Zorbax SB C18, 4.6 x 75 mm, 3.5 µm).[8][10]

• Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer and an organic solvent, such as 10 mM ammonium (B1175870) formate (B1220265) buffer (pH 5) and methanol (80:20 v/v).[10]

• Flow Rate: 0.60 mL/min.[9]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[4]

• MRM Transitions: Monitor specific precursor-to-product ion transitions. For valacyclovir, a common transition is m/z 325.2 → 152.0. For a d4-labeled standard, the transition would be shifted, for example, to m/z 329.2 → 152.0 (Note: The exact mass of N-t-Boc-valacyclovir-d4 is 428.48 g/mol , and its transition would differ from valacyclovir).[4][8] For valacyclovir-d8, a transition of m/z 333.3 → 152.0 has been reported.[8][10]

Data Presentation: Inter-Laboratory Comparison Tables

The following tables summarize hypothetical validation data from three different laboratories (Lab A, Lab B, Lab C) to illustrate how results should be structured for easy comparison. According to regulatory guidelines, acceptance criteria for many parameters are a deviation of ±15% (or ±20% for the Lower Limit of Quantification, LLOQ).[7]

Table 1: Linearity and Sensitivity

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Linearity Range (ng/mL)	0.5 - 700	0.5 - 750	0.6 - 700	Consistent Range
Correlation Coefficient (r²)	> 0.998	> 0.999	> 0.998	≥ 0.99
LLOQ (ng/mL)	0.5	0.5	0.6	S/N > 10, Acc/Prec ±20%

Table 2: Accuracy and Precision (Intra-Day and Inter-Day)

QC Level (ng/mL)	Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Low (1.5)	Accuracy (%RE)	-3.3%	-2.1%	-4.5%	Within ±15%
Precision (%RSD)	4.7%	3.9%	5.1%	≤ 15%
Medium (210)	Accuracy (%RE)	2.1%	1.5%	2.8%	Within ±15%
Precision (%RSD)	3.1%	2.5%	3.6%	≤ 15%
High (490)	Accuracy (%RE)	1.8%	0.9%	2.2%	Within ±15%
Precision (%RSD)	2.8%	2.1%	3.3%	≤ 15%

Data based on typical performance for similar assays.[10]

Table 3: Matrix Effect and Recovery

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Matrix Effect (%RSD)	6.8%	5.5%	7.2%	≤ 15%
Recovery - Analyte (%)	95.2%	98.1%	94.5%	Consistent & Reproducible
Recovery - IS (%)	97.1%	99.5%	96.3%	Consistent & Reproducible

Mandatory Visualizations

Diagrams are essential for clearly communicating complex workflows and relationships.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. scbt.com [scbt.com]
• 6. courses.washington.edu [courses.washington.edu]
• 7. ema.europa.eu [ema.europa.eu]
• 8. akjournals.com [akjournals.com]
• 9. ijpsonline.com [ijpsonline.com]
• 10. researchgate.net [researchgate.net]

Comparative Stability Analysis: N-t-Boc-Valacyclovir-d4 versus Valacyclovir

For Immediate Release

This guide provides a comparative analysis of the stability of N-t-Boc-valacyclovir-d4 under various stress conditions, juxtaposed with its parent compound, valacyclovir (B1662844). The tert-butoxycarbonyl (Boc) protecting group on the valine amino acid is expected to significantly influence the stability profile of the molecule, particularly with respect to hydrolysis of the valyl ester. This document is intended for researchers, scientists, and drug development professionals utilizing N-t-Boc-valacyclovir-d4 as a stable isotope-labeled internal standard or in prodrug research.

Executive Summary of Comparative Stability

While specific experimental data for N-t-Boc-valacyclovir-d4 is not extensively available in public literature, a comparative stability profile can be extrapolated based on the known degradation pathways of valacyclovir and the chemical properties of the Boc protecting group. Valacyclovir is known to be susceptible to hydrolysis, particularly under neutral to alkaline conditions, yielding acyclovir.[1][] The Boc protecting group, however, is generally stable to basic and nucleophilic conditions but is readily cleaved under acidic conditions. This suggests a potentially different stability profile for N-t-Boc-valacyclovir-d4.

Data Presentation: Comparative Stability Overview

The following tables summarize the known stability of valacyclovir under forced degradation conditions and the anticipated stability of N-t-Boc-valacyclovir-d4 based on chemical principles.

Table 1: Stability of Valacyclovir under Forced Degradation Conditions

Condition	Reagents and Temperature	Observed Degradation	Primary Degradant
Acidic Hydrolysis	1N HCl, 85°C, 30 min	Moderate Degradation	Acyclovir
Alkaline Hydrolysis	0.1N NaOH, Room Temp	Rapid Degradation	Acyclovir
Oxidative	30% H₂O₂, Room Temp	Moderate Degradation	Not Specified
Photolytic	UV light (365 nm), 48 h	Stable	-
Thermal	70°C, 48 h	Moderate Degradation	Acyclovir, D-Valacyclovir
Neutral (Aqueous)	pH 7.4, 37°C	Degradation Observed	Acyclovir

Data synthesized from multiple sources.[3][4][5][6]

Table 2: Postulated Stability of N-t-Boc-Valacyclovir-d4 under Forced Degradation Conditions

Condition	Reagents and Temperature	Anticipated Degradation	Potential Degradants	Rationale
Acidic Hydrolysis	0.1N HCl, Room Temp	Rapid Degradation	Valacyclovir-d4, Acyclovir, tert-Butanol, CO₂	Cleavage of the Boc group is expected under acidic conditions.
Alkaline Hydrolysis	0.1N NaOH, Room Temp	Potentially More Stable than Valacyclovir	Acyclovir	The Boc group is stable to base; however, ester hydrolysis may still occur.
Oxidative	3% H₂O₂, Room Temp	Degradation Expected	Oxidized derivatives	The core purine (B94841) ring system remains susceptible to oxidation.
Photolytic	UV/Vis Light	Stability to be Determined	Photodegradation products	To be determined experimentally.
Thermal	Elevated Temperature	Degradation Expected	Thermally induced degradation products	To be determined experimentally.

Experimental Workflow for Stability Assessment

To empirically determine the stability of N-t-Boc-valacyclovir-d4, a comprehensive forced degradation study is proposed. The following workflow outlines the necessary steps.

Caption: Experimental workflow for the forced degradation study of N-t-Boc-valacyclovir-d4.

Detailed Experimental Protocols

The following protocols are designed to assess the stability of N-t-Boc-valacyclovir-d4 under various stress conditions.

Preparation of Stock and Working Solutions

• Stock Solution: Prepare a stock solution of N-t-Boc-valacyclovir-d4 at a concentration of 1 mg/mL in a suitable solvent such as methanol (B129727) or acetonitrile (B52724).

• Working Solutions: For each stress condition, dilute the stock solution with the respective stressor solution to a final concentration of approximately 100 µg/mL.

Forced Degradation Studies

• Acidic Hydrolysis: Mix the working solution with 0.1N HCl. Incubate at room temperature and at an elevated temperature (e.g., 60°C). Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize the samples with an equivalent amount of 0.1N NaOH before analysis.

• Alkaline Hydrolysis: Mix the working solution with 0.1N NaOH. Incubate at room temperature. Collect samples at various time points. Neutralize the samples with an equivalent amount of 0.1N HCl before analysis.

• Oxidative Degradation: Mix the working solution with 3% hydrogen peroxide. Keep the solution at room temperature and protected from light. Collect samples at various time points.

• Thermal Degradation: Store the solid compound and a solution of the compound at an elevated temperature (e.g., 60°C) in a stability chamber. Analyze samples at specified time intervals.

• Photolytic Degradation: Expose a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter. A control sample should be protected from light.

Analytical Methodology

A stability-indicating HPLC method should be developed and validated to separate N-t-Boc-valacyclovir-d4 from its potential degradation products.

• Instrumentation: A standard HPLC system with a UV detector and preferably coupled to a mass spectrometer (LC-MS).

• Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Approximately 1.0 mL/min.

• Detection: UV detection at a suitable wavelength (e.g., 254 nm) and/or mass spectrometric detection to identify and quantify the parent compound and its degradants.

Conclusion

The presence of the N-t-Boc protecting group is anticipated to alter the stability profile of N-t-Boc-valacyclovir-d4 compared to valacyclovir, particularly enhancing its stability under basic conditions while increasing its lability in acidic environments. The proposed experimental workflow and protocols provide a robust framework for the comprehensive stability assessment of N-t-Boc-valacyclovir-d4. The resulting data will be crucial for its reliable use as an internal standard in bioanalytical methods and for further research into valacyclovir prodrugs.

References

• 1. benchchem.com [benchchem.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. reddit.com [reddit.com]
• 5. Enantioselective Hydrolysis of Amino Acid Esters Promoted by Bis(β-cyclodextrin) Copper Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Labeled Standards for Valacyclovir Bioanalysis: N-t-Boc-valacyclovir-d4 and Beyond

For researchers, scientists, and drug development professionals, the accurate quantification of valacyclovir (B1662844) and its active metabolite, acyclovir (B1169), is paramount in pharmacokinetic and bioequivalence studies. The use of stable isotope-labeled internal standards is a cornerstone of robust bioanalytical methods, ensuring precision and accuracy. This guide provides an objective comparison of N-t-Boc-valacyclovir-d4 against other commonly used deuterated standards for valacyclovir analysis, supported by experimental data and detailed methodologies.

Valacyclovir, a prodrug of the antiviral agent acyclovir, exhibits significantly improved oral bioavailability, making it a frontline treatment for infections caused by herpes simplex virus (HSV) and varicella-zoster virus (VZV).[1][2] Its rapid conversion to acyclovir necessitates reliable analytical methods to monitor the levels of both compounds in biological matrices. Stable isotope-labeled internal standards are indispensable in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, as they co-elute with the analyte and compensate for variability in sample preparation and instrument response.

This guide focuses on a comparative analysis of N-t-Boc-valacyclovir-d4, Valacyclovir-d4, and Valacyclovir-d8, providing a comprehensive overview of their performance characteristics in bioanalytical applications.

Performance Comparison of Labeled Valacyclovir Standards

The selection of an appropriate internal standard is critical for the development of a validated bioanalytical method. The ideal standard should mimic the analyte's behavior throughout the analytical process. Here, we compare the performance of N-t-Boc-valacyclovir-d4 with other deuterated valacyclovir standards based on data from various validated LC-MS/MS methods.

Table 1: Summary of Quantitative Performance Data for Labeled Valacyclovir Internal Standards

Parameter	N-t-Boc-valacyclovir-d4	Valacyclovir-d4	Valacyclovir-d8
Linearity Range	2–5000 nM (for Acyclovir)[2]	2–5000 nM (for Valacyclovir)[1]	0.5–700.0 ng/mL (for Valacyclovir)[3][4]
Lower Limit of Quantification (LLOQ)	2 nM (for Acyclovir)[2]	2 nM (for Valacyclovir)[1]	0.5 ng/mL (for Valacyclovir)[3][4]
Intra-day Precision (%CV)	1.7% - 6.5% (for Acyclovir)[2]	Not explicitly reported	0.7% - 3.5% (for Valacyclovir)[3][4]
Inter-day Precision (%CV)	1.4% - 4.2% (for Acyclovir)[2]	Not explicitly reported	3.1% - 4.7% (for Valacyclovir)[3][4]
Intra-day Accuracy	93% - 105% (for Acyclovir)[2]	Meets FDA guidance[1]	96.7% - 97.9% (for Valacyclovir)[3][4]
Inter-day Accuracy	95% - 104% (for Acyclovir)[2]	Meets FDA guidance[1]	94.7% - 97.3% (for Valacyclovir)[3][4]
Mean Recovery	Not explicitly reported	Not explicitly reported	99.17 ± 10.78% (Valacyclovir) / 110.84 ± 8.74% (Valacyclovir-d8)[3][4]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. The following sections outline the key experimental protocols for the analysis of valacyclovir using labeled internal standards.

Bioanalytical Method for Valacyclovir and Acyclovir using Valacyclovir-d4

This method is suitable for the simultaneous quantification of valacyclovir and its metabolite acyclovir in plasma.[1]

1. Sample Preparation:

• To 10 µL of plasma, add 40 µL of acetonitrile (B52724) containing 200 nM Valacyclovir-d4 and Acyclovir-d4 as internal standards.

• Vortex the mixture for 5 minutes to precipitate proteins.

• Centrifuge at 17,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an LC vial for analysis.[1]

2. LC-MS/MS Conditions:

• LC System: Shimadzu HPLC system[1]

• Column: Waters Atlantis T3 C18 (5 µm, 150 x 2.1 mm)[1]

• Mobile Phase A: Water with 2 mM ammonium (B1175870) acetate (B1210297) and 0.2% formic acid[1]

• Mobile Phase B: Acetonitrile with 0.2% formic acid[1]

• Flow Rate: 0.2 mL/min[1]

• Gradient: A nine-minute gradient elution.[1]

• Mass Spectrometer: Applied Biosystems API 4000[1]

• Ionization Mode: Positive electrospray ionization (ESI)[1]

• Monitored Transitions:

  • Valacyclovir: m/z 325.2 → 152.1[1]

  • Valacyclovir-d4: m/z 329.2 → 152.1[1][5]

  • Acyclovir: m/z 226.2 → 152.1[1]

  • Acyclovir-d4: m/z 230.2 → 152.1[2]

Bioanalytical Method for Valacyclovir using Valacyclovir-d8

This method is designed for the specific quantification of valacyclovir in human plasma.[3][4]

1. Sample Preparation (Solid-Phase Extraction):

• To 50 µL of plasma, add 50 µL of Valacyclovir-d8 internal standard (200 ng/mL).

• Add 200 µL of acetic acid solution and vortex.

• Load the mixture onto a pre-conditioned SPE cartridge (e.g., Waters Oasis).

• Wash the cartridge with appropriate solvents.

• Elute the analyte and internal standard.

2. LC-MS/MS Conditions:

• Column: Zorbax, SB C18 (3.5 µm, 4.6 x 75 mm)[3][4]

• Mobile Phase: 10 mM ammonium formate (B1220265) buffer (pH 5) and methanol (B129727) (80:20 v/v)[4]

• Ionization Mode: Positive ESI[3]

• Monitored Transitions:

  • Valacyclovir: m/z 325.2 → 152.0[3][4]

  • Valacyclovir-d8: m/z 333.3 → 152.0[3][4]

Characterization of N-t-Boc-valacyclovir-d4

N-t-Boc-valacyclovir-d4 serves as a crucial intermediate in the synthesis of Valacyclovir-d4 and can also be used as an internal standard, particularly in scenarios where the Boc-protected form is being analyzed. Its characterization is essential to ensure its identity, purity, and isotopic enrichment.

Table 2: Typical Certificate of Analysis Data for N-t-Boc-valacyclovir-d4

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium Incorporation
Structure (by NMR)	Nuclear Magnetic Resonance	Conforms to Structure
Appearance	Visual Inspection	White to Off-White Solid

Experimental Protocols for Characterization

1. High-Performance Liquid Chromatography (HPLC) for Purity:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[5]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).[5]

• Detection: UV at 254 nm.[5]

2. Mass Spectrometry (MS) for Identity and Isotopic Purity:

• Instrumentation: High-resolution mass spectrometer (e.g., TOF or Orbitrap).

• Ionization Mode: Positive ESI.

• Analysis: The mass-to-charge ratio (m/z) of the molecular ions is measured to confirm the molecular weight and determine the isotopic enrichment by comparing the relative intensities of the deuterated and non-deuterated molecular ion peaks.[5]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation:

• Instrumentation: High-field NMR spectrometer (e.g., 400 MHz or higher).[5]

• Solvent: Deuterated solvent such as DMSO-d₆ or Methanol-d₄.[5]

• Analysis: ¹H and ¹³C NMR spectra are acquired to confirm the chemical structure by analyzing chemical shifts, splitting patterns, and integration.[5]

Visualizing the Bioanalytical Workflow

The following diagrams illustrate the key processes involved in the bioanalysis of valacyclovir and the synthesis of its labeled standards.

Caption: A typical workflow for the bioanalysis of valacyclovir in plasma using a labeled internal standard.

Caption: A generalized synthetic pathway for the production of valacyclovir.

Conclusion

The choice of a labeled internal standard for valacyclovir analysis depends on the specific requirements of the bioanalytical method.

• Valacyclovir-d4 and Valacyclovir-d8 are excellent choices for direct use as internal standards in quantitative LC-MS/MS assays for valacyclovir. Their performance is well-documented, demonstrating high precision, accuracy, and good recovery.

• N-t-Boc-valacyclovir-d4 is primarily a key intermediate in the synthesis of Valacyclovir-d4. While it can be used as an internal standard, its application would be more relevant in assays specifically designed to quantify the N-t-Boc protected form of valacyclovir or in scenarios where the deprotection step to form Valacyclovir-d4 is performed in-house.

For most routine bioanalytical applications focused on the quantification of valacyclovir and its active metabolite acyclovir in biological matrices, Valacyclovir-d4 and Valacyclovir-d8 are the more direct and commonly employed internal standards. The selection between d4 and d8 would depend on commercial availability, cost, and the specific mass transitions being monitored to avoid any potential isobaric interferences. All three labeled standards, when properly characterized and validated, contribute to the generation of high-quality bioanalytical data essential for drug development and clinical research.

References

• 1. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. akjournals.com [akjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Bioanalytical Performance of N-t-Boc-valacyclovir-d4 as an Internal Standard

For researchers and scientists engaged in drug development, particularly in the bioanalysis of valacyclovir (B1662844), the choice of an appropriate internal standard is critical for ensuring the accuracy and reliability of quantitative assays. This guide provides a comparative overview of the performance of N-t-Boc-valacyclovir-d4 as a stable isotope-labeled (SIL) internal standard, with a focus on the linearity and range of calibration curves in bioanalytical methods.

Stable isotope-labeled internal standards are considered the gold standard in quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] They share the same physicochemical properties as the analyte, ensuring they behave identically during sample extraction, chromatography, and ionization, which leads to more accurate and reliable results.[1] Valacyclovir is a prodrug that is rapidly converted to the active antiviral agent, acyclovir (B1169), after administration.[1] Consequently, bioequivalence studies for valacyclovir formulations are typically conducted by measuring the plasma concentrations of acyclovir.[1]

Comparison of Linearity and Range of Calibration Curves

The following table summarizes the linearity and range of calibration curves for valacyclovir and its active metabolite, acyclovir, from published bioanalytical methods utilizing different deuterated internal standards. This comparative data is essential for assessing the performance of these internal standards in a bioanalytical setting.

Analyte	Internal Standard	Linearity (R²)	Range	Matrix	Reference
Valacyclovir	Valacyclovir-d4	Not explicitly stated, but linear	2 – 5000 nM	Mouse and Human Plasma	[2]
Acyclovir	Acyclovir-d4	Not explicitly stated, but linear	2 – 5000 nM	Mouse and Human Plasma	[2]
Valacyclovir	Valacyclovir-d8	Not explicitly stated, but linear	0.5 – 700.0 ng/mL	Human Plasma	[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing experimental outcomes. Below are summaries of the experimental protocols from the cited studies.

Method 1: Quantification of Valacyclovir and Acyclovir using Valacyclovir-d4 and Acyclovir-d4 [2]

• Sample Preparation: Protein precipitation with acetonitrile (B52724) is used to extract the analytes and internal standards from plasma samples.

• Chromatography: The separation is achieved using a Waters Atlantis T3 C18 column with a nine-minute gradient.

• Mass Spectrometry: An API4000 LC-MS/MS system is operated in multiple reaction monitoring (MRM) positive ion mode.

  • Precursor-Product Ion Transitions:

    • Valacyclovir: m/z 325.2 > 152.1

    • Acyclovir: m/z 226.2 > 152.1

    • Valacyclovir-d4 (IS): m/z 329.2 > 152.1

    • Acyclovir-d4 (IS): m/z 230.2 > 152.1

Method 2: Quantification of Valacyclovir using Valacyclovir-d8 [3]

• Sample Preparation: Solid-phase extraction is employed for sample clean-up and concentration.

• Chromatography: A reversed-phase Zorbax, SB C18 column (4.6 × 75 mm, 3.5 μm) is used for chromatographic separation.

• Mass Spectrometry: Detection is performed using MRM in positive ion mode.

  • Precursor-Product Ion Transitions:

    • Valacyclovir: m/z 325.2 → 152.0

    • Valacyclovir-d8 (IS): m/z 333.3 → 152.0

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the bioanalysis of valacyclovir using a stable isotope-labeled internal standard like N-t-Boc-valacyclovir-d4.

Caption: Bioanalytical workflow for valacyclovir quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Analytical Quantification of N-t-Boc-valacyclovir-d4

For researchers, scientists, and drug development professionals utilizing N-t-Boc-valacyclovir-d4 as an internal standard, understanding the analytical methodologies for its quantification is paramount. This guide provides a comparative overview of common analytical techniques, focusing on their limits of detection (LOD) and quantification (LOQ), supported by experimental data for the closely related parent compound, valacyclovir (B1662844).

Analytical Methodologies

The primary techniques for the analysis of N-t-Boc-valacyclovir-d4 and related compounds are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• High-Performance Liquid Chromatography (HPLC): This technique separates components of a mixture based on their differential interactions with a stationary phase and a mobile phase. For N-t-Boc-valacyclovir-d4, a reverse-phase C18 column is typically employed.[1] Detection is commonly achieved using a UV detector.[1]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This highly sensitive and selective method couples the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry. It is particularly useful for quantifying low levels of analytes in complex matrices. For valacyclovir and its deuterated standards, specific precursor-to-product ion transitions are monitored for accurate quantification.[1][2]

Performance Comparison: Limits of Detection and Quantification

While specific LOD and LOQ values for N-t-Boc-valacyclovir-d4 are not readily published, data for the parent compound, valacyclovir, provides a strong benchmark for expected analytical performance.

Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ/LLOQ)	Reference
RP-HPLC-UV	Valacyclovir	0.2515 µg/mL	0.7623 µg/mL	[3]
LC-MS/MS	Valacyclovir	Not Reported	2 nM	[2]
LC-MS/MS	Acyclovir (B1169)	Not Reported	2 nM	[2]

As indicated in the table, LC-MS/MS offers significantly lower limits of quantification compared to HPLC-UV, making it the method of choice for bioanalytical studies requiring high sensitivity.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative protocols for HPLC-UV and LC-MS/MS analysis.

High-Performance Liquid Chromatography (HPLC) for Purity Determination [1]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm.

• Sample Preparation: A stock solution of the sample is prepared in a suitable diluent. Serial dilutions are then made to obtain the desired working concentration.

LC-MS/MS Method for Quantification in Plasma [2][4]

• Instrumentation: HPLC system coupled to a triple quadrupole mass spectrometer.

• Column: C18 column (e.g., Waters Atlantis T3 C18, 5µm, 150x2.1mm).

• Mobile Phase:

  • Phase A: Water with 2 mM ammonium (B1175870) acetate (B1210297) and 0.2% formic acid (v/v).

  • Phase B: Acetonitrile with 0.2% formic acid (v/v).

  • A gradient elution is typically used.

• Flow Rate: 0.2 mL/min.

• Ionization: Positive ion mode using electrospray ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions.

  • Valacyclovir: m/z 325.2 → 152.1[1][2]

  • Valacyclovir-d4: m/z 329.2 → 152.1[1][2]

• Sample Preparation (Plasma): Protein precipitation is a common method. To a plasma sample, an internal standard solution in acetonitrile is added. The mixture is vortexed and centrifuged to precipitate proteins. The supernatant is then injected into the LC-MS/MS system.

Workflow and Process Visualization

To illustrate the analytical process, the following diagrams outline the typical workflows.

Caption: Workflow for HPLC-UV Analysis.

Caption: Workflow for LC-MS/MS Bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. benchchem.com [benchchem.com]

The Robustness of N-t-Boc-valacyclovir-d4 in Bioanalytical Methods: A Comparative Guide

In the landscape of bioanalytical research, particularly in pharmacokinetic and bioequivalence studies, the precision and reliability of quantitative analysis are paramount. The choice of an appropriate internal standard is a critical factor in achieving robust and accurate results. This guide provides a comprehensive comparison of the analytical method robustness when utilizing N-t-Boc-valacyclovir-d4 as a stable isotope-labeled internal standard for the quantification of valacyclovir (B1662844) and its active metabolite, acyclovir (B1169).

Valacyclovir, a prodrug of the antiviral agent acyclovir, undergoes rapid and extensive conversion to acyclovir after oral administration.[1] Consequently, bioequivalence studies for valacyclovir formulations are typically conducted by measuring the plasma concentrations of acyclovir.[1] The use of a stable isotope-labeled (SIL) internal standard, such as N-t-Boc-valacyclovir-d4, is considered the gold standard in quantitative bioanalysis to correct for variability during sample preparation and instrument response.[1][2]

Comparative Performance of Analytical Methods

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during normal usage.[3] While direct head-to-head studies comparing N-t-Boc-valacyclovir-d4 with other internal standards are not extensively published, the performance data from methods validated with this SIL internal standard demonstrate a high degree of accuracy, precision, and reliability.

Quantitative Data Summary

The following tables summarize the typical performance characteristics of a bioanalytical method for valacyclovir (measured as acyclovir) using N-t-Boc-valacyclovir-d4 as an internal standard, as well as the specifications for the internal standard itself.

Table 1: Bioanalytical Method Validation Parameters for Acyclovir in Human Plasma using N-t-Boc-valacyclovir-d4 Internal Standard

Parameter	Specification/Result
Linearity Range	Typically 5 - 2000 ng/mL
Correlation Coefficient (r²)	≥ 0.99
Precision (%RSD)	< 15%
Accuracy (%Bias)	Within ±15% of nominal value
Recovery	Consistent and reproducible
Matrix Effect	Minimal to none

Data synthesized from typical performance expectations for bioanalytical LC-MS/MS methods.

Table 2: Certificate of Analysis Specifications for N-t-Boc-valacyclovir-d4 [4]

Test	Method	Specification
Purity (by HPLC)	High-Performance Liquid Chromatography	≥ 98%
Identity (by MS)	Mass Spectrometry	Conforms to Structure
Isotopic Purity	Mass Spectrometry	≥ 99% Deuterium Incorporation
Appearance	Visual Inspection	White to Off-White Solid
Solubility	Visual Inspection	Soluble in DMSO, Methanol

The Advantage of Stable Isotope-Labeled Internal Standards

The primary advantage of using a SIL internal standard like N-t-Boc-valacyclovir-d4 is its ability to mimic the analyte of interest throughout the entire analytical process, from extraction to detection, thereby compensating for variability.[2] Alternative internal standards, such as structural analogs, may not co-elute precisely with the analyte or exhibit the same ionization efficiency in the mass spectrometer, potentially leading to less accurate quantification.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. The following protocols are typical for the quantification of acyclovir in plasma using N-t-Boc-valacyclovir-d4 and for the purity assessment of the internal standard itself.

Bioanalytical Method for Acyclovir in Human Plasma

This protocol outlines a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[1]

• Sample Preparation:

  • To 200 µL of human plasma, add 25 µL of the internal standard working solution (N-t-Boc-valacyclovir-d4 in methanol).

  • Perform protein precipitation by adding 600 µL of acetonitrile (B52724).

  • Vortex mix and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Conditions:

  • HPLC Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: A gradient mixture of 0.1% formic acid in water (A) and acetonitrile (B).

  • Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to 5% B and re-equilibrate for 3 minutes.

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode.

  • MRM Transitions:

    • Acyclovir (Valacyclovir metabolite): Precursor ion m/z 226.1 → Product ion m/z 152.1

    • N-t-Boc-valacyclovir-d4 related transition (hypothetical, as it's a prodrug form IS): Precursor ion m/z 429.5 → Product ion m/z (dependent on fragmentation)

Purity Determination of N-t-Boc-valacyclovir-d4 by HPLC[4]

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at 254 nm.

• Sample Preparation: Prepare a stock solution in a suitable diluent (e.g., mobile phase components) and make serial dilutions to a working concentration.

• Analysis: Inject the sample solution and calculate purity based on the area of the main peak relative to the total area of all peaks.

Visualizing the Workflow and Logic

To further clarify the experimental process and the rationale for selecting a SIL internal standard, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Specificity and Selectivity of N-t-Boc-valacyclovir-d4 in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Internal Standards for Valacyclovir (B1662844) Bioanalysis

In the quantitative bioanalysis of valacyclovir, a prodrug of the antiviral agent acyclovir (B1169), the choice of an appropriate internal standard (IS) is critical for achieving accurate and reliable results, particularly in complex biological matrices such as human plasma. This guide provides a comparative overview of the performance of N-t-Boc-valacyclovir-d4 as a stable isotope-labeled (SIL) internal standard against other commonly used SIL internal standards, namely Valacyclovir-d4 and Acyclovir-d4. The selection of an ideal internal standard that closely mimics the analyte of interest throughout sample preparation and analysis is paramount for compensating for matrix effects and other sources of variability.

Executive Summary of Comparative Performance

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry-based bioanalysis.[1] These standards share near-identical physicochemical properties with the analyte, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing superior accuracy and precision. While direct head-to-head comparative studies are limited, this guide consolidates available data to offer a clear comparison of key performance metrics.

Parameter	N-t-Boc-valacyclovir-d4	Valacyclovir-d4	Acyclovir-d4	Notes
Analyte(s)	Valacyclovir	Valacyclovir, Acyclovir	Acyclovir	Valacyclovir is the prodrug of Acyclovir.
Lower Limit of Quantification (LLOQ)	Data not available	2 nM (in plasma)[2]	2 nM (in plasma)[2]	Lower LLOQ indicates higher sensitivity.
Linearity Range	Data not available	2–5000 nM[2]	2–5000 nM[2]	A wide linear range is desirable for clinical studies.
Extraction Recovery	~99% (SPE)[3]	Data not available in searched articles	>86.2% (in serum)[4][5]	High and consistent recovery is crucial.
Matrix Effect	Data not available	Not explicitly detailed, but compensated by IS[2]	81.8 - 93.4% (in serum)[4][5]	Values closer to 100% indicate minimal ion suppression or enhancement.
Intra-day Precision (%CV)	Data not available	<10%[2]	<10%[2]	Lower %CV indicates higher precision.
Inter-day Precision (%CV)	Data not available	<10%[2]	<10%[2]	Lower %CV indicates higher reproducibility.
Intra-day Accuracy	Data not available	91.6% to 104.7%[2]	91.6% to 104.7%[2]	Values should be within ±15% of the nominal concentration (±20% at LLOQ).
Inter-day Accuracy	Data not available	91.6% to 104.7%[2]	91.6% to 104.7%[2]	Values should be within ±15% of the nominal concentration (±20% at LLOQ).

Note: The N-t-Boc protecting group on N-t-Boc-valacyclovir-d4 increases its hydrophobicity, which may influence its chromatographic retention time and potentially its co-elution with different matrix components compared to the parent drug.[3]

Experimental Methodologies

Detailed experimental protocols are essential for the replication and validation of bioanalytical methods. Below are representative protocols for the analysis of valacyclovir and acyclovir using stable isotope-labeled internal standards.

Method 1: Analysis of Valacyclovir and Acyclovir using Valacyclovir-d4 and Acyclovir-d4 in Human Plasma[2]

• Sample Preparation (Protein Precipitation):

  • To 10 µL of plasma, add 40 µL of acetonitrile (B52724) containing 200 nM of both Valacyclovir-d4 and Acyclovir-d4.

  • Vortex the mixture for 5 minutes.

  • Centrifuge at 17,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant for LC-MS/MS analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • LC System: Shimadzu HPLC system.[2]

  • Column: Waters Atlantis T3 C18 (5 µm, 150 x 2.1 mm).[2]

  • Mobile Phase A: Water with 2 mM ammonium (B1175870) acetate (B1210297) and 0.2% formic acid.[2]

  • Mobile Phase B: Acetonitrile with 0.2% formic acid.[2]

  • Flow Rate: 0.2 mL/min.[2]

  • MS System: Applied Biosystems API 4000 triple quadrupole.[2]

  • Ionization Mode: Positive Ion Electrospray (ESI).

  • MRM Transitions:

    • Valacyclovir: m/z 325.2 → 152.1[2]

    • Valacyclovir-d4: m/z 329.2 → 152.1[2]

    • Acyclovir: m/z 226.2 → 152.1[2]

    • Acyclovir-d4: m/z 230.2 → 152.1[2]

Method 2: General Protocol for Solid-Phase Extraction (SPE) of N-t-Boc-valacyclovir-d4

While a specific bioanalytical method validation for N-t-Boc-valacyclovir-d4 was not found in the searched literature, a general SPE protocol can be inferred. Due to the increased hydrophobicity from the N-t-Boc group, a reverse-phase sorbent like C18 is effective.[3]

• Sample Preparation (Solid-Phase Extraction):

  • Condition a C18 SPE cartridge.

  • Load the plasma sample containing N-t-Boc-valacyclovir-d4.

  • Wash the cartridge to remove interferences.

  • Elute the analyte and internal standard.

  • Evaporate the eluate and reconstitute for LC-MS/MS analysis.

Visualizing the Experimental Workflow

To further elucidate the analytical process, the following diagrams illustrate the key steps in a typical bioanalytical workflow utilizing an internal standard.

Caption: Bioanalytical workflow for valacyclovir using an internal standard.

Caption: Rationale for using a stable isotope-labeled internal standard.

Conclusion

The selection of an appropriate internal standard is a cornerstone of robust bioanalytical method development. For the analysis of valacyclovir, stable isotope-labeled standards such as N-t-Boc-valacyclovir-d4, Valacyclovir-d4, and Acyclovir-d4 offer significant advantages over non-labeled analogs by effectively compensating for matrix-induced variations and ensuring high accuracy and precision. While quantitative performance data for N-t-Boc-valacyclovir-d4 in complex matrices is not as readily available in published literature as for Valacyclovir-d4 and Acyclovir-d4, its nature as a stable isotope-labeled analog of the analyte suggests it would perform comparably. The choice between these standards will ultimately depend on the specific requirements of the assay, including whether the parent drug, its active metabolite, or both are being quantified. The detailed methodologies and comparative data presented in this guide are intended to assist researchers in making an informed decision for their bioanalytical needs.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Rapid determination of acyclovir, its main metabolite 9‐carboxymethoxymethylguanine, ganciclovir, and penciclovir in human serum using LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

comparative fragmentation analysis of N-t-Boc-valacyclovir-d4 and related compounds

For Researchers, Scientists, and Drug Development Professionals: A Detailed Mass Spectrometric Comparison

This guide provides a detailed comparative analysis of the fragmentation patterns of N-t-Boc-valacyclovir-d4 and its structurally related compounds, including valacyclovir (B1662844), acyclovir (B1169), and their deuterated analogs. The information presented herein is intended to support researchers in the fields of drug metabolism, pharmacokinetics, and bioanalytical method development by providing a clear understanding of the mass spectrometric behavior of these compounds. All quantitative data is summarized for direct comparison, and detailed experimental protocols are provided for key analytical methods.

Executive Summary

N-t-Boc-valacyclovir-d4 is a stable isotope-labeled internal standard crucial for the accurate quantification of valacyclovir and its active metabolite, acyclovir, in biological matrices. Its fragmentation pattern in tandem mass spectrometry (MS/MS) is characterized by the initial loss of the tert-butoxycarbonyl (Boc) protecting group, followed by fragmentation of the resulting valacyclovir-d4 molecule. This guide will dissect these fragmentation pathways, comparing them with those of unlabeled valacyclovir and acyclovir, providing a foundational understanding for bioanalytical assay design and interpretation.

Compound Structures and Properties

A clear understanding of the molecular structures is fundamental to interpreting their fragmentation behavior.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )
N-t-Boc-valacyclovir-d4	C₁₈H₂₄D₄N₆O₆	428.48[1]
Valacyclovir	C₁₃H₂₀N₆O₄	324.34
Acyclovir	C₈H₁₁N₅O₃	225.21
Valacyclovir-d4	C₁₃H₁₆D₄N₆O₄	328.36
Acyclovir-d4	C₈H₇D₄N₅O₃	229.23

Comparative Fragmentation Analysis

The fragmentation of these compounds, typically analyzed using electrospray ionization in positive mode (ESI+), reveals characteristic product ions that are essential for their selective detection and quantification. The primary fragmentation pathways involve the cleavage of the ester bond, the loss of the valine side chain, and the fragmentation of the guanine (B1146940) base.

Table 1: Key Precursor and Product Ions in Tandem Mass Spectrometry

Compound	Precursor Ion [M+H]⁺ (m/z)	Major Product Ions (m/z)	Fragment Identity
N-t-Boc-valacyclovir-d4	429.5	329.2	[M+H - Boc]⁺ (Valacyclovir-d4)
152.1	Protonated Guanine
Valacyclovir	325.2	152.1	Protonated Guanine[1][2][3]
174.1	[M+H - Guanine]⁺
Acyclovir	226.1	152.1	Protonated Guanine[3]
135.1	[Guanine+H-NH₃]⁺
Valacyclovir-d4	329.2	152.1	Protonated Guananine[1][2]
Acyclovir-d4	230.2	152.1	Protonated Guanine[2]

Proposed Fragmentation Pathway of N-t-Boc-valacyclovir-d4

The fragmentation of N-t-Boc-valacyclovir-d4 in a tandem mass spectrometer is a stepwise process. The initial and most prominent fragmentation is the neutral loss of the Boc group (100 Da) from the precursor ion at m/z 429.5, resulting in the formation of the valacyclovir-d4 cation at m/z 329.2. Subsequent fragmentation of this ion follows the established pathway for valacyclovir, primarily yielding the stable protonated guanine fragment at m/z 152.1.

References

• 1. benchchem.com [benchchem.com]
• 2. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of the antiviral drugs acyclovir and valacyclovir-hydrochloride in tsetse flies (Glossina pallidipes) using LC-MSMS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Assessing the Chemical Purity of Synthesized N-t-Boc-valacyclovir-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for assessing the chemical purity of synthesized N-t-Boc-valacyclovir-d4, a critical deuterated internal standard used in pharmacokinetic studies. The accurate determination of its chemical and isotopic purity is paramount for ensuring the reliability and reproducibility of analytical data. This document outlines key analytical techniques, presents comparative data, and provides detailed experimental protocols.

Quantitative Data Summary

The chemical and isotopic purity of newly synthesized batches of N-t-Boc-valacyclovir-d4 should be rigorously compared against a certified reference standard. The following tables summarize typical quantitative data obtained from such analyses.

Table 1: Chemical Purity by High-Performance Liquid Chromatography (HPLC)

Sample ID	Retention Time (min)	Peak Area (%)	Purity Specification	Result
Synthesized Batch A	12.5	99.2%	≥ 98%	Pass
Synthesized Batch B	12.5	97.5%	≥ 98%	Fail
Reference Standard	12.5	99.9%	≥ 98%	Pass

Table 2: Identity and Isotopic Purity by Mass Spectrometry (MS)

Sample ID	Observed [M+H]⁺ (m/z)	Theoretical [M+H]⁺ (m/z)	Identity Confirmation	Isotopic Purity (% d4)	Isotopic Purity Specification	Result
Synthesized Batch A	429.28	429.28	Conforms	99.5%	≥ 99%	Pass
Synthesized Batch B	429.28	429.28	Conforms	99.2%	≥ 99%	Pass
Reference Standard	429.28	429.28	Conforms	99.8%	≥ 99%	Pass

Table 3: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample ID	¹H NMR	¹³C NMR	Structural Confirmation	Result
Synthesized Batch A	Conforms to structure	Conforms to structure	Conforms	Pass
Synthesized Batch B	Conforms to structure	Conforms to structure	Conforms	Pass
Reference Standard	Conforms to structure	Conforms to structure	Conforms	Pass

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided below. These protocols are essential for reproducing the purity assessment accurately.

High-Performance Liquid Chromatography (HPLC) for Chemical Purity

This method is used to determine the purity of N-t-Boc-valacyclovir-d4 by separating it from potential impurities.[1][2]

• Instrumentation: A standard HPLC system equipped with a UV detector.[1]

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[1]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detection at a wavelength of 254 nm.[1]

• Sample Preparation:

  • Prepare a stock solution of the sample in a suitable diluent (e.g., a mixture of the mobile phase components).

  • Perform serial dilutions to achieve a working concentration within the linear range of the detector.

• Analysis:

  • Inject the sample solution into the HPLC system.

  • Record the retention time of the main peak corresponding to N-t-Boc-valacyclovir-d4.

  • Calculate the purity based on the area of the main peak relative to the total area of all peaks in the chromatogram.[1]

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight and isotopic enrichment of N-t-Boc-valacyclovir-d4.[1]

• Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source.[1]

• Ionization Mode: Positive ion mode.[1]

• Analysis:

  • Introduce the sample into the mass spectrometer.

  • Measure the mass-to-charge ratio (m/z) of the molecular ions.

• Identity Confirmation: The observed m/z of the protonated molecule [M+H]⁺ should correspond to the calculated theoretical mass of N-t-Boc-valacyclovir-d4 (C₁₈H₂₄D₄N₆O₆, Mol. Wt.: 428.48).[1]

• Isotopic Purity: Measure the relative intensities of the molecular ion peaks corresponding to the deuterated (d4) and non-deuterated (d0) forms to determine the percentage of deuterium (B1214612) incorporation.[1] For quantitative applications using tandem mass spectrometry (LC-MS/MS), a likely precursor-to-product ion transition for the deuterated standard is m/z 329.2 → 152.1.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy is used to confirm the chemical structure of the compound.[1][4]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).[1]

• Solvent: A suitable deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-d₄.[1][5]

• Analysis:

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • Compare the chemical shifts, splitting patterns, and integration of the peaks in the acquired spectra with the expected structure of N-t-Boc-valacyclovir-d4 to confirm its identity.[1] For highly deuterated compounds, Deuterium NMR (D-NMR) can be a valuable alternative technique for structure verification and enrichment determination.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the comprehensive purity assessment of synthesized N-t-Boc-valacyclovir-d4.

Caption: Workflow for Purity Assessment of N-t-Boc-valacyclovir-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 3. A sensitive liquid chromatography-tandem mass spectrometry method for the quantification of valacyclovir and its metabolite acyclovir in mouse and human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated Compounds for NMR | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]

Validating the Final Step: A Comparative Guide to Boc Group Removal in Valacyclovir-d4 Synthesis

For researchers, scientists, and drug development professionals, ensuring the complete and efficient removal of protecting groups is a critical final step in multi-step organic synthesis. In the production of isotopically labeled active pharmaceutical ingredients (APIs) such as valacyclovir-d4, rigorous validation of this deprotection step is paramount to guarantee the purity and identity of the final compound. This guide provides a comparative analysis of methodologies for the removal of the tert-butyloxycarbonyl (Boc) group in the conversion to valacyclovir-d4, supported by experimental data and detailed analytical protocols.

The synthesis of valacyclovir, a prodrug of the antiviral agent acyclovir, often employs the use of Boc-protected L-valine to facilitate the esterification with acyclovir.[1][2] This strategy prevents unwanted side reactions of the amino group. The final synthetic step involves the deprotection of the Boc group to yield the free amine of the valine moiety. This process is particularly crucial for valacyclovir-d4, where the isotopic label is incorporated into the valine sidechain. Incomplete removal of the Boc group would result in a significant impurity that is structurally similar to the target compound.

Chemical Transformation: From Boc-Valacyclovir-d4 to Valacyclovir-d4

The conversion involves the acid-catalyzed cleavage of the tert-butyl carbamate (B1207046) to release the free amine, along with the byproducts isobutylene (B52900) and carbon dioxide.

Caption: General reaction scheme for the Boc deprotection of Boc-valacyclovir-d4.

Comparison of Boc Deprotection Methods

While strong acids are the standard for Boc removal, alternative methods exist that may be advantageous for sensitive substrates.[3][4]

Method	Reagents	Typical Conditions	Advantages	Disadvantages
Standard Acidolysis	Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)	25-50% TFA in DCM, Room Temperature, 15-60 min[5]	Fast, efficient, and widely used.[5]	Harsh conditions may not be suitable for acid-sensitive functional groups.[3]
Hydrochloric Acid (HCl) in Dioxane or Methanol	4M HCl in Dioxane, Room Temperature, 1-16 h[6][7]	Readily available and effective.	Can sometimes be slower than TFA.[7]
Alternative Mild Acidolysis	Oxalyl Chloride in Methanol	3 equivalents (COCl)₂, Methanol, Room Temperature, 1-4 h[7]	Mild conditions, tolerant of some acid-labile groups.[7]	Reagent is moisture-sensitive and corrosive.
Thermal Deprotection	High Temperature in various solvents	Methanol or Trifluoroethanol, 240 °C, 30 min[3]	Avoids the use of strong acids.	Requires high temperatures which may not be suitable for all molecules.

Experimental Protocols

The following are detailed protocols for the deprotection of the Boc group and the subsequent validation of its removal.

Protocol 1: Boc Deprotection of Boc-Valacyclovir-d4 using HCl

• Reaction Setup: Dissolve Boc-valacyclovir-d4 in a suitable solvent such as dioxane or methanol.

• Reagent Addition: Add a solution of 4M HCl in dioxane (typically 3-5 equivalents) to the reaction mixture at room temperature.[6]

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.[8]

• Work-up: Upon completion, the solvent is typically removed under reduced pressure. The resulting crude product can then be purified, often by precipitation or crystallization, to yield valacyclovir-d4 hydrochloride.

Protocol 2: Validation of Boc Group Removal

A combination of analytical techniques should be employed for unambiguous confirmation of complete Boc deprotection.

• ¹H NMR: The most definitive evidence of Boc removal is the disappearance of the characteristic singlet peak of the nine equivalent protons of the tert-butyl group, which typically appears around 1.4-1.5 ppm.[9]

• ¹³C NMR: Confirmation can be further obtained by the disappearance of the signals corresponding to the quaternary carbon (~80 ppm) and the methyl carbons (~28 ppm) of the tert-butyl group, as well as the carbamate carbonyl carbon (~153 ppm).[9]

• Analysis: Acquire a mass spectrum of the product. The successful removal of the Boc group will result in a mass difference of -100.12 amu compared to the starting material.[9] High-resolution mass spectrometry (HRMS) can be used to confirm the exact mass and elemental composition of valacyclovir-d4.

• Method: An RP-HPLC method can be used to monitor the reaction progress and confirm the purity of the final product. The deprotected product, being more polar, will typically have a shorter retention time than the Boc-protected starting material.[8]

• Analysis: The disappearance of the strong C=O stretching band of the Boc carbamate, typically observed around 1680-1720 cm⁻¹, indicates successful deprotection.[3][9]

Workflow for Validation

Caption: Experimental and analytical workflow for the deprotection and validation of valacyclovir-d4.

Data Summary for Validation of Boc Removal

Analytical Technique	Key Indicator of Boc Removal	Expected Observation
¹H NMR Spectroscopy	Disappearance of the tert-butyl proton signal.[9]	Absence of a singlet at ~1.4-1.5 ppm.[9]
¹³C NMR Spectroscopy	Disappearance of Boc-related carbon signals.[9]	Absence of signals at ~28 ppm, ~80 ppm, and ~153 ppm.[9]
Mass Spectrometry	Decrease in molecular weight.[9]	Mass difference of -100.12 amu.[9]
HPLC	Change in retention time.[8]	Appearance of a more polar peak with a shorter retention time.[8]
FTIR Spectroscopy	Disappearance of the carbamate C=O stretch.[9]	Absence of a strong absorption band around 1680-1720 cm⁻¹.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Mild deprotection of the N-tert -butyloxycarbonyl ( N -Boc) group using oxalyl chloride - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04110F [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Boc Deprotection - HCl [commonorganicchemistry.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of N-t-Boc-valacyclovir-d4: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of specialized chemical reagents like N-t-Boc-valacyclovir-d4 is a critical component of laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for the safe handling and disposal of this compound, ensuring adherence to best practices in a research environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE).

PPE Category	Recommendation
Eye Protection	Chemical safety goggles
Hand Protection	Chemical-resistant gloves (e.g., nitrile)
Body Protection	Standard laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risks. Direct contact with skin and eyes should be avoided.

Step-by-Step Disposal Protocol

The disposal of N-t-Boc-valacyclovir-d4 must be carried out in accordance with local, state, and federal regulations. The following is a general guide for the proper disposal of this and similar chemical compounds.

Step 1: Waste Identification and Segregation

Correctly identify the waste as N-t-Boc-valacyclovir-d4. It is crucial to segregate this waste from other laboratory waste streams to prevent dangerous reactions. Do not mix with incompatible materials such as strong acids or bases, or with other categories of waste like halogenated solvents, unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department.

Step 2: Containerization

Use a dedicated and clearly labeled waste container for solid chemical waste. The container should be in good condition, compatible with the chemical, and have a secure, leak-proof closure. The label must include the full chemical name: "N-t-Boc-valacyclovir-d4".

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated, and secure satellite accumulation area away from incompatible materials. This area should be clearly marked for hazardous waste.

Step 4: Arrange for Pickup and Disposal

Contact your institution's EHS department or a licensed chemical waste disposal contractor to arrange for the collection of the waste. Provide them with a complete and accurate description of the waste. Never attempt to dispose of N-t-Boc-valacyclovir-d4 by flushing it down the drain or mixing it with regular trash.

Experimental Workflow for Disposal

The following diagram outlines the logical workflow for the proper disposal of N-t-Boc-valacyclovir-d4.

Caption: A stepwise workflow for the safe disposal of N-t-Boc-valacyclovir-d4.

Disposal of Empty Containers

Empty containers that once held N-t-Boc-valacyclovir-d4 should also be treated as hazardous waste unless they have been triple-rinsed. The rinsate from this process must be collected and disposed of as chemical waste. After proper rinsing, deface or remove the original label and dispose of the container in accordance with your institution's guidelines for non-hazardous laboratory glass or plastic. If in doubt, dispose of the empty container as hazardous waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's specific Environmental Health and Safety (EHS) protocols and the relevant local, state, and federal regulations for chemical waste disposal. Your EHS department is the ultimate authority on safe and compliant disposal procedures in your laboratory.

Personal protective equipment for handling N-t-Boc-valacyclovir-d4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized compounds like N-t-Boc-valacyclovir-d4. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans, to foster a secure and efficient research environment.

Personal Protective Equipment (PPE) and Safety Precautions

When working with N-t-Boc-valacyclovir-d4, a comprehensive approach to personal protection is crucial. The following table summarizes the recommended PPE and safety measures.

Protection Type	Specification	Purpose
Eye Protection	Chemical safety goggles or safety glasses with side shields.	Protects against splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	Prevents skin contact with the chemical.
Skin and Body Protection	Laboratory coat.	Minimizes the risk of skin exposure to spills.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	Avoids inhalation of any potential vapors, dust, or aerosols.

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is essential for the safe handling of N-t-Boc-valacyclovir-d4. Adherence to these procedural steps will minimize exposure and mitigate potential hazards.

• Preparation and Area Setup :

  • Before handling, ensure the designated work area, preferably a chemical fume hood, is clean and uncluttered.

  • Verify that an emergency shower and eyewash station are readily accessible.

  • Assemble all necessary equipment, including appropriate glassware, spatulas, and weighing paper.

• Donning Personal Protective Equipment (PPE) :

  • Put on a laboratory coat, ensuring it is fully buttoned.

  • Wear safety goggles or glasses.

  • Don chemical-resistant gloves. Inspect gloves for any tears or perforations before use.

• Handling the Compound :

  • Handle N-t-Boc-valacyclovir-d4 in a well-ventilated area, ideally within a certified chemical fume hood, to minimize inhalation exposure.

  • Avoid direct contact with skin and eyes.

  • When weighing the solid, use techniques that prevent the formation of dust.

• Post-Handling Procedures :

  • After handling, wash hands thoroughly with soap and water.

  • Clean all contaminated surfaces and equipment.

Disposal Plan

Proper disposal of N-t-Boc-valacyclovir-d4 and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation : All waste materials, including contaminated gloves, wipes, and disposable labware, must be collected in a designated and clearly labeled hazardous waste container.

• Container Management : Keep the waste container securely closed when not in use. Store the waste container in a designated secondary containment area.

• Disposal Method : Dispose of the chemical waste through your institution's authorized hazardous waste disposal program. Do not dispose of this material down the drain[4].

Experimental Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the safe handling and disposal of N-t-Boc-valacyclovir-d4.

References

• 1. N-T-BOC-VALACYCLOVIR-D4 CAS#: 1346617-11-5 [m.chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. spectrumrx.com [spectrumrx.com]
• 4. nems.nih.gov [nems.nih.gov]